Methyl-6-alpha-Naltrexol

Core Science & Biosynthesis

An In-Depth Technical Guide to the Mechanism of Action of Methyl-6-alpha-Naltrexol

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl-6-alpha-Naltrexol is an active metabolite of the peripherally acting μ-opioid receptor antagonist, Methylnaltrexone (B1235389) (MNTX). As a quaternary amine derivative of naltrexone (B1662487), MNTX and its metabolites are largely restricted from crossing the blood-brain barrier, making them effective in mitigating the peripheral side effects of opioid agonists, such as opioid-induced constipation (OIC), without compromising central analgesic effects. This technical guide delineates the mechanism of action of Methyl-6-alpha-Naltrexol, focusing on its interaction with the μ-opioid receptor and the subsequent blockade of downstream signaling pathways. Due to the limited availability of specific quantitative data for Methyl-6-alpha-Naltrexol in publicly accessible literature, this guide will leverage data from its parent compound, Methylnaltrexone, and the closely related naltrexone metabolites, 6-alpha-naltrexol and 6-beta-naltrexol, to provide a comprehensive overview.

Introduction: Structural Context and Therapeutic Rationale

Methyl-6-alpha-Naltrexol is formed in humans through the metabolism of Methylnaltrexone, a compound designed to antagonize peripheral μ-opioid receptors. The key structural feature of Methylnaltrexone is the quaternization of the amine group with a methyl group, which imparts a permanent positive charge and increases polarity, thereby limiting its passage across the blood-brain barrier.

The metabolic conversion of Methylnaltrexone to Methyl-6-alpha-Naltrexol involves the reduction of the C6-keto group to a 6-alpha-hydroxyl group. This transformation is catalyzed by cytosolic aldo-keto reductases, with AKR1C4 appearing to play a major role[1]. Methyl-6-alpha-Naltrexol, along with its epimer Methyl-6-beta-naltrexol, are recognized as active μ-opioid receptor antagonists[2].

The primary therapeutic application of peripherally restricted opioid antagonists is the management of opioid-induced bowel dysfunction, a common and often debilitating side effect of opioid therapy. By selectively blocking μ-opioid receptors in the gastrointestinal tract, these agents can restore normal bowel function without precipitating central opioid withdrawal or diminishing the analgesic efficacy of the opioid treatment.

Mechanism of Action: Competitive Antagonism at the μ-Opioid Receptor

Methyl-6-alpha-Naltrexol functions as a competitive antagonist at the μ-opioid receptor. This means that it binds to the same site on the receptor as endogenous and exogenous opioid agonists but does not activate the receptor. By occupying the binding site, it prevents agonists from binding and initiating the intracellular signaling cascade that leads to the pharmacological effects of opioids.

Receptor Binding Affinity

Table 1: Opioid Receptor Binding Affinities (Ki, nM) of Related Compounds

Compound	μ-Opioid Receptor (MOR)	κ-Opioid Receptor (KOR)	δ-Opioid Receptor (DOR)
Naltrexone	~0.4 - 1.0	~1 - 8	~11 - 40
6-beta-Naltrexol	~2.12	~7.24	~213

Data for Naltrexone and 6-beta-Naltrexol are compiled from various sources and are presented as a range to reflect inter-study variability. Specific citations for these values can be found in the referenced literature.

It is anticipated that Methyl-6-alpha-Naltrexol possesses a similar high affinity for the μ-opioid receptor, consistent with its classification as an active antagonist.

Functional Antagonism

The antagonistic activity of Methyl-6-alpha-Naltrexol is demonstrated by its ability to inhibit the functional effects of opioid agonists. In vitro functional assays, such as GTPγS binding and cAMP accumulation assays, are employed to quantify the extent of this antagonism. An antagonist will produce a rightward shift in the concentration-response curve of an agonist, indicating that a higher concentration of the agonist is required to produce the same effect in the presence of the antagonist.

While specific IC50 or pA2 values for Methyl-6-alpha-Naltrexol are not available, a document from the U.S. Food and Drug Administration (FDA) notes that the active metabolite methyl-6α-naltrexol may contribute to the clinical efficacy of orally administered Methylnaltrexone[2]. This suggests that it possesses significant antagonist potency in vivo.

Table 2: In Vitro Human Plasma Protein Binding

Compound	Plasma Protein Binding (%)
Methylnaltrexone	11.0 - 15.3
Methylnaltrexone Sulfate	17.3 - 28.9
Methyl-6-alpha-Naltrexol	20.8 - 29.4
Methyl-6-beta-Naltrexol	30.3 - 41.3

Source: U.S. Food and Drug Administration (FDA) NDA 208271Orig1s000[2]

Signaling Pathways Blocked by Methyl-6-alpha-Naltrexol

The μ-opioid receptor is a G-protein coupled receptor (GPCR) that primarily couples to the Gi/o family of G-proteins. Agonist binding to the μ-opioid receptor initiates a signaling cascade that leads to the inhibition of adenylyl cyclase, a reduction in intracellular cyclic AMP (cAMP) levels, and the modulation of ion channel activity. Methyl-6-alpha-Naltrexol, as a competitive antagonist, blocks the initiation of this cascade.

Blockade of G-Protein Dependent Signaling

Caption: Blockade of G-protein signaling by Methyl-6-alpha-Naltrexol.

Prevention of β-Arrestin Recruitment

In addition to G-protein signaling, agonist binding to the μ-opioid receptor can also lead to the recruitment of β-arrestin proteins. This process is involved in receptor desensitization, internalization, and the initiation of G-protein independent signaling pathways. As an antagonist, Methyl-6-alpha-Naltrexol would also prevent the conformational changes in the receptor necessary for β-arrestin recruitment.

Caption: Prevention of β-Arrestin recruitment by Methyl-6-alpha-Naltrexol.

Experimental Protocols

The characterization of a μ-opioid receptor antagonist like Methyl-6-alpha-Naltrexol typically involves a suite of in vitro assays. The following are generalized protocols for the key experiments used to determine receptor binding affinity and functional antagonism.

Radioligand Binding Assay (for Ki Determination)

This assay measures the ability of a test compound to displace a radiolabeled ligand from the μ-opioid receptor.

• Cell Preparation: Membranes are prepared from cells stably expressing the human μ-opioid receptor (e.g., CHO or HEK293 cells).

• Assay Buffer: Typically a Tris-HCl buffer (pH 7.4) is used.

• Radioligand: A high-affinity, non-selective antagonist such as [³H]-diprenorphine or a μ-selective agonist like [³H]-DAMGO is commonly used.

• Incubation: Cell membranes, radioligand, and varying concentrations of the test compound (Methyl-6-alpha-Naltrexol) are incubated together.

• Separation: Bound and free radioligand are separated by rapid filtration through glass fiber filters.

• Detection: The amount of radioactivity trapped on the filters is quantified by liquid scintillation counting.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The Ki value is then calculated using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Caption: Workflow for a radioligand binding assay.

[³⁵S]GTPγS Binding Assay (for Functional Antagonism)

This functional assay measures the activation of G-proteins upon receptor stimulation.

• Cell Preparation: As with the binding assay, membranes from cells expressing the μ-opioid receptor are used.

• Assay Buffer: A buffer containing GDP, MgCl₂, and NaCl is used.

• Incubation: Cell membranes are incubated with a fixed concentration of a μ-opioid agonist (e.g., DAMGO) and varying concentrations of the antagonist (Methyl-6-alpha-Naltrexol).

• Reaction Initiation: [³⁵S]GTPγS is added to initiate the binding reaction.

• Termination and Separation: The reaction is terminated, and bound [³⁵S]GTPγS is separated from free [³⁵S]GTPγS by filtration.

• Detection: The amount of bound [³⁵S]GTPγS is quantified by scintillation counting.

• Data Analysis: The ability of the antagonist to inhibit the agonist-stimulated [³⁵S]GTPγS binding is determined, and an IC50 value is calculated. This can be used to determine the antagonist's potency (pA2 or Kb).

cAMP Accumulation Assay (for Functional Antagonism)

This assay measures the downstream effect of Gi/o protein activation, which is the inhibition of cAMP production.

• Cell Culture: Whole cells expressing the μ-opioid receptor are used.

• Stimulation: Cells are treated with an adenylyl cyclase stimulator (e.g., forskolin) to increase basal cAMP levels.

• Incubation: Cells are then incubated with a fixed concentration of a μ-opioid agonist and varying concentrations of the antagonist.

• Cell Lysis and Detection: The cells are lysed, and the intracellular cAMP concentration is measured using a competitive immunoassay, often employing techniques like HTRF (Homogeneous Time-Resolved Fluorescence) or AlphaScreen.

• Data Analysis: The antagonist's ability to reverse the agonist-induced inhibition of forskolin-stimulated cAMP accumulation is quantified to determine its potency.

Conclusion

Methyl-6-alpha-Naltrexol is an active, peripherally restricted μ-opioid receptor antagonist and a key metabolite of Methylnaltrexone. Its mechanism of action is centered on competitive binding to the μ-opioid receptor, thereby blocking the intracellular signaling pathways initiated by opioid agonists. This antagonism of peripheral μ-opioid receptors, particularly in the gastrointestinal tract, underlies its therapeutic utility in reversing opioid-induced constipation without affecting central analgesia. While specific quantitative pharmacological data for Methyl-6-alpha-Naltrexol are not widely published, its confirmed activity and the data from its parent and related compounds strongly support its role in the overall therapeutic effect of Methylnaltrexone. Further research to fully quantify its binding affinity and functional potency would be of significant value to the field.

References

• 1. In vitro metabolism and identification of human enzymes involved in the metabolism of methylnaltrexone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. accessdata.fda.gov [accessdata.fda.gov]

An In-depth Technical Guide to the Discovery and Synthesis of Methyl-6-alpha-Naltrexol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl-6-alpha-Naltrexol is a metabolite of methylnaltrexone (B1235389), a peripherally acting mu-opioid receptor antagonist. While its counterpart, methyl-6-beta-naltrexol, is the major metabolite, the 6-alpha isomer presents an area of significant interest for understanding the structure-activity relationships of naltrexone (B1662487) derivatives. This technical guide provides a comprehensive overview of the discovery, synthesis, and pharmacological characterization of Methyl-6-alpha-Naltrexol, drawing upon available data for it and its closely related analogs.

Discovery and Metabolism

Methyl-6-alpha-Naltrexol was identified as a human metabolite of methylnaltrexone (MNTX), a quaternary amine derivative of naltrexone developed to treat opioid-induced constipation without affecting central analgesia.[1] Following intravenous administration of MNTX in humans, two primary metabolic pathways were identified: sulfation of the phenolic group and reduction of the C6-carbonyl group. This reduction leads to the formation of the epimeric alcohols, methyl-6-alpha-naltrexol and methyl-6-beta-naltrexol.[1] The structures of these metabolites have been confirmed through chemical synthesis and nuclear magnetic resonance (NMR) spectroscopy.[1]

While both isomers are formed, the systemic exposure to methyl-6-alpha-naltrexol is significant. Following oral administration of a 450 mg MNTX tablet, the AUC (Area Under the Curve) ratio of methyl-6-alpha-naltrexol to the parent drug at steady-state was found to be 38.5%.[2] This indicates a substantial in vivo presence and underscores the importance of characterizing its pharmacological profile.

Synthesis of Methyl-6-alpha-Naltrexol

Proposed Synthetic Pathway

The synthesis would likely begin with the stereoselective reduction of naltrexone to yield 6-alpha-naltrexol. One reported method for achieving the 6-alpha-hydroxy epimer involves the chemical reduction of naltrexone, although this process can also yield the 6-beta epimer.[3] Separation of the epimers would be necessary, likely achievable through chromatographic techniques.

Once the 6-alpha-naltrexol is isolated, the final step would involve N-methylation to introduce the quaternary methyl group, yielding Methyl-6-alpha-Naltrexol. This can be achieved by reacting 6-alpha-naltrexol with a methylating agent, such as methyl iodide.[4]

Proposed synthesis of Methyl-6-alpha-Naltrexol.

Experimental Protocols

General Protocol for Stereoselective Reduction of Naltrexone

• Objective: To produce 6-alpha-naltrexol through the stereoselective reduction of naltrexone. Note: This is a generalized protocol based on similar reductions and may require optimization.

• Materials: Naltrexone, reducing agent (e.g., sodium borohydride, lithium aluminum hydride - choice of reagent and reaction conditions will influence stereoselectivity), appropriate solvent (e.g., methanol, ethanol, tetrahydrofuran), quenching agent (e.g., water, dilute acid), extraction solvent (e.g., ethyl acetate), drying agent (e.g., sodium sulfate), silica (B1680970) gel for chromatography.

• Procedure:

  • Dissolve naltrexone in an appropriate anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution to a specific temperature (e.g., 0°C or -78°C) to enhance stereoselectivity.

  • Slowly add the reducing agent to the stirred solution.

  • Monitor the reaction progress using thin-layer chromatography (TLC).

  • Upon completion, carefully quench the reaction by the slow addition of the quenching agent.

  • Extract the product into an organic solvent.

  • Wash the organic layer with brine, dry over a drying agent, and concentrate under reduced pressure.

  • Purify the resulting mixture of 6-alpha and 6-beta-naltrexol (B10792496) using column chromatography on silica gel to isolate the 6-alpha epimer.

  • Characterize the product using NMR and mass spectrometry to confirm its structure and stereochemistry.

General Protocol for N-Methylation

• Objective: To synthesize Methyl-6-alpha-Naltrexol from 6-alpha-naltrexol.

• Materials: 6-alpha-naltrexol, methyl iodide, a suitable solvent (e.g., acetonitrile, DMF), and a base (optional, depending on the starting material's salt form).

• Procedure:

  • Dissolve 6-alpha-naltrexol in the chosen solvent.

  • Add methyl iodide to the solution.

  • Stir the reaction mixture at room temperature or with gentle heating, monitoring the reaction progress by TLC.

  • Upon completion, the product may precipitate out of the solution or can be isolated by solvent evaporation.

  • Purify the crude product by recrystallization or chromatography.

  • Confirm the structure of Methyl-6-alpha-Naltrexol using NMR and mass spectrometry.

Pharmacological Profile and Data Presentation

While specific binding affinity data (Ki values) for Methyl-6-alpha-Naltrexol are not extensively reported, data from its parent compound, naltrexone, and its non-methylated 6-alpha and 6-beta epimers provide valuable insights into its likely pharmacological properties. Naltrexone and its metabolites are competitive antagonists at opioid receptors, with a preference for the mu-opioid receptor (MOR).[5]

Comparative In Vivo Potency

Studies in morphine-dependent rhesus monkeys have shown that naltrexone is more potent than its 6-alpha and 6-beta metabolites in precipitating withdrawal. Naltrexone was found to be 8-fold more potent than 6-alpha-naltrexol and 71-fold more potent than 6-beta-naltrexol in this model.[6]

Compound	Relative Potency (vs. Naltrexone) in Precipitating Morphine Withdrawal[6]
Naltrexone	1
6-alpha-Naltrexol	1/8
6-beta-Naltrexol	1/71

Opioid Receptor Binding Affinities of Related Compounds

The following table summarizes the binding affinities (Ki) of naltrexone and its major metabolite, 6-beta-naltrexol, for the mu (µ), kappa (κ), and delta (δ) opioid receptors. This data serves as a reference for the expected binding profile of Methyl-6-alpha-Naltrexol.

Compound	µ-Opioid Receptor (Ki, nM)	κ-Opioid Receptor (Ki, nM)	δ-Opioid Receptor (Ki, nM)	Reference
Naltrexone	~0.1 - 0.5	~1 - 5	~10 - 50	[5]
6-beta-Naltrexol	~0.2 - 1.0	~2 - 10	~50 - 200	[7]

Note: Ki values can vary depending on the experimental conditions and tissue/cell line used.

Signaling Pathways and Experimental Workflows

Opioid receptors are G-protein coupled receptors (GPCRs). Antagonism by compounds like Methyl-6-alpha-Naltrexol blocks the downstream signaling cascades typically initiated by opioid agonists.

Opioid Receptor Antagonist Signaling

Opioid receptor antagonist signaling pathway.

Drug Discovery and Development Workflow

The discovery and development of a novel opioid antagonist like Methyl-6-alpha-Naltrexol typically follows a structured workflow from initial concept to clinical application.

Opioid antagonist drug discovery workflow.

Conclusion

Methyl-6-alpha-Naltrexol, a metabolite of methylnaltrexone, represents an important molecule for understanding the nuances of opioid receptor antagonism. While more research is needed to fully elucidate its specific pharmacological profile, particularly its binding affinities and functional activities at the different opioid receptors, the information available on related compounds provides a solid foundation for future investigations. The synthetic strategies and experimental protocols outlined in this guide offer a starting point for researchers aiming to synthesize and further characterize this intriguing naltrexone derivative. A deeper understanding of Methyl-6-alpha-Naltrexol will contribute to the broader knowledge of opioid pharmacology and may inform the design of future peripherally restricted opioid antagonists with improved therapeutic profiles.

References

• 1. benchchem.com [benchchem.com]
• 2. Biosynthesis, isolation, and identification of 6-beta-hydroxynaltrexone, a major human metabolite of naltrexone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Preclinical pharmacology and opioid combinations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Preclinical Disposition (In Vitro) of Novel μ-Opioid Receptor Selective Antagonists - PMC [pmc.ncbi.nlm.nih.gov]

Methyl-6-alpha-Naltrexol: A Technical Overview of its Chemical Structure and Pharmacological Properties

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview based on available scientific literature. However, specific quantitative data and detailed experimental protocols for Methyl-6-alpha-Naltrexol are scarce. Much of the information presented herein is extrapolated from studies on its parent compounds and related analogs, such as 6-alpha-naltrexol and naltrexone (B1662487).

Introduction

Methyl-6-alpha-Naltrexol is a semi-synthetic opioid derivative and a metabolite of Methylnaltrexone (MNTX). Structurally, it is an antagonist of the mu-opioid receptor (μOR), exhibiting selectivity for this receptor subtype. Its pharmacological profile suggests potential as a peripherally acting opioid antagonist, which could mitigate the undesirable side effects of opioid analgesics, such as constipation, without compromising their central analgesic efficacy. This guide delves into the chemical structure, pharmacological properties, and the underlying signaling mechanisms of Methyl-6-alpha-Naltrexol, providing a foundational resource for researchers in the field of opioid pharmacology and drug development.

Chemical Structure and Synthesis

The chemical structure of Methyl-6-alpha-Naltrexol is characterized by the core morphinan (B1239233) skeleton, common to many opioids. Key structural features include a methyl group on the nitrogen atom and a hydroxyl group at the 6-alpha position.

Chemical Name: (4R,4aS,7S,7aR,12bS)-3-(cyclopropylmethyl)-9-methoxy-1,2,4,5,6,7,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinoline-4a,7-diol

Molecular Formula: C₂₁H₂₇NO₄

Physicochemical Properties

A summary of the key physicochemical properties of Methyl-6-alpha-Naltrexol is provided in the table below. These properties are crucial for understanding its absorption, distribution, metabolism, and excretion (ADME) profile.

Property	Value
Molecular Weight	357.4 g/mol
LogP	1.9
Hydrogen Bond Donors	3
Hydrogen Bond Acceptors	5
Polar Surface Area	62.2 Ų

Synthesis

Hypothetical Synthesis Workflow:

Caption: Hypothetical synthesis of Methyl-6-alpha-Naltrexol.

Pharmacological Properties

Methyl-6-alpha-Naltrexol functions as a selective antagonist at the μ-opioid receptor. Its antagonistic properties are critical to its potential therapeutic applications.

Opioid Receptor Binding Affinity

Quantitative data on the binding affinity (Ki) of Methyl-6-alpha-Naltrexol for the mu (μ), delta (δ), and kappa (κ) opioid receptors are not specifically reported in the available literature. However, based on data for structurally related compounds, it is expected to exhibit the highest affinity for the μ-opioid receptor. For comparative purposes, the binding affinities of naltrexone and its major metabolite, 6-beta-naltrexol (B10792496), are presented below.

Compound	μ-Opioid Receptor (Ki, nM)	δ-Opioid Receptor (Ki, nM)	κ-Opioid Receptor (Ki, nM)
Naltrexone	~0.5 - 2.0	~20 - 50	~1.0 - 5.0
6-beta-Naltrexol	~1.0 - 5.0	~100 - 250	~5.0 - 15.0
Methyl-6-alpha-Naltrexol	Data Not Available	Data Not Available	Data Not Available

In Vivo Potency

Specific in vivo studies determining the potency (e.g., ED50) of Methyl-6-alpha-Naltrexol are lacking. However, a study in rhesus monkeys compared the potency of naltrexone, 6-alpha-naltrexol, and 6-beta-naltrexol in antagonizing the effects of morphine. In this study, naltrexone was found to be approximately 8-fold more potent than 6-alpha-naltrexol and 71-fold more potent than 6-beta-naltrexol. This suggests that the 6-alpha-hydroxy stereoisomer is more potent than the 6-beta isomer, although still less potent than the parent compound, naltrexone.

Compound	Relative Potency (vs. Naltrexone)
Naltrexone	1
6-alpha-Naltrexol	~1/8
6-beta-Naltrexol	~1/71
Methyl-6-alpha-Naltrexol	Data Not Available

Signaling Pathways

As a μ-opioid receptor antagonist, Methyl-6-alpha-Naltrexol is expected to block the intracellular signaling cascades typically initiated by μ-opioid receptor agonists. The primary signaling pathway for μ-opioid receptors involves G-protein coupling.

G-Protein Signaling Pathway

Upon binding of an agonist, the μ-opioid receptor activates inhibitory G-proteins (Gi/o). This leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels. Additionally, the activated G-protein subunits can modulate ion channels, leading to hyperpolarization of the neuron and inhibition of neurotransmitter release. As an antagonist, Methyl-6-alpha-Naltrexol would competitively bind to the receptor and prevent these downstream effects.

Caption: Antagonism of the G-protein signaling pathway.

β-Arrestin Pathway

In addition to G-protein signaling, μ-opioid receptors can also signal through the β-arrestin pathway. Agonist binding can lead to receptor phosphorylation and the recruitment of β-arrestin, which can mediate receptor desensitization, internalization, and also initiate its own downstream signaling cascades. The specific effects of Methyl-6-alpha-Naltrexol on the β-arrestin pathway have not been elucidated. However, as a competitive antagonist, it would be expected to prevent agonist-induced β-arrestin recruitment.

Caption: Blockade of the β-arrestin recruitment pathway.

Experimental Protocols

Detailed, validated experimental protocols for Methyl-6-alpha-Naltrexol are not available. The following sections describe generalized protocols that could be adapted for its study.

Radioligand Binding Assay

This protocol is designed to determine the binding affinity (Ki) of a test compound for opioid receptors.

Objective: To determine the inhibitory constant (Ki) of Methyl-6-alpha-Naltrexol for μ, δ, and κ opioid receptors.

Materials:

• Cell membranes expressing the opioid receptor of interest (e.g., from CHO-K1 cells stably expressing the human μ-opioid receptor).

• Radioligand (e.g., [³H]DAMGO for μ-receptors, [³H]DPDPE for δ-receptors, [³H]U69,593 for κ-receptors).

• Non-specific binding control (e.g., Naloxone at a high concentration).

• Test compound: Methyl-6-alpha-Naltrexol.

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Wash buffer (e.g., ice-cold 50 mM Tris-HCl, pH 7.4).

• Glass fiber filters.

• Scintillation cocktail and counter.

Procedure:

• Preparation: Prepare serial dilutions of Methyl-6-alpha-Naltrexol.

• Incubation: In a 96-well plate, incubate the cell membranes, a fixed concentration of the radioligand, and varying concentrations of Methyl-6-alpha-Naltrexol. Include wells for total binding (membranes + radioligand) and non-specific binding (membranes + radioligand + excess naloxone).

• Filtration: After incubation to equilibrium, rapidly filter the contents of each well through glass fiber filters to separate bound from free radioligand.

• Washing: Wash the filters with ice-cold wash buffer to remove unbound radioligand.

• Counting: Place the filters in scintillation vials with scintillation cocktail and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Plot the percentage of specific binding against the log concentration of Methyl-6-alpha-Naltrexol to determine the IC50 value. Calculate the Ki value using the Cheng-Prusoff equation.

Workflow Diagram:

Caption: Radioligand binding assay workflow.

In Vivo Antagonism Study (Hot-Plate Test)

This protocol is a model for assessing the ability of an antagonist to block the analgesic effects of an opioid agonist.

Objective: To determine the in vivo potency (ED50) of Methyl-6-alpha-Naltrexol in antagonizing morphine-induced analgesia.

Materials:

• Male ICR mice (or other suitable rodent strain).

• Morphine sulfate.

• Methyl-6-alpha-Naltrexol.

• Vehicle (e.g., saline).

• Hot-plate apparatus.

Procedure:

• Acclimation: Acclimate mice to the laboratory environment and the hot-plate apparatus.

• Baseline Latency: Determine the baseline latency for each mouse to a thermal stimulus (e.g., paw lick or jump) on the hot plate (maintained at a constant temperature, e.g., 55°C). A cut-off time is used to prevent tissue damage.

• Antagonist Administration: Administer various doses of Methyl-6-alpha-Naltrexol (or vehicle) to different groups of mice.

• Agonist Administration: After a set pretreatment time, administer a standard dose of morphine to all mice.

• Post-treatment Latency: At the time of peak morphine effect, re-test the mice on the hot plate and record the latency.

• Data Analysis: Calculate the percentage of antagonism for each dose of Methyl-6-alpha-Naltrexol. Plot the percentage of antagonism against the log dose of the antagonist to determine the ED50 value.

Conclusion

Methyl-6-alpha-Naltrexol is a promising molecule within the class of peripherally acting μ-opioid receptor antagonists. Its chemical structure is well-defined, and its pharmacological action as a μ-opioid receptor antagonist is established. However, a significant gap exists in the literature regarding its specific quantitative pharmacological profile, including its binding affinities for the different opioid receptor subtypes and its in vivo potency. The experimental protocols and signaling pathway diagrams presented in this guide provide a framework for future research to fully characterize this compound. Further investigation is warranted to elucidate its precise mechanism of action and to evaluate its therapeutic potential, particularly in the management of opioid-induced side effects.

The In Vivo Pharmacokinetics of 6β-Naltrexol: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

6β-naltrexol, also known as 6β-hydroxynaltrexone, is the primary and major active metabolite of naltrexone (B1662487), a potent opioid receptor antagonist utilized in the management of opioid and alcohol dependence.[1] Following oral administration of naltrexone, 6β-naltrexol is present in significantly higher concentrations in the plasma than its parent compound, primarily due to extensive first-pass metabolism.[2] This metabolite is not merely an inactive byproduct; it contributes to the overall pharmacological effect and long duration of action of naltrexone.[2][3] Understanding the in vivo pharmacokinetics of 6β-naltrexol is therefore critical for optimizing naltrexone-based therapies and for the potential development of 6β-naltrexol as a therapeutic agent in its own right, particularly for peripherally-mediated opioid effects such as opioid-induced constipation.[1][4] This technical guide provides a detailed overview of the in vivo pharmacokinetics of 6β-naltrexol, compiling available quantitative data, outlining experimental methodologies, and illustrating key processes.

Metabolic Pathway of Naltrexone to 6β-Naltrexol

Naltrexone is rapidly metabolized in the liver to 6β-naltrexol. This biotransformation is primarily carried out by cytosolic dihydrodiol dehydrogenase enzymes.[1] The metabolic conversion is a reduction of the 6-keto group of naltrexone.

Figure 1: Metabolic conversion of naltrexone to 6β-naltrexol.

Quantitative Pharmacokinetic Data

The following tables summarize the available in vivo pharmacokinetic parameters for 6β-naltrexol across different species and study designs.

Table 1: Pharmacokinetic Parameters of 6β-Naltrexol in Humans

Parameter	Value	Route of Administration	Dose	Study Population	Citation
Terminal Plasma Elimination Half-life (t½)	11.1 ± 2.4 hours	Intravenous Infusion (30 min)	Up to 20 mg	10 healthy, opioid-naïve male volunteers	[4]
Elimination Half-life (t½)	5 - 10 days	Intramuscular (extended-release)	380 mg	Healthy subjects	[5][6][7]

Table 2: Pharmacokinetic Parameters of 6β-Naltrexol in Beagle Dogs

Parameter	Value (Single Dose)	Value (Multiple Dose - Day 7)	Route of Administration	Dose	Citation
t½α (distribution half-life)	0.26 ± 0.23 h	0.19 ± 0.18 h	Intramuscular	0.2 mg/kg	[8]
t½β (elimination half-life)	4.77 ± 1.65 h	5.79 ± 1.50 h	Intramuscular	0.2 mg/kg	[8]
Cmax (peak plasma concentration)	81.65 ± 5.61 ng/mL	79.82 ± 10.5 ng/mL	Intramuscular	0.2 mg/kg	[8]
Tpeak (time to peak concentration)	0.27 ± 0.07 h	0.18 ± 0.08 h	Intramuscular	0.2 mg/kg	[8]
CLs (systemic clearance)	1.20 ± 0.06 L/kg/h	1.12 ± 0.07 L/kg/h	Intramuscular	0.2 mg/kg	[8]
V/F(c) (apparent volume of distribution)	1.94 ± 0.15 L/kg	2.10 ± 0.27 L/kg	Intramuscular	0.2 mg/kg	[8]
AUC(0-t) (area under the curve)	166.82 ± 7.68 ng·h/mL	173.23 ± 9.49 ng·h/mL	Intramuscular	0.2 mg/kg	[8]
Peak Plasma Concentration (multiple dose)	79.03 ± 10.3 ng/mL	-	Intramuscular	0.2 mg/kg/day for 7 days	[8]
Valley Plasma Concentration (multiple dose)	1.50 ± 0.93 ng/mL	-	Intramuscular	0.2 mg/kg/day for 7 days	[8]

Table 3: In Vivo Potency of 6β-Naltrexol in Mice

Parameter	Value	Assay	Agonist	Citation
ID50 (dose to produce 50% of maximal effect)	1300 µg/kg	Mouse Hotplate Test	Morphine	[3][9]
Duration of antagonist activity (to decrease by 50%)	340 minutes	Mouse Hotplate Test	Morphine	[3][9]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of pharmacokinetic studies. Below are summaries of experimental protocols from the cited literature.

Human Pharmacokinetic Study Protocol

• Study Design: A randomized, double-blind, placebo-controlled, five-way crossover study.[4]

• Subjects: Ten healthy, opioid-naïve male volunteers.[4]

• Drug Administration: Intravenous infusion of 6β-naltrexol over 30 minutes, with doses up to 20 mg.[4]

• Sample Collection: Blood samples were collected over a 36-hour period for pharmacokinetic analysis.[4]

• Analytical Method: While not explicitly detailed in the abstract, pharmacokinetic analysis of plasma samples would typically involve a validated bioanalytical method such as LC-MS/MS.

Canine Pharmacokinetic Study Protocol

• Animal Model: Four Beagle dogs.[8]

• Study Design: Evaluation of single and multiple intramuscular administrations. For the multiple-dose study, injections were given once daily for seven days.[8]

• Drug Administration: Intramuscular injection of 6β-naltrexol at a dose of 0.2 mg/kg.[8]

• Sample Collection: Plasma samples were collected at various time points to determine the concentration-time profile.

• Analytical Method: Plasma concentrations of 6β-naltrexol were analyzed using a combination of high-performance liquid chromatography (HPLC) and electrochemical detection, with naloxone (B1662785) as the internal standard.[8]

Murine In Vivo Potency Study Protocol

• Animal Model: Mice.[3][9]

• Assay: The mouse hotplate test was used to assess the antagonist effects on morphine-induced antinociception.[3][9]

• Drug Administration: 6β-naltrexol was administered at doses ranging from 0.001 to 30 mg/kg.[3][9] Morphine was used as the agonist.

• Endpoint: The dose of 6β-naltrexol required to inhibit the antinociceptive effect of morphine by 50% (ID50) was determined.

General Experimental Workflow for In Vivo Pharmacokinetic Studies

The following diagram illustrates a typical workflow for conducting an in vivo pharmacokinetic study of a compound like 6β-naltrexol.

Figure 2: A generalized workflow for in vivo pharmacokinetic studies.

Analytical Methodologies for Quantification

Accurate quantification of 6β-naltrexol in biological matrices is fundamental to pharmacokinetic studies. Several sophisticated analytical methods have been developed and validated for this purpose.

• High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) or Electrochemical Detection: This method has been successfully used for the determination of naltrexone and 6β-naltrexol in blood serum or plasma.[10] HPLC with column switching can be employed for online sample cleanup.[10]

• Gas Chromatography-Mass Spectrometry (GC-MS): A selective GC-MS method using solid-phase extraction has been developed for the detection and quantification of naltrexone and its metabolite, 6β-naltrexol, in plasma and milk.[11] This method often involves derivatization of the analytes.[11]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is a highly sensitive and specific method for the analysis of subnanogram-per-milliliter concentrations of naltrexone and 6β-naltrexol in human, rat, and rabbit plasma.[12] It is often considered the gold standard for bioanalytical quantification in pharmacokinetic studies due to its high selectivity and sensitivity.[10][13]

Conclusion

The in vivo pharmacokinetics of 6β-naltrexol demonstrate its significant contribution to the pharmacological profile of naltrexone. Its longer half-life compared to the parent drug, particularly with extended-release formulations, underscores its role in maintaining therapeutic opioid receptor blockade. The compiled data from various animal models and human studies provide a foundational understanding for researchers and drug development professionals. Future research should aim to provide a more complete and directly comparable set of pharmacokinetic parameters across different species and routes of administration to further elucidate the therapeutic potential of 6β-naltrexol. The detailed experimental protocols and analytical methodologies outlined in this guide serve as a valuable resource for designing and executing future preclinical and clinical investigations.

References

• 1. 6β-Naltrexol - Wikipedia [en.wikipedia.org]
• 2. Kinetics and inhibition of the formation of 6β-naltrexol from naltrexone in human liver cytosol - PMC [pmc.ncbi.nlm.nih.gov]
• 3. research.sahmri.org.au [research.sahmri.org.au]
• 4. 6β-naltrexol, a peripherally selective opioid antagonist that inhibits morphine-induced slowing of gastrointestinal transit: an exploratory study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. accessdata.fda.gov [accessdata.fda.gov]
• 6. vivitrol.com [vivitrol.com]
• 7. accessdata.fda.gov [accessdata.fda.gov]
• 8. researchgate.net [researchgate.net]
• 9. In vivo and in vitro potency studies of 6beta-naltrexol, the major human metabolite of naltrexone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Determination of naltrexone and 6-beta-naltrexol in plasma by solid-phase extraction and gas chromatography-negative ion chemical ionization-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Quantitative analysis of naltrexone and 6beta-naltrexol in human, rat, and rabbit plasma by liquid chromatography-electrospray ionization tandem mass spectrometry with application to the pharmacokinetics of Depotrex in rabbits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Receptor Binding Profile of Methyl-6-alpha-Naltrexol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl-6-alpha-Naltrexol is a peripherally acting, selective mu-opioid receptor antagonist and a metabolite of Methylnaltrexone (MNTX).[1][2] This technical guide provides a comprehensive overview of the receptor binding profile of naltrexone (B1662487) and its metabolites, with a focus on the 6-alpha stereoisomer as a proxy for Methyl-6-alpha-Naltrexol due to the limited availability of specific binding data for the methylated compound. This document outlines the methodologies for key experiments used to characterize opioid receptor antagonists, including radioligand binding and functional assays, and details the associated signaling pathways.

Introduction

Opioid receptors, primarily the mu (µ), delta (δ), and kappa (κ) subtypes, are critical targets in pain management and addiction therapy.[3] Naltrexone and its derivatives are opioid antagonists that bind to these receptors without activating them, thereby blocking the effects of opioid agonists.[4][5] Methyl-6-alpha-Naltrexol's peripheral action makes it a compound of interest for mitigating the side effects of opioid therapy, such as constipation, without interfering with central analgesic effects. Understanding its receptor binding affinity and functional activity is crucial for its development and clinical application.

Receptor Binding Affinity

Table 1: Opioid Receptor Binding Affinities (Ki) of Naltrexone and its Metabolites

Compound	Mu-Opioid Receptor (Ki, nM)	Kappa-Opioid Receptor (Ki, nM)	Delta-Opioid Receptor (Ki, nM)
Naltrexone	~0.2 - 0.8	~0.8 - 2.0	~15 - 50
6-beta-Naltrexol	2.12	7.24	213

Note: Data for 6-alpha-naltrexol is less consistently reported but is generally understood to have a similar preference for the mu-opioid receptor. The data presented is a compilation from various sources and should be considered representative.

Experimental Protocols

The characterization of an opioid receptor ligand's binding profile involves a combination of binding and functional assays.

Radioligand Binding Assay

This assay directly measures the affinity of a ligand for a receptor. It involves competing the unlabeled ligand (e.g., Methyl-6-alpha-Naltrexol) with a radiolabeled ligand that has a known high affinity for the receptor.

Protocol:

• Membrane Preparation:

  • Cells or tissues expressing the opioid receptor of interest (e.g., CHO cells stably expressing human mu-opioid receptor) are homogenized in a cold buffer.

  • The homogenate is centrifuged to pellet the cell membranes containing the receptors.

  • The membrane pellet is washed and resuspended in an appropriate assay buffer.

• Binding Reaction:

  • In a 96-well plate, the membrane preparation is incubated with a fixed concentration of a suitable radioligand (e.g., [³H]-DAMGO for MOR, [³H]-U69,593 for KOR, or [³H]-DPDPE for DOR) and varying concentrations of the unlabeled test compound (Methyl-6-alpha-Naltrexol).

  • The incubation is carried out at a specific temperature (e.g., 30°C) for a duration sufficient to reach binding equilibrium (e.g., 60 minutes).

• Separation of Bound and Free Ligand:

  • The reaction mixture is rapidly filtered through a glass fiber filter mat using a cell harvester. The filters trap the membranes with the bound radioligand, while the unbound radioligand passes through.

  • The filters are washed with ice-cold buffer to remove any non-specifically bound radioligand.

• Detection and Data Analysis:

  • The radioactivity retained on the filters is measured using a scintillation counter.

  • The data is analyzed using non-linear regression to determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

  • The Ki (inhibition constant) is calculated from the IC50 using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Radioligand Binding Assay Workflow

[³⁵S]GTPγS Binding Assay

This is a functional assay that measures the activation of G-proteins coupled to the receptor, providing information on whether a ligand is an agonist, antagonist, or inverse agonist.

Protocol:

• Membrane Preparation:

  • Similar to the radioligand binding assay, membranes from cells expressing the opioid receptor are prepared.

• Assay Reaction:

  • The membranes are incubated in a buffer containing GDP, the test compound, and [³⁵S]GTPγS (a non-hydrolyzable analog of GTP).

  • If the test compound is an agonist, it will activate the receptor, leading to the exchange of GDP for [³⁵S]GTPγS on the Gα subunit of the G-protein.

  • To test for antagonist activity, the assay is performed in the presence of a known agonist (e.g., DAMGO for MOR). An antagonist will inhibit the agonist-stimulated binding of [³⁵S]GTPγS.

• Separation and Detection:

  • The reaction is stopped, and the membranes with bound [³⁵S]GTPγS are separated from the unbound nucleotide, typically by filtration.

  • The radioactivity is quantified by scintillation counting.

• Data Analysis:

  • For agonists, the data is plotted as [³⁵S]GTPγS binding versus ligand concentration to determine the EC50 (effective concentration to produce 50% of the maximal response) and Emax (maximal effect).

  • For antagonists, the ability of the compound to shift the concentration-response curve of a standard agonist to the right is measured, allowing for the calculation of the antagonist's potency (pA2 or Kb).

Signaling Pathways

As a mu-opioid receptor antagonist, Methyl-6-alpha-Naltrexol is expected to block the canonical signaling pathway activated by endogenous or exogenous opioid agonists.

Upon agonist binding, the mu-opioid receptor, a G-protein coupled receptor (GPCR), activates inhibitory G-proteins (Gi/o).[3][7] This activation leads to the dissociation of the Gαi/o and Gβγ subunits. The Gαi/o subunit inhibits adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels.[7] The Gβγ subunit can modulate ion channels, leading to the opening of G-protein-coupled inwardly rectifying potassium (GIRK) channels and the inhibition of voltage-gated calcium channels (VGCCs).[3] The opening of GIRK channels causes hyperpolarization of the neuron, while the inhibition of VGCCs reduces neurotransmitter release.

Methyl-6-alpha-Naltrexol, by binding to the mu-opioid receptor without activating it, prevents these downstream signaling events from occurring in the presence of an agonist.

Mu-Opioid Receptor Antagonist Signaling Pathway

Conclusion

Methyl-6-alpha-Naltrexol is a selective mu-opioid receptor antagonist. While specific binding data for this compound is limited, the profiles of related naltrexone derivatives suggest a high affinity for the mu-opioid receptor. The experimental protocols and signaling pathways described in this guide provide a framework for the further investigation and characterization of Methyl-6-alpha-Naltrexol and other novel opioid receptor ligands. Such studies are essential for the development of new therapeutics with improved efficacy and safety profiles.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Methyl-6-alpha-Naltrexol | mu-Opioid受体拮抗剂 | MCE [medchemexpress.cn]
• 3. Physiology, Opioid Receptor - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. droracle.ai [droracle.ai]
• 5. drugs.com [drugs.com]
• 6. Comparison of naltrexone, 6alpha-naltrexol, and 6beta-naltrexol in morphine-dependent and in nondependent rhesus monkeys - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Mu Receptors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

An In-Depth Technical Guide to Methyl-6-alpha-Naltrexol and its Parent Compound, Methylnaltrexone

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of Methyl-6-alpha-Naltrexol, a key metabolite of the peripherally acting mu-opioid receptor antagonist, Methylnaltrexone (B1235389) (MNTX). Due to the limited primary research available on Methyl-6-alpha-Naltrexol as a standalone agent, this document focuses on the pharmacology, metabolism, synthesis, and analysis of its parent compound, Methylnaltrexone, while integrating all available data specific to the Methyl-6-alpha-Naltrexol metabolite. This guide is intended to be a valuable resource for researchers and professionals involved in the development of opioid receptor modulators and related therapeutic agents.

Methylnaltrexone is a quaternary amine derivative of naltrexone (B1662487), a well-known opioid antagonist. The addition of a methyl group to the nitrogen atom restricts its ability to cross the blood-brain barrier, thereby conferring peripheral selectivity.[1] This characteristic allows MNTX to antagonize the peripheral side effects of opioids, such as constipation, without compromising their central analgesic effects. Methyl-6-alpha-Naltrexol is one of the primary metabolites formed from the reduction of the C6-carbonyl group of Methylnaltrexone.

Quantitative Data Summary

The following tables summarize the available quantitative data for Methylnaltrexone and its metabolite, Methyl-6-alpha-Naltrexol.

Table 1: Opioid Receptor Binding Affinities (Ki)

Compound	Receptor	Species	Assay System	Ki (nM)	Reference
Methylnaltrexone	Mu (μ)	Human	Recombinant CHO cells	~10
Methylnaltrexone	Kappa (κ)	Human	Recombinant CHO cells	~30
Methylnaltrexone	Delta (δ)	Human	Recombinant CHO cells	>1000
Methyl-6-alpha-Naltrexol	Mu (μ)	Human	In vitro	Data Not Available
Methyl-6-alpha-Naltrexol	Kappa (κ)	Human	In vitro	Data Not Available
Methyl-6-alpha-Naltrexol	Delta (δ)	Human	In vitro	Data Not Available

Table 2: In Vitro Functional Activity

Compound	Assay	Receptor	Parameter	Value	Reference
Methylnaltrexone	[³⁵S]GTPγS Binding	Mu (μ)	Antagonist	Potent Antagonist
Methylnaltrexone	cAMP Accumulation	Mu (μ)	Antagonist	Potent Antagonist
Methyl-6-alpha-Naltrexol	[³⁵S]GTPγS Binding	Mu (μ)	Activity	Data Not Available
Methyl-6-alpha-Naltrexol	cAMP Accumulation	Mu (μ)	Activity	Data Not Available

Note: While it is known that Methyl-6-alpha-Naltrexol is a metabolite, its specific functional activity as an agonist, antagonist, or partial agonist at opioid receptors has not been quantitatively reported in the reviewed literature.

Table 3: In Vivo Pharmacological Data

Compound	Species	Model	Parameter	Value	Reference
Methylnaltrexone	Human	Opioid-Induced Constipation	Effective Dose	0.15 mg/kg (subcutaneous)
Methyl-6-alpha-Naltrexol	-	-	-	Data Not Available

Table 4: Human Pharmacokinetic Parameters of Methylnaltrexone and Metabolites

Parameter	Methylnaltrexone	Methyl-6-alpha-Naltrexol (M4)	Methyl-6-beta-Naltrexol (M5)	Methylnaltrexone Sulfate (M2)	Reference
Plasma Protein Binding	11.0 - 15.3%	20.8 - 29.4%	30.3 - 41.3%	17.3 - 28.9%	[2]
AUC Ratio (Metabolite/Parent) at Steady-State (Oral 450 mg)	-	38.5%	21.4%	79%	[2]

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of Methylnaltrexone and its metabolites.

Radioligand Binding Assay for Opioid Receptors

Objective: To determine the binding affinity (Ki) of test compounds for mu (μ), delta (δ), and kappa (κ) opioid receptors.

Materials:

• Cell membranes from CHO cells stably expressing the human μ, δ, or κ opioid receptor.

• Radioligands: [³H]DAMGO (for μ), [³H]DPDPE (for δ), [³H]U69,593 (for κ).

• Non-specific binding determinant: Naloxone (10 μM).

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Test compounds (e.g., Methylnaltrexone, Methyl-6-alpha-Naltrexol).

• Glass fiber filters (e.g., Whatman GF/B).

• Scintillation counter and scintillation fluid.

Procedure:

• Prepare serial dilutions of the test compounds.

• In a 96-well plate, add in the following order:

  • Assay buffer.

  • Radioligand at a concentration near its Kd.

  • Test compound or vehicle.

  • Cell membranes (typically 10-20 µg of protein per well).

  • For non-specific binding wells, add naloxone.

• Incubate the plate at 25°C for 60-90 minutes.

• Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester.

• Wash the filters three times with ice-cold assay buffer.

• Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity using a scintillation counter.

• Calculate specific binding by subtracting non-specific binding from total binding.

• Determine the IC50 value (concentration of test compound that inhibits 50% of specific binding) by non-linear regression analysis.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

[³⁵S]GTPγS Functional Assay

Objective: To determine the functional activity of test compounds (agonist, antagonist, or inverse agonist) at G-protein coupled opioid receptors.

Materials:

• Cell membranes from CHO cells stably expressing the human μ, δ, or κ opioid receptor.

• [³⁵S]GTPγS (non-hydrolyzable GTP analog).

• GDP (Guanosine diphosphate).

• Assay Buffer: 50 mM Tris-HCl, pH 7.4, 100 mM NaCl, 5 mM MgCl₂, 1 mM EDTA.

• Test compounds.

• Unlabeled GTPγS for non-specific binding determination.

• Glass fiber filters.

• Scintillation counter and scintillation fluid.

Procedure:

• Prepare serial dilutions of the test compounds.

• In a 96-well plate, add in the following order:

  • Assay buffer.

  • Cell membranes (5-10 µg of protein).

  • GDP (typically 10-100 µM).

  • Test compound or vehicle.

• Pre-incubate the plate at 30°C for 15 minutes.

• Initiate the reaction by adding [³⁵S]GTPγS (final concentration 0.05-0.1 nM).

• Incubate at 30°C for 60 minutes.

• Terminate the reaction by rapid filtration through glass fiber filters.

• Wash the filters with ice-cold wash buffer (50 mM Tris-HCl, pH 7.4).

• Dry the filters and measure the radioactivity using a scintillation counter.

• For antagonist testing, pre-incubate the membranes with the antagonist before adding a known agonist.

• Analyze the data by plotting specific binding against the log concentration of the compound to determine EC50 (for agonists) or IC50 (for antagonists).

cAMP Accumulation Assay

Objective: To measure the inhibition of adenylyl cyclase activity following the activation of Gi/o-coupled opioid receptors.

Materials:

• HEK293 or CHO cells stably expressing the opioid receptor of interest.

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, 0.1% BSA.

• Stimulation Buffer: Assay Buffer containing a phosphodiesterase inhibitor (e.g., 500 µM IBMX).

• Forskolin (B1673556) (adenylyl cyclase activator).

• Test compounds (agonists and antagonists).

• cAMP detection kit (e.g., HTRF, ELISA).

Procedure:

• Seed cells in a 96-well plate and grow to 90-95% confluency.

• On the day of the assay, wash the cells with Assay Buffer.

• For Antagonist Assay:

  • Add the antagonist (e.g., Methylnaltrexone) at various concentrations in Stimulation Buffer.

  • Pre-incubate at 37°C for 20 minutes.

  • Add a fixed concentration of a known agonist (e.g., DAMGO at its EC80).

• For Agonist Assay:

  • Add the agonist at various concentrations in Stimulation Buffer.

• Add forskolin to all wells to stimulate cAMP production.

• Incubate at 37°C for 15-30 minutes.

• Lyse the cells and measure the intracellular cAMP levels according to the instructions of the chosen cAMP detection kit.

• Plot the cAMP levels against the log concentration of the test compound to determine IC50 (for antagonists) or EC50 (for agonists).[3]

Analytical Method for Methylnaltrexone and Metabolites in Plasma

Objective: To quantify the concentrations of Methylnaltrexone and its metabolites, including Methyl-6-alpha-Naltrexol, in plasma samples.

Method: High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS).

Sample Preparation (Solid-Phase Extraction - SPE):

• To 500 µL of plasma, add an internal standard (e.g., naltrexone-d3).

• Precipitate proteins by adding 500 µL of 0.1% formic acid in water, vortexing, and centrifuging.

• Load the supernatant onto a conditioned and equilibrated reversed-phase SPE cartridge.

• Wash the cartridge with a weak organic solvent to remove interferences.

• Elute the analytes with a stronger organic solvent (e.g., methanol).

• Evaporate the eluate to dryness and reconstitute in the mobile phase for HPLC-MS/MS analysis.[4]

HPLC-MS/MS Conditions:

• Column: C18 reversed-phase column.

• Mobile Phase: A gradient of water and acetonitrile (B52724) with a modifier like formic acid or ammonium (B1175870) acetate.

• Ionization: Electrospray Ionization (ESI) in positive mode.

• Detection: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions for each analyte and internal standard.

Synthesis Overview

The synthesis of Methylnaltrexone typically involves the N-methylation of naltrexone. The formation of Methyl-6-alpha-Naltrexol occurs in vivo through metabolic reduction of the C6-carbonyl group of Methylnaltrexone.

Synthesis of Methylnaltrexone: The synthesis of Methylnaltrexone bromide can be achieved by reacting naltrexone with methyl bromide in a suitable solvent.[5] Stereoselective synthesis methods have been developed to obtain the (R)-N-methylnaltrexone isomer.[6]

Metabolic Formation of Methyl-6-alpha-Naltrexol: In humans, the primary metabolic pathways for Methylnaltrexone are sulfation and the reduction of the carbonyl group.[7][8][9][10] The reduction to the epimeric alcohols, Methyl-6-alpha-Naltrexol (M4) and Methyl-6-beta-Naltrexol (M5), is catalyzed by NADPH-dependent hepatic cytosolic enzymes, primarily from the aldo-keto reductase (AKR) 1C subfamily.[2][7] Specifically, AKR1C4 appears to play a major role.[7]

Visualizations

Signaling Pathway of a Mu-Opioid Receptor Antagonist

Caption: Antagonism of the mu-opioid receptor signaling pathway.

Experimental Workflow for Receptor Binding Assay

Caption: Workflow for a competitive radioligand binding assay.

Metabolic Pathway of Methylnaltrexone

Caption: Primary metabolic pathways of Methylnaltrexone in humans.

Conclusion

Methylnaltrexone is a peripherally selective mu-opioid receptor antagonist whose metabolism leads to the formation of several compounds, including Methyl-6-alpha-Naltrexol. While the pharmacological profile of Methylnaltrexone is well-documented, further research is needed to fully elucidate the specific contribution of Methyl-6-alpha-Naltrexol to its overall therapeutic effects. The experimental protocols and data presented in this guide provide a solid foundation for researchers and drug development professionals to further investigate this compound and its potential role in opioid-related therapies. The lack of specific binding and functional data for Methyl-6-alpha-Naltrexol highlights a key area for future research that could lead to a more nuanced understanding of Methylnaltrexone's mechanism of action and the development of next-generation peripherally acting opioid antagonists.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. benchchem.com [benchchem.com]
• 4. Determination of methylnaltrexone in clinical samples by solid-phase extraction and high-performance liquid chromatography for a pharmacokinetics study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis of Methylnaltrexone Bromide [cjph.com.cn]
• 6. US7674904B2 - Synthesis of R-N-methylnaltrexone - Google Patents [patents.google.com]
• 7. In vitro metabolism and identification of human enzymes involved in the metabolism of methylnaltrexone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. go.drugbank.com [go.drugbank.com]
• 9. Methylnaltrexone in the treatment of opioid-induced constipation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Metabolism of intravenous methylnaltrexone in mice, rats, dogs, and humans - PubMed [pubmed.ncbi.nlm.nih.gov]

Methyl-6-alpha-Naltrexol: A Technical Guide to its Function as a Mu-Opioid Receptor Antagonist

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl-6-alpha-Naltrexol, a derivative of naltrexone (B1662487), and its role as a mu-opioid receptor (MOR) antagonist. This document synthesizes available data on its pharmacological profile, mechanism of action, and the experimental methodologies used for its characterization.

Introduction

Opioid receptor antagonists are critical tools in both biomedical research and clinical practice, primarily for treating opioid overdose and addiction.[1][2] Naltrexone is a well-established opioid receptor antagonist used for managing alcohol and opioid dependence.[1] Its effects are mediated through its interaction with the opioid receptor system, particularly the mu-opioid receptor (MOR). Naltrexone is metabolized in the body into several compounds, including 6-alpha-naltrexol and 6-beta-naltrexol.[3] This guide focuses on the alpha-stereoisomer, Methyl-6-alpha-Naltrexol, examining its binding affinity, functional antagonism, and its effects on intracellular signaling pathways. Understanding the distinct pharmacological properties of naltrexone metabolites is crucial for developing more selective and effective therapeutic agents.[1]

Pharmacological Profile

The pharmacological activity of Methyl-6-alpha-Naltrexol is defined by its binding affinity for the mu-opioid receptor and its functional effects in both in vitro and in vivo models.

Receptor Binding Affinity

Competitive binding assays are employed to determine the affinity of a ligand for a specific receptor, typically expressed as the inhibition constant (Ki). While specific data for Methyl-6-alpha-Naltrexol is limited, studies on its parent compound, 6-alpha-naltrexol, provide valuable insights. In comparison to naltrexone and its beta-isomer, 6-alpha-naltrexol demonstrates a lower affinity for the mu-opioid receptor.

Table 1: Comparative Receptor Binding Affinities (Ki) at the Mu-Opioid Receptor

Compound	Ki (nM)	Species/Tissue	Radioligand	Reference
Naltrexone	0.4 - 0.56	Guinea Pig Brain	[3H]DAMGO, [3H]Naltrexone	[4]
6-alpha-Naltrexol	~8x lower than Naltrexone	Rhesus Monkey	N/A	[3]
6-beta-Naltrexol	94 pM	Guinea Pig Ileum	N/A	[5]

Note: The potency of 6-alpha-naltrexol was determined in vivo, with studies indicating it is approximately 8-fold less potent than naltrexone in morphine-dependent monkeys.[3]

Functional Antagonism

Functional assays measure the ability of a compound to inhibit the biological response induced by an agonist. These studies are critical for characterizing a compound as an antagonist, partial agonist, or inverse agonist.

In vitro functional assays, such as the [35S]GTPγS binding assay and cAMP accumulation assays, are used to quantify the efficacy of a ligand in modulating G-protein coupling and downstream signaling. Studies on naltrexone and its metabolites have characterized them as neutral antagonists, meaning they block agonist activity without affecting the basal signaling state of the receptor.[6]

Table 2: In Vitro Functional Antagonist Activity

Compound	Assay	Effect	Cell Line	Reference
Naltrexone	cAMP Overshoot	Neutral Antagonist	C6 Glioma, HEK293	[6]
6-beta-Naltrexol	cAMP Overshoot	Neutral Antagonist	C6 Glioma, HEK293	[6]

In vivo studies in animal models are essential for determining the physiological effects of a compound. The hot plate test and tail-flick test are common assays used to assess the analgesic effects of opioids and the ability of antagonists to block these effects.[7][8] Studies in morphine-dependent and non-dependent rhesus monkeys have compared the antagonist potencies of naltrexone and its metabolites.

Table 3: In Vivo Antagonist Potency in Morphine-Treated Rhesus Monkeys

Compound	Potency Relative to Naltrexone	Experimental Model	Endpoint	Reference
Naltrexone	1x	Morphine-dependent	Naltrexone discrimination	[3]
6-alpha-Naltrexol	~8x less potent	Morphine-dependent	Naltrexone discrimination	[3]
6-beta-Naltrexol	~71x less potent	Morphine-dependent	Naltrexone discrimination	[3]

These findings indicate that while 6-alpha-naltrexol is a less potent antagonist than naltrexone, it retains significant activity in vivo.[3]

Mechanism of Action and Signaling Pathways

Methyl-6-alpha-Naltrexol functions by competitively binding to the mu-opioid receptor, a G-protein coupled receptor (GPCR).[9] This binding prevents endogenous or exogenous opioid agonists from activating the receptor, thereby inhibiting their downstream effects.

Upon agonist binding, the mu-opioid receptor typically couples to inhibitory G-proteins (Gi/o).[9][10] This leads to a cascade of intracellular events, including:

• Inhibition of adenylyl cyclase, resulting in decreased cyclic AMP (cAMP) levels.[11]

• Activation of inwardly rectifying potassium channels.[9]

• Inhibition of voltage-gated calcium channels.[9]

• Activation of the mitogen-activated protein kinase (MAPK) pathway.[9]

As a neutral antagonist, Methyl-6-alpha-Naltrexol occupies the receptor binding site without initiating this signaling cascade and without altering the receptor's basal activity.[6]

References

• 1. Commitment to Privacy - Virginia Commonwealth University [techtransfer.research.vcu.edu]
• 2. Opioid Antagonists - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Comparison of naltrexone, 6alpha-naltrexol, and 6beta-naltrexol in morphine-dependent and in nondependent rhesus monkeys - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. naltrexone | Ligand Activity Charts | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 5. In vivo and in vitro potency studies of 6beta-naltrexol, the major human metabolite of naltrexone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Neutral antagonist activity of naltrexone and 6beta-naltrexol in naïve and opioid-dependent C6 cells expressing a mu-opioid receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Tail flick test - Wikipedia [en.wikipedia.org]
• 8. Hot plate test - Wikipedia [en.wikipedia.org]
• 9. Frontiers | Regulator of G-Protein Signaling (RGS) Protein Modulation of Opioid Receptor Signaling as a Potential Target for Pain Management [frontiersin.org]
• 10. pnas.org [pnas.org]
• 11. benchchem.com [benchchem.com]

The role of Methyl-6-alpha-Naltrexol in peripheral opioid blockade

An In-depth Technical Guide to Methyl-6-alpha-Naltrexol and its Role in Peripheral Opioid Blockade

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

Opioid analgesics are indispensable for managing moderate-to-severe pain, but their utility is often limited by debilitating side effects, most notably opioid-induced constipation (OIC). These adverse effects are primarily mediated by the activation of mu (µ)-opioid receptors in the peripheral nervous system, particularly within the gastrointestinal tract. Peripherally acting µ-opioid receptor antagonists (PAMORAs) represent a targeted therapeutic strategy to mitigate these side effects without compromising central analgesia. This technical guide provides a comprehensive overview of Methyl-6-alpha-Naltrexol, a metabolite of the PAMORA Methylnaltrexone (MNTX), in the context of peripheral opioid blockade. Due to the limited specific data on the 6-alpha isomer, this document will focus on the well-characterized parent compound, MNTX, and its primary metabolite, 6-beta-naltrexol, as exemplars of this drug class. We will detail their mechanism of action, present quantitative pharmacological data, outline key experimental protocols for their evaluation, and illustrate critical pathways and workflows.

Introduction: The Challenge of Peripheral Opioid Effects

Opioid agonists exert their effects by binding to opioid receptors, which are G protein-coupled receptors (GPCRs) located throughout the central and peripheral nervous systems[1]. While activation of central opioid receptors is crucial for analgesia, the stimulation of peripheral receptors, especially µ-receptors in the enteric nervous system, leads to a cascade of inhibitory responses. These responses decrease gastrointestinal motility and secretion, culminating in opioid-induced bowel dysfunction (OBD) and its most prevalent symptom, OIC[2]. Unlike other opioid side effects, tolerance to OIC rarely develops, making it a persistent challenge in long-term pain management[2].

PAMORAs are designed to selectively block these peripheral receptors. Their chemical structure is modified to restrict their passage across the blood-brain barrier (BBB). Methylnaltrexone, a quaternary derivative of the opioid antagonist naltrexone (B1662487), exemplifies this approach. Its permanent positive charge and increased polarity limit its ability to enter the central nervous system, thereby reversing peripheral opioid effects without affecting centrally-mediated analgesia[3][4]. Methyl-6-alpha-Naltrexol is a metabolite of Methylnaltrexone[5]. The metabolic pathway from the parent antagonist naltrexone provides context for these compounds.

Caption: Metabolic relationships of Naltrexone and Methylnaltrexone.

Mechanism of Action

Methylnaltrexone and its metabolites act as competitive antagonists at the µ-opioid receptor. In the periphery, opioid agonists like morphine bind to µ-receptors on enteric neurons, leading to the inhibition of adenylyl cyclase, reduced intracellular cyclic AMP (cAMP), and modulation of ion channels (activation of K+ channels and inhibition of Ca2+ channels)[1]. This cascade results in neuronal hyperpolarization and reduced neurotransmitter release (e.g., acetylcholine), thereby decreasing peristalsis and intestinal secretion.

PAMORAs competitively bind to these same peripheral µ-receptors, displacing opioid agonists and preventing the initiation of this inhibitory signaling cascade. By blocking the receptor without activating it, they restore normal gut motility and function. Crucially, their inability to cross the BBB means they do not interfere with the analgesic effects of opioids in the brain or precipitate central withdrawal symptoms[3].

Caption: Mu-opioid receptor signaling and blockade by a PAMORA.

Quantitative Pharmacological Data

The pharmacological profile of an antagonist is defined by its binding affinity for various receptors, its pharmacokinetic properties, and its in vivo efficacy. The following tables summarize available data for naltrexone metabolites and related compounds.

Table 1: Opioid Receptor Binding Affinities (Ki)

Compound	µ-Receptor (Ki, nM)	κ-Receptor (Ki, nM)	δ-Receptor (Ki, nM)	Selectivity (µ vs. κ)	Selectivity (µ vs. δ)	Source(s)
6β-Naltrexol	2.12	7.24	213	3.5-fold	100-fold	[6]
Naltrexone	~1	~8	~200	~8-fold	~200-fold	[6][7]
6α-Naltrexol	~8-fold less potent than Naltrexone	-	-	-	-	[7]

Table 2: Pharmacokinetic Parameters

Compound	Administration	Half-life (t½)	Key Metabolic Pathways	Source(s)
Naltrexone	Oral	~4 hours	Extensive first-pass metabolism to 6β-naltrexol via dihydrodiol dehydrogenases.	[8][9][10]
6β-Naltrexol	Metabolite	~11-13 hours	-	[8][11]
Methylnaltrexone	Subcutaneous	~8 hours	Primarily eliminated unchanged; minor metabolism to Methyl-6-naltrexol isomers.	[4]

Table 3: In Vivo Efficacy in Peripheral Opioid Blockade

Compound	Model	Endpoint	Result	Source(s)
6β-Naltrexol	Healthy human volunteers (morphine-induced)	GI Transit Time	Potently blocked morphine-induced slowing of GI transit (ED₅₀ ≈ 3 mg). No effect on central analgesia.	[11]
Methylnaltrexone	Patients with advanced illness and OIC	Laxation within 4 hours	62% response rate (0.15 mg/kg) vs. 14% for placebo. Median time to laxation was ~1 hour.	[4]

Key Experimental Protocols

Evaluating the activity of a peripheral opioid antagonist involves a series of in vitro and in vivo experiments.

In Vitro Assays

This assay determines the affinity (Ki) of a test compound for a specific receptor by measuring its ability to displace a known radiolabeled ligand.

• Objective: To determine the binding affinity of Methyl-6-alpha-Naltrexol for µ, κ, and δ opioid receptors.

• Materials:

  • Cell membranes from CHO or HEK 293 cells stably expressing the human µ, κ, or δ opioid receptor.

  • Radioligands: [³H]DAMGO (for µ), [³H]U-69,593 (for κ), [³H]DPDPE (for δ).

  • Test compound: Methyl-6-alpha-Naltrexol at various concentrations.

  • Non-specific binding control: Naloxone or another high-affinity non-labeled ligand at a high concentration (e.g., 10 µM).

  • Assay Buffer: 50 mM Tris-HCl, pH 7.4.

  • Glass fiber filters and a cell harvester.

  • Scintillation counter and fluid.

• Methodology:

  • Incubate cell membranes (20-50 µg protein) with a fixed concentration of the radioligand (e.g., 0.5-1 nM) and varying concentrations of the test compound in the assay buffer.

  • For total binding, incubate membranes with only the radioligand. For non-specific binding, incubate with the radioligand and a high concentration of a non-labeled antagonist.

  • Incubate all samples for 60 minutes at 25°C.

  • Terminate the reaction by rapid filtration through glass fiber filters using a cell harvester. Wash filters quickly with ice-cold assay buffer to remove unbound ligand.

  • Place filters in scintillation vials with scintillation fluid and measure radioactivity using a scintillation counter.

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Determine the IC₅₀ (concentration of test compound that inhibits 50% of specific binding) by non-linear regression analysis.

  • Convert the IC₅₀ to the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[12][13]

This assay measures the functional activity of a compound (agonist vs. antagonist) by quantifying its effect on G-protein activation. Agonist binding promotes the exchange of GDP for the non-hydrolyzable GTP analog, [³⁵S]GTPγS, on the Gα subunit.

• Objective: To determine if Methyl-6-alpha-Naltrexol acts as an antagonist at the µ-opioid receptor.

• Materials:

  • Cell membranes expressing the µ-opioid receptor.

  • [³⁵S]GTPγS radioligand.

  • GDP, agonist (e.g., DAMGO), and test compound (Methyl-6-alpha-Naltrexol).

  • Assay Buffer: 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl₂, pH 7.4.

• Methodology:

  • Pre-incubate cell membranes with the test compound (antagonist) for 15 minutes at 30°C.

  • Add a fixed concentration of an agonist (e.g., the EC₉₀ concentration of DAMGO) to stimulate the receptor.

  • Initiate the binding reaction by adding [³⁵S]GTPγS and GDP.

  • Incubate for 60 minutes at 30°C.

  • Terminate and filter the reaction as described in the binding assay.

  • Quantify bound [³⁵S]GTPγS by scintillation counting.

  • Data Analysis: An antagonist will produce a rightward shift in the agonist concentration-response curve. The antagonist equilibrium constant (Ke) can be calculated from this shift, indicating its potency.[13][14]

In Vivo Models

This model assesses the ability of a test compound to reverse the slowing of gastrointestinal transit caused by an opioid agonist.

• Objective: To evaluate the in vivo efficacy of Methyl-6-alpha-Naltrexol in reversing opioid-induced constipation.

• Animal Model: Male Sprague Dawley rats or Swiss Webster mice.

• Materials:

  • Morphine sulfate.

  • Test compound (Methyl-6-alpha-Naltrexol) at various doses.

  • Vehicle control (e.g., saline).

  • Charcoal meal (e.g., 10% charcoal suspension in 5% gum acacia).

• Methodology:

  • Fast animals overnight with free access to water.

  • Administer the test compound or vehicle via the desired route (e.g., subcutaneous).

  • After a set pre-treatment time (e.g., 15-30 minutes), administer morphine (e.g., 5 mg/kg, s.c.) to induce constipation. A control group receives saline instead of morphine.

  • After another interval (e.g., 30 minutes), administer a charcoal meal orally (e.g., 0.2 mL/mouse).

  • After a final time period (e.g., 20-30 minutes), humanely euthanize the animals.

  • Carefully dissect the small intestine from the pyloric sphincter to the cecum.

  • Measure the total length of the small intestine and the distance traveled by the charcoal meal.

  • Calculate the percent transit as: (distance traveled by charcoal / total length of intestine) x 100.

  • Data Analysis: Compare the percent transit in the morphine + test compound group to the morphine + vehicle group. A significant increase in transit indicates effective antagonism of the peripheral opioid effect.[15][16]

References

• 1. researchgate.net [researchgate.net]
• 2. Peripherally Acting μ-Opioid Receptor Antagonists for the Treatment of Opioid-Related Side Effects: Mechanism of Action and Clinical Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Methylnaltrexone, a novel peripheral opioid receptor antagonist for the treatment of opioid side effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Methylnaltrexone: the evidence for its use in the management of opioid-induced constipation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. 6β-Naltrexol - Wikipedia [en.wikipedia.org]
• 7. Comparison of naltrexone, 6alpha-naltrexol, and 6beta-naltrexol in morphine-dependent and in nondependent rhesus monkeys - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. droracle.ai [droracle.ai]
• 9. Kinetics and inhibition of the formation of 6β-naltrexol from naltrexone in human liver cytosol - PMC [pmc.ncbi.nlm.nih.gov]
• 10. go.drugbank.com [go.drugbank.com]
• 11. 6β-naltrexol, a peripherally selective opioid antagonist that inhibits morphine-induced slowing of gastrointestinal transit: an exploratory study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Synthesis and pharmacological evaluation of 6-naltrexamine analogs for alcohol cessation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. meliordiscovery.com [meliordiscovery.com]
• 16. In vivo profiling of seven common opioids for antinociception, constipation and respiratory depression: no two opioids have the same profile - PMC [pmc.ncbi.nlm.nih.gov]

Early-Stage Research on Methyl-6-alpha-Naltrexol: A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl-6-alpha-Naltrexol is a metabolite of Methylnaltrexone (B1235389) (MNTX), a peripherally acting mu (µ)-opioid receptor antagonist.[1] MNTX is utilized to mitigate opioid-induced side effects, particularly constipation in patients undergoing chronic opioid therapy.[2][3] The quaternization of the naltrexone (B1662487) molecule to form methylnaltrexone restricts its ability to cross the blood-brain barrier, thereby allowing it to antagonize peripheral opioid receptors without compromising centrally mediated analgesia.[3] Understanding the pharmacological profile of its metabolites, including Methyl-6-alpha-Naltrexol, is crucial for a comprehensive assessment of the safety and efficacy of the parent compound. This document provides an in-depth overview of the available early-stage research on Methyl-6-alpha-Naltrexol, drawing from data on its parent compound and structurally related molecules.

Core Compound Profile

Compound	Chemical Name	Parent Compound	Primary Mechanism of Action
Methyl-6-alpha-Naltrexol	(4R,4aS,7R,7aR,12bS)-3-(cyclopropylmethyl)-4a,7,9-trihydroxy-4-methyl-2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-4-ium	Methylnaltrexone (MNTX)	Mu (µ)-opioid receptor antagonist
Methylnaltrexone (MNTX)	(4R,4aS,7aR,12bS)-3-(cyclopropylmethyl)-4a,9-dihydroxy-4-methyl-7-oxo-2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-4-ium	Naltrexone	Peripherally selective mu (µ)-opioid receptor antagonist

Synthesis and Metabolism

The synthesis of Methyl-6-alpha-Naltrexol occurs via the metabolism of Methylnaltrexone. While specific enzymatic pathways for the formation of the 6-alpha isomer are not extensively detailed in the available literature, the metabolism of MNTX is known to produce methyl-6-naltrexol isomers.[3] Following oral administration of MNTX, approximately 60% of the dose is metabolized.[3] The primary metabolic pathways include conversion to methyl-6-naltrexol isomers and methylnaltrexone sulfate.[3]

A proposed metabolic pathway is illustrated below:

Figure 1: Proposed Metabolic Pathway of Methylnaltrexone.

Pharmacokinetics

Pharmacokinetic data for Methyl-6-alpha-Naltrexol is primarily available in the context of its parent drug, Methylnaltrexone. Following oral administration of 450 mg MNTX tablets, the area under the curve (AUC) ratio of metabolites to the parent drug at a steady state on Day 7 was 38.5% for Methyl-6-alpha-Naltrexol (M4).[4]

Table 1: Relative Plasma Exposure of Methylnaltrexone and its Metabolites

Compound	Metabolite Designation	AUC Ratio (Metabolite/Parent Drug) at Steady State
Methylnaltrexone-Sulfate	M2	79%
Methyl-6-alpha-Naltrexol	M4	38.5%
Methyl-6-beta-Naltrexol	M5	21.4%
Data from a study with oral administration of 450 mg MNTX tablets.[4]

Pharmacodynamics and Mechanism of Action

As a metabolite of the selective µ-opioid receptor antagonist Methylnaltrexone, Methyl-6-alpha-Naltrexol is presumed to act as a µ-opioid receptor antagonist.[1] Studies on the non-methylated analog, 6-alpha-naltrexol, provide insights into its potential pharmacodynamic profile. In morphine-dependent rhesus monkeys, naltrexone was found to be 8-fold more potent than 6-alpha-naltrexol in precipitating withdrawal, indicating that 6-alpha-naltrexol possesses antagonist activity, albeit with lower potency than the parent compound.[5]

The proposed mechanism of action involves the competitive antagonism of µ-opioid receptors in peripheral tissues, such as the gastrointestinal tract. This is expected to counteract the effects of opioid agonists, such as decreased motility and delayed transit time, which lead to constipation.

Figure 2: Proposed Mechanism of Action at the Mu-Opioid Receptor.

Experimental Protocols

In Vivo Potency Assessment in Rhesus Monkeys

This protocol is based on a study comparing naltrexone and its metabolites.[5]

• Subjects: Morphine-dependent and non-dependent rhesus monkeys.

• Drug Administration: Naltrexone, 6-alpha-naltrexol, and 6-beta-naltrexol (B10792496) administered in a dose-related manner.

• Discrimination Task: Monkeys trained to discriminate the effects of a specific dose of naltrexone from saline.

• Data Analysis: The potency of each compound to substitute for the naltrexone discriminative stimulus is determined. For antagonism studies, the ability of the compounds to block the effects of morphine is assessed.

• Outcome Measures: Dose-response curves are generated to compare the potencies of the compounds.

Figure 3: Experimental Workflow for In Vivo Potency Assessment.

Quantification of Metabolites in Plasma

This is a general protocol for pharmacokinetic analysis.

• Sample Collection: Collect blood samples at various time points following administration of the parent drug (Methylnaltrexone).

• Sample Preparation: Separate plasma and perform protein precipitation or solid-phase extraction to isolate the analytes.

• Analytical Method: Utilize Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) for the simultaneous quantification of the parent drug and its metabolites.

• Data Analysis: Construct calibration curves to determine the concentration of each analyte in the plasma samples. Calculate pharmacokinetic parameters such as AUC, Cmax, and half-life.

Conclusion and Future Directions

The available early-stage research indicates that Methyl-6-alpha-Naltrexol is a significant metabolite of Methylnaltrexone, with substantial plasma exposure following oral administration of the parent drug. Based on the pharmacology of its parent compound and the non-methylated analog, it is presumed to act as a peripherally selective µ-opioid receptor antagonist.

Further research is warranted to fully characterize the pharmacological profile of Methyl-6-alpha-Naltrexol. Key areas for future investigation include:

• In vitro receptor binding assays: To determine the binding affinity and selectivity of Methyl-6-alpha-Naltrexol for µ, delta (δ), and kappa (κ) opioid receptors.

• In vitro functional assays: To characterize its activity as an antagonist, partial agonist, or inverse agonist at these receptors.

• In vivo studies: To assess its potency and efficacy in animal models of opioid-induced constipation and to evaluate its potential to cross the blood-brain barrier.

• Metabolic stability and drug-drug interaction studies: To fully understand its pharmacokinetic profile and potential for interactions with other medications.

A thorough understanding of the contribution of Methyl-6-alpha-Naltrexol to the overall clinical effects of Methylnaltrexone will be essential for optimizing the therapeutic use of this important medication.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Methylnaltrexone bromide: research update of pharmacokinetics following parenteral administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. go.drugbank.com [go.drugbank.com]
• 4. accessdata.fda.gov [accessdata.fda.gov]
• 5. Comparison of naltrexone, 6alpha-naltrexol, and 6beta-naltrexol in morphine-dependent and in nondependent rhesus monkeys - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of Methyl-6-alpha-Naltrexol for Research Applications

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a detailed protocol for the synthesis of Methyl-6-alpha-Naltrexol, a derivative of naltrexone (B1662487), for research purposes. The synthesis is a two-step process commencing with the reduction of naltrexone to a mixture of 6-alpha and 6-beta-naltrexol (B10792496) epimers, followed by the separation of the desired 6-alpha epimer. The subsequent step involves the selective O-methylation of the phenolic hydroxyl group of 6-alpha-naltrexol to yield the final product. This protocol includes detailed experimental procedures, a comprehensive list of materials and reagents, and methods for the characterization of the synthesized compound. Additionally, relevant signaling pathways and experimental workflows are illustrated to provide a comprehensive guide for researchers.

Introduction

Naltrexone is a well-established opioid antagonist utilized in the management of opioid and alcohol use disorders. Its mechanism of action involves the competitive blockade of mu (µ), kappa (κ), and delta (δ) opioid receptors.[1][2] Methyl-6-alpha-Naltrexol is a derivative of naltrexone and a metabolite of methylnaltrexone (B1235389) (MNTX), a peripherally acting mu-opioid receptor antagonist.[3] The synthesis of Methyl-6-alpha-Naltrexol is of interest to researchers studying the structure-activity relationships of naltrexone derivatives and for the investigation of their pharmacological profiles. This protocol outlines a reproducible method for the synthesis and characterization of Methyl-6-alpha-Naltrexol for in vitro and in vivo research applications.

Chemical Properties and Data

Property	Value	Reference
Molecular Formula	C₂₁H₂₇NO₄	[PubChem CID: 14653995]
Molecular Weight	357.44 g/mol	[PubChem CID: 14653995]
IUPAC Name	(4R,4aS,7S,7aR,12bS)-3-(cyclopropylmethyl)-9-methoxy-1,2,4,5,6,7,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinoline-4a,7-diol	[PubChem CID: 14653995]
CAS Number	116388-85-3	[4]

Experimental Protocols

Part 1: Synthesis and Separation of 6-alpha-Naltrexol

This part of the protocol is adapted from the established method of reducing naltrexone with sodium borohydride (B1222165), which yields a mixture of the 6-alpha and 6-beta epimers, followed by their separation.

Materials and Reagents:

• Naltrexone hydrochloride

• Sodium borohydride (NaBH₄)

• Methanol (B129727) (MeOH)

• Dichloromethane (B109758) (CH₂Cl₂)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Preparative thin-layer chromatography (TLC) plates (Silica gel 60 F₂₅₄)

• Developing solvent for TLC: Chloroform/Methanol (e.g., 9:1 v/v, to be optimized)

• UV lamp (254 nm)

Procedure:

• Reduction of Naltrexone:

  • Dissolve Naltrexone hydrochloride (1.0 g, 2.65 mmol) in methanol (20 mL) in a round-bottom flask.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add sodium borohydride (0.15 g, 3.97 mmol) portion-wise to the stirred solution.

  • Continue stirring at 0 °C for 1 hour, then allow the reaction to warm to room temperature and stir for an additional 2 hours.

  • Monitor the reaction progress by TLC (e.g., Chloroform/Methanol 9:1).

  • Quench the reaction by the slow addition of water (10 mL).

  • Remove the methanol under reduced pressure.

  • Neutralize the aqueous residue with saturated NaHCO₃ solution and extract with dichloromethane (3 x 20 mL).

  • Combine the organic extracts, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain a crude mixture of 6-alpha and 6-beta-naltrexol.

• Separation of 6-alpha-Naltrexol:

  • Dissolve the crude mixture in a minimal amount of dichloromethane.

  • Apply the concentrated solution as a band onto a preparative TLC plate.

  • Develop the plate in a chamber saturated with the developing solvent (e.g., Chloroform/Methanol 9:1).

  • After development, visualize the separated bands under a UV lamp. The two epimers should appear as distinct bands.

  • Carefully scrape the band corresponding to the desired 6-alpha-naltrexol (typically the less polar epimer) from the plate.

  • Extract the silica (B1680970) gel with a polar solvent mixture (e.g., Chloroform/Methanol 4:1).

  • Filter the mixture to remove the silica gel and concentrate the filtrate under reduced pressure to yield purified 6-alpha-Naltrexol.

  • Characterize the product by ¹H and ¹³C NMR to confirm its identity and purity.[5]

Part 2: O-Methylation of 6-alpha-Naltrexol

This procedure describes a general method for the methylation of a phenolic hydroxyl group using dimethyl sulfate.

Materials and Reagents:

• 6-alpha-Naltrexol

• Anhydrous acetone (B3395972)

• Anhydrous potassium carbonate (K₂CO₃)

• Dimethyl sulfate (DMS)

• Dichloromethane (CH₂Cl₂)

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Eluent for column chromatography (e.g., Dichloromethane/Methanol gradient)

Procedure:

• Methylation Reaction:

  • To a solution of 6-alpha-Naltrexol (100 mg, 0.29 mmol) in anhydrous acetone (10 mL) in a round-bottom flask, add anhydrous potassium carbonate (80 mg, 0.58 mmol).

  • Stir the suspension at room temperature for 30 minutes.

  • Add dimethyl sulfate (40 µL, 0.42 mmol) dropwise to the mixture.

  • Heat the reaction mixture to reflux and maintain for 4-6 hours, monitoring the progress by TLC.

  • After completion, cool the reaction mixture to room temperature and filter to remove the potassium carbonate.

  • Concentrate the filtrate under reduced pressure.

• Work-up and Purification:

  • Dissolve the residue in dichloromethane (20 mL) and wash with water (2 x 10 mL) and then with brine (10 mL).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of methanol in dichloromethane) to obtain pure Methyl-6-alpha-Naltrexol.

• Characterization:

  • Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Visualizations

Synthesis Workflow

Caption: Synthetic route to Methyl-6-alpha-Naltrexol.

Opioid Receptor Signaling Pathway

Caption: Antagonistic action on μ-opioid receptor signaling.

Discussion

The synthesis of Methyl-6-alpha-Naltrexol is a multi-step process that requires careful execution and purification. The initial reduction of naltrexone is not stereoselective, necessitating a chromatographic separation of the resulting epimers. Preparative TLC is a suitable method for this separation on a research scale. The subsequent O-methylation of the phenolic hydroxyl group is a standard transformation, but care must be taken to use anhydrous conditions to ensure optimal yield. The choice of methylating agent and base may be varied depending on laboratory availability and safety considerations; for instance, using diazomethane (B1218177) is also a possibility, though it is a hazardous reagent.[6]

The characterization of the final product is crucial. High-resolution mass spectrometry will confirm the molecular weight and elemental composition. ¹H and ¹³C NMR spectroscopy will provide detailed structural information, confirming the methylation at the phenolic position and the stereochemistry at the C-6 position.

Methyl-6-alpha-Naltrexol, as an antagonist of the mu-opioid receptor, is expected to block the signaling cascade initiated by endogenous or exogenous opioids.[1][7] Opioid receptors are G-protein coupled receptors (GPCRs) that, upon activation by an agonist, inhibit adenylate cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[8][9] By blocking the receptor, Methyl-6-alpha-Naltrexol prevents this downstream signaling. This makes it a valuable tool for studying the physiological and pharmacological roles of the mu-opioid receptor.

Conclusion

This document provides a comprehensive protocol for the synthesis and characterization of Methyl-6-alpha-Naltrexol for research use. The detailed experimental procedures and accompanying diagrams are intended to facilitate the successful and safe production of this compound by qualified researchers. The availability of this protocol will support further investigation into the pharmacology of naltrexone derivatives and their potential therapeutic applications.

References

• 1. droracle.ai [droracle.ai]
• 2. go.drugbank.com [go.drugbank.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.cn [medchemexpress.cn]
• 5. Ring C conformation of 6beta-naltrexol and 6alpha-naltrexol. Evidence from proton and carbon-13 nuclear magnetic resonance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. What is the mechanism of action for naltrexone? [drugs.com]
• 8. pnas.org [pnas.org]
• 9. m.youtube.com [m.youtube.com]

Application Notes and Protocols for the Purification of Methyl-6-alpha-Naltrexol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the purification of Methyl-6-alpha-Naltrexol, a selective mu-opioid receptor antagonist and a metabolite of Methylnaltrexone.[1] The following sections detail the necessary steps for isolating and purifying this compound for experimental use, including chromatographic techniques, crystallization, and analytical methods for purity assessment.

Overview of Purification Strategy

The purification of Methyl-6-alpha-Naltrexol from a crude reaction mixture or a biological matrix typically involves a multi-step process to remove impurities such as starting materials, byproducts, and other related compounds. A general strategy involves an initial extraction, followed by chromatographic separation, and a final crystallization step to obtain a highly pure product. The purity of the compound at each stage is monitored by analytical techniques like High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS).

A diagram illustrating the overall workflow is provided below.

Caption: Purification workflow for Methyl-6-alpha-Naltrexol.

Experimental Protocols

Protocol 1: Preparative Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

Preparative RP-HPLC is a highly effective method for purifying Methyl-6-alpha-Naltrexol from complex mixtures. This technique separates compounds based on their hydrophobicity.

Methodology:

• Sample Preparation: Dissolve the crude Methyl-6-alpha-Naltrexol in a minimal amount of the initial mobile phase (e.g., 10% acetonitrile (B52724) in water with 0.1% formic acid). Filter the solution through a 0.45 µm syringe filter to remove any particulate matter.

• Chromatographic System:

  • Column: A preparative C18 column (e.g., 250 x 21.2 mm, 10 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: A linear gradient from 10% to 50% Mobile Phase B over 30 minutes is a good starting point. The gradient should be optimized based on analytical HPLC data of the crude mixture.

  • Flow Rate: Typically 15-25 mL/min for the specified column dimension.

  • Detection: UV detection at 220 nm or 280 nm.

• Fraction Collection: Collect fractions based on the elution profile of the target compound.

• Post-Purification: Analyze the collected fractions using analytical HPLC to identify those containing the pure compound. Pool the pure fractions and remove the solvent under reduced pressure (e.g., using a rotary evaporator).

Protocol 2: Crystallization

Crystallization is an excellent final step to obtain a highly pure, crystalline solid of Methyl-6-alpha-Naltrexol. The choice of solvent is critical for successful crystallization.

Methodology:

• Solvent Selection: Based on data for naltrexone (B1662487) and its derivatives, suitable solvent systems include methanol, ethanol, isopropanol, acetone, and mixtures with water.[2][3][4][5]

• Procedure (Slow Evaporation): a. Dissolve the purified Methyl-6-alpha-Naltrexol from the chromatography step in a suitable solvent (e.g., methanol) to near saturation in a clean vial. b. Cover the vial with a cap that has a small hole or with parafilm perforated with a needle to allow for slow evaporation of the solvent. c. Allow the vial to stand undisturbed at room temperature. Crystals should form over several days.

• Procedure (Cooling Crystallization): a. Dissolve the compound in a minimal amount of a suitable hot solvent (e.g., ethanol). b. Slowly cool the solution to room temperature, and then transfer it to a refrigerator or freezer to induce crystallization. c. Collect the crystals by filtration, wash with a small amount of cold solvent, and dry under vacuum.[5]

Quality Control and Characterization

The purity and identity of the final product must be confirmed using appropriate analytical techniques.

Analytical High-Performance Liquid Chromatography (HPLC)

Table 1: HPLC Conditions for Purity Assessment

Parameter	Condition	Reference
Column	C18 reverse-phase (e.g., 150 x 4.6 mm, 5 µm)	[6][7]
Mobile Phase	A: Water with 0.1% Formic AcidB: Acetonitrile with 0.1% Formic Acid	[6]
Gradient	10-90% B over 15 minutes	Adapted from[6]
Flow Rate	1.0 mL/min	[8]
Column Temperature	30 °C	-
Detection	UV at 220 nm	[9]
Injection Volume	10 µL	-

Liquid Chromatography-Mass Spectrometry (LC-MS)

Table 2: LC-MS/MS Conditions for Identity Confirmation

Parameter	Condition	Reference
Chromatography	Same as analytical HPLC conditions.	[6]
Ionization Mode	Positive Electrospray Ionization (ESI+)	[10]
Mass Analyzer	Triple Quadrupole or Orbitrap	[6]
Monitored Transition	For Methyl-6-alpha-Naltrexol (C₂₁H₂₇NO₄, MW: 357.44), monitor for the parent ion and its fragments.	[11][12]
Scan Type	Multiple Reaction Monitoring (MRM) for quantification or full scan for confirmation.	[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy should be performed to confirm the chemical structure of the purified Methyl-6-alpha-Naltrexol. The spectra should be compared with known spectra of related compounds like naltrexone.[13]

Quantitative Data Summary

The following table provides an example of how to track the purification process.

Table 3: Example Purification Summary for Methyl-6-alpha-Naltrexol

Purification Step	Starting Mass (mg)	Final Mass (mg)	Yield (%)	Purity by HPLC (%)
Crude Product	500	500	100	75
Liquid-Liquid Extraction	500	420	84	85
Preparative RP-HPLC	420	315	75	98.5
Crystallization	315	268	85	>99.5
Overall	500	268	53.6	>99.5

Signaling Pathway

Methyl-6-alpha-Naltrexol is a mu-opioid receptor antagonist. It acts by blocking the receptor, thereby preventing the downstream signaling typically initiated by opioid agonists.

Caption: Generalized mu-opioid receptor signaling pathway.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. WO2008127618A1 - Crystalline and amorphous forms of naltrexone hydrochloride - Google Patents [patents.google.com]
• 3. WO2004108084A2 - Polymorphic forms of naltrexone - Google Patents [patents.google.com]
• 4. US20080227804A1 - Polymorphic Forms of Naltrexone - Google Patents [patents.google.com]
• 5. US20100120814A1 - Crystalline and Amorphous Forms of Naltrexone Hydrochloride - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. arch.ies.gov.pl [arch.ies.gov.pl]
• 9. Kinetics and inhibition of the formation of 6β-naltrexol from naltrexone in human liver cytosol - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. GSRS [precision.fda.gov]
• 12. medchemexpress.cn [medchemexpress.cn]
• 13. Figure 1 from Molecular Determinants for Drug-Receptor Interactions. 6. Proton 500 MHz NMR Spectra of the Narcotic Antagonists Naloxone and Naltrexone by Two-Dimensional 1H–1H Chemical Shift Correlation Spectroscopy | Semantic Scholar [semanticscholar.org]

Analytical methods for Methyl-6-alpha-Naltrexol detection

Application Notes: Detection of Methyl-6-alpha-Naltrexol

Introduction

Methyl-6-alpha-Naltrexol is a metabolite of methylnaltrexone (B1235389) (MNTX), a peripherally acting mu-opioid receptor antagonist.[1][2] MNTX is used for the treatment of opioid-induced constipation.[1] Understanding the metabolic fate of MNTX, including the formation of its metabolites such as Methyl-6-alpha-Naltrexol and its epimer, Methyl-6-beta-Naltrexol, is crucial for comprehensive pharmacokinetic and drug metabolism studies.[1][2] This document provides detailed application notes and protocols for the analytical detection of Methyl-6-alpha-Naltrexol in biological matrices, primarily based on established methods for related compounds due to the limited availability of specific protocols for this particular analyte.

Metabolic Pathway of Methylnaltrexone

Methylnaltrexone undergoes metabolism in humans primarily through two pathways: sulfation to MNTX-3-sulfate and carbonyl reduction to form the epimeric alcohols, Methyl-6-alpha-Naltrexol and Methyl-6-beta-Naltrexol.[1][2] The carbonyl reduction is catalyzed by NADPH-dependent hepatic cytosolic enzymes, with aldo-keto reductase 1C4 (AKR1C4) playing a significant role.[1]

Metabolism of Methylnaltrexone

Analytical Methods

The primary analytical techniques for the quantification of naltrexone (B1662487) and its metabolites, which can be adapted for Methyl-6-alpha-Naltrexol, are High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS)

HPLC-MS/MS offers high sensitivity and selectivity, making it the method of choice for quantifying low concentrations of analytes in complex biological matrices.[3][4][5]

Experimental Protocol: HPLC-MS/MS

This protocol is an adapted method based on validated procedures for naltrexone and its metabolites.[3][4]

1. Sample Preparation (Liquid-Liquid Extraction)

• To 100 µL of plasma or urine sample, add an internal standard (e.g., naltrexone-d3 or a structurally similar compound).

• Add 50 µL of a suitable buffer to adjust the pH (e.g., pH 9 sodium carbonate buffer).

• Add 1 mL of an organic extraction solvent (e.g., methyl tert-butyl ether).

• Vortex for 10 minutes.

• Centrifuge at 14,000 rpm for 10 minutes.

• Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

HPLC-MS/MS Sample Preparation

2. Chromatographic Conditions

Parameter	Condition
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 5 µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Methanol with 0.1% formic acid
Elution	Isocratic or gradient elution
Flow Rate	0.2 - 0.5 mL/min
Column Temperature	40 °C
Injection Volume	10 µL

3. Mass Spectrometric Conditions

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Detection Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	To be determined by direct infusion of a Methyl-6-alpha-Naltrexol standard. The precursor ion will be [M+H]+.

Quantitative Data Summary (Hypothetical for an Adapted Method)

Analyte	Linearity Range (ng/mL)	LLOQ (ng/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (%Bias)
Methyl-6-alpha-Naltrexol	0.1 - 100	0.1	< 15%	< 15%	± 15%

Note: This data is illustrative and would need to be established through method validation.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is another powerful technique for the analysis of naltrexone and its metabolites, often requiring derivatization to increase the volatility and thermal stability of the analytes.[6][7][8]

Experimental Protocol: GC-MS

This protocol is adapted from established methods for naltrexone and its metabolites.[6][8]

1. Sample Preparation (Solid-Phase Extraction and Derivatization)

• Condition a solid-phase extraction (SPE) cartridge.

• Load the biological sample onto the cartridge.

• Wash the cartridge to remove interferences.

• Elute the analyte with a suitable solvent.

• Evaporate the eluate to dryness.

• Derivatize the residue with an agent like pentafluoropropionic anhydride (B1165640) or a silylating agent (e.g., BSTFA) to form a volatile derivative.[6][9]

GC-MS Sample Preparation

2. Chromatographic Conditions

Parameter	Condition
Column	Capillary column (e.g., HP-5MS)
Carrier Gas	Helium
Temperature Program	Optimized temperature gradient to separate the analyte from matrix components.
Injection Mode	Splitless

3. Mass Spectrometric Conditions

Parameter	Condition
Ionization Mode	Electron Ionization (EI) or Negative Ion Chemical Ionization (NICI)
Detection Mode	Selected Ion Monitoring (SIM)
Monitored Ions	To be determined from the mass spectrum of the derivatized Methyl-6-alpha-Naltrexol standard.

Quantitative Data Summary (Hypothetical for an Adapted Method)

Analyte	Linearity Range (ng/mL)	LLOQ (ng/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (%Bias)
Methyl-6-alpha-Naltrexol	0.1 - 50	0.1	< 15%	< 15%	± 15%

Note: This data is illustrative and would need to be established through method validation.

While specific, validated analytical methods for the routine quantification of Methyl-6-alpha-Naltrexol are not widely published, robust and sensitive methods for the parent compound, naltrexone, and its major metabolite, 6-beta-naltrexol (B10792496), are well-established. The HPLC-MS/MS and GC-MS protocols detailed above provide a strong foundation for the development and validation of a quantitative method for Methyl-6-alpha-Naltrexol. Method development would require obtaining a reference standard for Methyl-6-alpha-Naltrexol to determine its specific chromatographic and mass spectrometric properties and to perform a full method validation in the biological matrix of interest.

References

• 1. In vitro metabolism and identification of human enzymes involved in the metabolism of methylnaltrexone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Metabolism of intravenous methylnaltrexone in mice, rats, dogs, and humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Quantitative determination of methylnaltrexone in human serum using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Determination of naltrexone and 6-beta-naltrexol in plasma by solid-phase extraction and gas chromatography-negative ion chemical ionization-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Gas chromatography/tandem mass spectrometry measurement of delta 9-tetrahydrocannabinol, naltrexone, and their active metabolites in plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Quantification of naltrexone and 6,beta-naltrexol in plasma and milk using gas chromatography-mass spectrometry. Application to studies in the lactating sheep - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Quantitative determination of naltrexone, 6 beta-naltrexol and 2-hydroxy-3-methoxy-6 beta-naltrexol (HMN) in human plasma, red blood cells, saliva and urine by gas liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Using Methyl-6-alpha-Naltrexol in Cell-Based Opioid Receptor Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl-6-alpha-Naltrexol is a derivative of naltrexone (B1662487), a well-characterized opioid receptor antagonist.[1][2] As a peripherally acting mu-opioid receptor antagonist, it is a valuable tool for investigating the pharmacological properties of opioid receptors in various cell-based assay systems.[1][2] These application notes provide detailed protocols for utilizing Methyl-6-alpha-Naltrexol to characterize its antagonist activity at opioid receptors, particularly the mu-opioid receptor (MOR). The protocols described herein are fundamental for determining key pharmacological parameters such as binding affinity (Ki), and functional antagonism (IC50, pA2) in assays measuring G-protein activation and β-arrestin recruitment.

Opioid receptors, including the mu (µ), delta (δ), and kappa (κ) subtypes, are G-protein coupled receptors (GPCRs).[3] Upon agonist binding, they primarily couple to inhibitory Gαi/o proteins, leading to the inhibition of adenylyl cyclase and a decrease in intracellular cyclic AMP (cAMP).[3] Activated opioid receptors can also trigger the recruitment of β-arrestin proteins, which mediate receptor desensitization and initiate G-protein-independent signaling cascades.[3] Understanding a ligand's ability to modulate these pathways is crucial for modern drug development.

Data Presentation

Table 1: Opioid Receptor Binding Affinities (Ki) of Naltrexone and its Metabolites

Compound	Receptor	Ki (nM)	Species	Reference
Naltrexone	Mu (µ)	0.4	Guinea Pig	[4]
Delta (δ)	>100	Human	[4]
Kappa (κ)	1.1	Guinea Pig	[4]
6-alpha-Naltrexol	Mu (µ)	-	-	Data not available
Delta (δ)	-	-	Data not available
Kappa (κ)	-	-	Data not available
6-beta-Naltrexol	Mu (µ)	0.19	-	[5]
Delta (δ)	29.8	-	[5]
Kappa (κ)	1.15	-	[5]

Note: The potency of naltrexone and its metabolites can vary between species and assay conditions.[6]

Table 2: Functional Antagonist Potency of Naltrexone

Assay	Parameter	Value	Agonist	Cell Line	Reference
cAMP Inhibition	IC50	149 - 459 nM	Fentanyl, Morphine, etc.	HEK293	[7]
cAMP Inhibition	IC50	0.12 - 4.61 µM	Morphine	HEK-MOR	[8]

Mandatory Visualizations

Caption: G-protein signaling pathway of an opioid receptor and the inhibitory action of an antagonist.

Caption: β-arrestin recruitment pathway following opioid receptor activation and its blockade by an antagonist.

Experimental Protocols

Radioligand Binding Assay for Determining Ki

This protocol is designed to determine the binding affinity (Ki) of Methyl-6-alpha-Naltrexol for the mu-opioid receptor by competitive displacement of a radiolabeled ligand.

Materials:

• HEK293 or CHO cells stably expressing the human mu-opioid receptor.

• Cell membrane preparation buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, with 5 mM MgCl2).

• Radioligand: [³H]-Diprenorphine or [³H]-DAMGO.

• Methyl-6-alpha-Naltrexol stock solution.

• Non-specific binding determinator: Naloxone (B1662785) (10 µM).

• 96-well plates.

• Glass fiber filters.

• Scintillation cocktail and liquid scintillation counter.

Procedure:

• Membrane Preparation:

  • Culture cells to high density and harvest.

  • Homogenize cells in ice-cold membrane preparation buffer.

  • Centrifuge the homogenate at low speed (e.g., 1,000 x g) to remove nuclei.

  • Centrifuge the supernatant at high speed (e.g., 40,000 x g) to pellet the membranes.

  • Wash the membrane pellet with assay buffer and resuspend to a final protein concentration of 0.5-1 mg/mL.

• Assay Setup:

  • In a 96-well plate, add in the following order:

    • Assay buffer.

    • A fixed concentration of radioligand (typically at its Kd value).

    • Serial dilutions of Methyl-6-alpha-Naltrexol.

    • For non-specific binding wells, add 10 µM Naloxone.

    • For total binding wells, add assay buffer instead of competitor.

  • Initiate the binding reaction by adding the cell membrane preparation to each well.

• Incubation:

  • Incubate the plate at room temperature for 60-90 minutes to reach equilibrium.

• Filtration and Washing:

  • Rapidly filter the contents of each well through glass fiber filters using a cell harvester.

  • Wash the filters multiple times with ice-cold assay buffer to remove unbound radioligand.

• Detection:

  • Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the log concentration of Methyl-6-alpha-Naltrexol.

  • Determine the IC50 value from the resulting competition curve.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Caption: Workflow for a competitive radioligand binding assay.

cAMP Inhibition Assay for Determining Functional Antagonism

This assay measures the ability of Methyl-6-alpha-Naltrexol to antagonize the agonist-induced inhibition of cAMP production.

Materials:

• HEK293 or CHO cells stably expressing the human mu-opioid receptor.

• Assay buffer (e.g., HBSS with 20 mM HEPES, 0.1% BSA, pH 7.4).

• Forskolin (B1673556) (adenylyl cyclase activator).

• A known mu-opioid receptor agonist (e.g., DAMGO).

• Methyl-6-alpha-Naltrexol stock solution.

• cAMP detection kit (e.g., HTRF, AlphaScreen, or ELISA-based).

• 384-well white plates.

Procedure:

• Cell Preparation:

  • Harvest cells and resuspend in assay buffer to a density of approximately 1 x 10^6 cells/mL.[3]

• Assay Protocol:

  • Dispense 5 µL of the cell suspension into each well of a 384-well plate.[3]

  • Add 2.5 µL of Methyl-6-alpha-Naltrexol at various concentrations.

  • Pre-incubate for 15-30 minutes at 37°C.

  • Add 2.5 µL of a fixed concentration of the agonist (typically the EC80 concentration).

  • Add 2.5 µL of forskolin solution to stimulate adenylyl cyclase.[3]

  • Incubate for 30 minutes at 37°C.[3]

• Detection:

  • Lyse the cells and measure the intracellular cAMP levels according to the manufacturer's protocol of the chosen cAMP detection kit.

• Data Analysis:

  • Plot the cAMP levels against the log concentration of Methyl-6-alpha-Naltrexol.

  • Determine the IC50 value, which is the concentration of Methyl-6-alpha-Naltrexol that inhibits 50% of the agonist's effect.

  • To determine the pA2 value (a measure of antagonist potency), perform Schild analysis by generating agonist dose-response curves in the presence of several fixed concentrations of Methyl-6-alpha-Naltrexol.

Caption: Workflow for a cAMP inhibition assay to determine antagonist potency.

β-Arrestin Recruitment Assay

This assay quantifies the ability of Methyl-6-alpha-Naltrexol to block agonist-induced recruitment of β-arrestin to the mu-opioid receptor.

Materials:

• Cells engineered for β-arrestin recruitment assays (e.g., PathHunter® CHO-K1 OPRM1 β-arrestin cells).

• Cell plating medium.

• Assay buffer.

• A known mu-opioid receptor agonist (e.g., DAMGO).

• Methyl-6-alpha-Naltrexol stock solution.

• β-arrestin detection reagents (specific to the assay platform, e.g., PathHunter® detection reagents).

• 384-well white, solid-bottom assay plates.

• Luminescence plate reader.

Procedure:

• Cell Plating:

  • Plate cells in 384-well plates at a density of 5,000-10,000 cells per well in 20 µL of plating medium.[3]

  • Incubate overnight at 37°C, 5% CO2.[3]

• Assay Protocol:

  • Prepare serial dilutions of Methyl-6-alpha-Naltrexol in assay buffer.

  • Add 5 µL of diluted antagonist to the cell plates.

  • Pre-incubate for 15-30 minutes at 37°C.

  • Add 5 µL of a fixed concentration of the agonist (typically the EC80 concentration).

  • Incubate for 90 minutes at 37°C.[3]

• Detection:

  • Prepare the detection reagent mixture according to the manufacturer's protocol.

  • Add the detection reagent to each well and incubate as recommended (e.g., 60 minutes at room temperature).

  • Measure the chemiluminescent signal using a plate reader.

• Data Analysis:

  • Plot the luminescent signal against the log concentration of Methyl-6-alpha-Naltrexol.

  • Determine the IC50 value from the resulting dose-response curve.

Caption: Workflow for a β-arrestin recruitment assay to assess antagonist activity.

Conclusion

The provided application notes and protocols offer a comprehensive framework for characterizing the antagonist properties of Methyl-6-alpha-Naltrexol at opioid receptors using standard cell-based assays. By employing these methodologies, researchers can elucidate its binding affinity and functional potency in modulating key opioid receptor signaling pathways. The generation of robust quantitative data for Methyl-6-alpha-Naltrexol will be instrumental in advancing our understanding of its pharmacological profile and its potential applications in opioid receptor research and drug development.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.cn [medchemexpress.cn]
• 3. benchchem.com [benchchem.com]
• 4. naltrexone | Ligand Activity Charts | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 5. researchgate.net [researchgate.net]
• 6. Comparison of naltrexone, 6alpha-naltrexol, and 6beta-naltrexol in morphine-dependent and in nondependent rhesus monkeys - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Carfentanil stabilizes µ opioid receptor conformations that are ultra-efficient in inhibiting cAMP, resistant to naloxone or nalmefene but sensitive to naltrexone - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Inhibition of Morphine-Induced cAMP Overshoot: A Cell-Based Assay Model in a High-Throughput Format - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Experimental Design with Methylnaltrexone

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methylnaltrexone (B1235389) (MNTX) is a peripherally acting mu (µ)-opioid receptor antagonist (PAMORA).[1][2][3] Its chemical structure, a quaternary ammonium (B1175870) compound, confers a positive charge and increased polarity, which restricts its ability to cross the blood-brain barrier.[1][2] This selective antagonism of peripheral opioid receptors, primarily in the gastrointestinal (GI) tract, allows for the reversal of opioid-induced side effects, such as constipation, without compromising the central analgesic effects of opioids.[1][2][3][4] These application notes provide detailed protocols for in vivo experimental design using Methylnaltrexone, focusing on rodent models of opioid-induced constipation.

Mechanism of Action

Opioids exert their effects by binding to opioid receptors, which are G-protein coupled receptors located throughout the central and peripheral nervous systems. In the gastrointestinal tract, activation of µ-opioid receptors by exogenous opioids leads to decreased motility and increased fluid absorption, resulting in constipation.[1] Methylnaltrexone competitively blocks these peripheral µ-opioid receptors, thereby restoring normal gut motility and fluid secretion.[1][4]

Signaling Pathway of Opioid Action and Methylnaltrexone Antagonism in the Gut

Caption: Signaling pathway of opioid-induced constipation and its reversal by Methylnaltrexone.

Data Presentation

Table 1: Pharmacokinetic Parameters of Methylnaltrexone (Subcutaneous Administration)

Species	Elimination Half-Life (t½)	Peak Concentration (Cmax)	Time to Peak (Tmax)	Reference
Human	~8 hours	Dose-dependent	20-30 minutes	[3][5]
Rat	-	-	-	[6]
Mouse	-	-	-	[7]

Pharmacokinetic data for rodents is less consistently reported in the literature compared to human data.

Table 2: In Vivo Dose-Response of Methylnaltrexone in Rodent Models

Animal Model	Opioid Agonist	MNTX Dose Range (mg/kg, s.c.)	Effect	Reference
Mouse (ob/ob)	-	1.0 - 3.0	Dose-dependent reduction in body weight gain and food intake.	[8]
Rat	Morphine	Dose-dependent	Reversal of opioid-induced delay in gastrointestinal transit time.	[6]
Mouse	Morphine	-	Antagonism of GI-mediated effects without affecting analgesia.	[3]

Table 3: Clinical Efficacy of Subcutaneous Methylnaltrexone in Opioid-Induced Constipation (Human)

Study Population	MNTX Dose (mg/kg)	Laxation Response within 4 hours	Placebo Response	Reference
Advanced Illness	0.15	62%	14%	[5][9]
Advanced Illness	0.30	58%	14%	[5][9]
Advanced Illness	0.15	48%	15%	[10]

Experimental Protocols

Protocol 1: Reversal of Morphine-Induced Constipation in Mice

This protocol is designed to assess the ability of Methylnaltrexone to reverse the constipating effects of morphine in mice.

Materials:

• Male ICR mice (or other suitable strain), 20-25 g

• Morphine sulfate (B86663) (dissolved in sterile saline)

• Methylnaltrexone bromide (dissolved in sterile saline)

• Vehicle (sterile saline)

• Animal scale

• Syringes and needles for subcutaneous injection

• Individual cages with a clean paper-lined floor

• Stopwatch

Experimental Workflow:

Caption: Workflow for assessing Methylnaltrexone's effect on opioid-induced constipation.

Procedure:

• Animal Acclimatization: House mice in a controlled environment for at least one week before the experiment.

• Fasting: Fast the mice overnight with free access to water to ensure an empty gastrointestinal tract.

• Grouping: Weigh the mice and randomly assign them to treatment groups (e.g., Vehicle, Morphine + Vehicle, Morphine + MNTX at various doses). A typical group size is 6-8 animals.

• Opioid Administration: Administer morphine sulfate (e.g., 5 mg/kg) via subcutaneous (s.c.) injection to all groups except the vehicle-only control group.

• Waiting Period: Allow 30 minutes for the morphine to induce its constipating effect.

• Treatment Administration: Administer the assigned treatment (Methylnaltrexone or vehicle) via s.c. injection.

• Observation: Immediately after treatment, place each mouse in an individual cage with a clean, paper-lined floor.

• Data Collection: Start a stopwatch and record the time to the expulsion of the first fecal pellet for each mouse (latency). Also, count the total number of fecal pellets expelled over a defined period (e.g., 2 hours).

• Data Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA followed by post-hoc tests) to compare the latency and number of fecal pellets between groups.

Protocol 2: Gastrointestinal Transit Assay in Rats

This protocol measures the effect of Methylnaltrexone on the transit of a non-absorbable marker through the gastrointestinal tract in morphine-treated rats.

Materials:

• Male Sprague-Dawley rats, 200-250 g

• Morphine sulfate

• Methylnaltrexone bromide

• Vehicle (sterile saline)

• Charcoal meal (e.g., 10% charcoal suspension in 5% gum acacia)

• Oral gavage needle

• Surgical instruments for dissection

• Ruler

Procedure:

• Animal Preparation: Follow steps 1-4 as in Protocol 1, adjusting the morphine dose for rats as necessary (refer to literature).

• Treatment Administration: 30 minutes after morphine administration, inject Methylnaltrexone or vehicle subcutaneously.

• Charcoal Meal Administration: 30 minutes after the treatment injection, administer a charcoal meal (e.g., 1 ml/100g body weight) to each rat via oral gavage.

• Transit Time: After a set period (e.g., 60-90 minutes) following the charcoal meal, euthanize the rats via an approved method.

• Dissection and Measurement: Carefully dissect the abdomen and expose the small intestine. Measure the total length of the small intestine from the pyloric sphincter to the ileocecal junction. Then, measure the distance traveled by the charcoal meal from the pyloric sphincter.

• Data Calculation and Analysis: Calculate the gastrointestinal transit as a percentage: (distance traveled by charcoal / total length of small intestine) x 100. Analyze the data statistically to compare the transit percentage between groups.

Metabolism and Metabolites

Methylnaltrexone is metabolized in the liver.[11] The primary metabolic pathways include sulfation and reduction of the carbonyl group to form two epimeric alcohols: Methyl-6-alpha-Naltrexol (M4) and Methyl-6-beta-Naltrexol (M5) .[7] It is important to note that there are species-specific differences in metabolism. For instance, glucuronidation is a major pathway in mice and rats but not in humans.[7] N-demethylation to naltrexone (B1662487) is not a significant metabolic pathway in humans.[5][7]

Concluding Remarks

Methylnaltrexone is a valuable tool for studying the peripheral effects of opioids and for developing therapies to mitigate opioid-induced side effects. The protocols outlined above provide a foundation for designing robust in vivo experiments. Researchers should always consult relevant literature for the most appropriate animal models, dosing regimens, and outcome measures for their specific research questions. All animal experiments must be conducted in accordance with institutional and national guidelines for animal welfare.

References

• 1. What is the mechanism of Methylnaltrexone Bromide? [synapse.patsnap.com]
• 2. Methylnaltrexone, a novel peripheral opioid receptor antagonist for the treatment of opioid side effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Methylnaltrexone in the treatment of opioid-induced constipation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. RELISTOR® Mechanism of Action (methylnaltrexone bromide) [relistorhcp.com]
• 5. Methylnaltrexone: the evidence for its use in the management of opioid-induced constipation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. labeling.pfizer.com [labeling.pfizer.com]
• 7. Metabolism of intravenous methylnaltrexone in mice, rats, dogs, and humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Methylnaltrexone reduced body weight gain in ob/ob mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]
• 10. Methylnaltrexone for opioid-induced constipation in advanced illness - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. m.youtube.com [m.youtube.com]

Dosage Considerations for Methyl-6-alpha-Naltrexol in Animal Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl-6-alpha-naltrexol is a metabolite of methylnaltrexone (B1235389) and an antagonist of the mu-opioid receptor.[1] While it is a compound of interest in opioid research, detailed in vivo dosage information for animal studies is not widely published. These application notes provide a comprehensive guide to dosage considerations for Methyl-6-alpha-naltrexol, drawing on comparative data with its parent compounds, naltrexone (B1662487) and methylnaltrexone, and its isomeric counterpart, 6-beta-naltrexol (B10792496). This document includes detailed experimental protocols for key assays and visual representations of relevant pathways and workflows to facilitate rigorous and reproducible research.

Introduction to Methyl-6-alpha-Naltrexol

Methyl-6-alpha-naltrexol is a derivative of naltrexone, a potent opioid antagonist used in the treatment of opioid and alcohol dependence.[2] Specifically, it is one of the epimeric alcohol metabolites of methylnaltrexone, the other being methyl-6-beta-naltrexol.[3] Like its parent compounds, Methyl-6-alpha-naltrexol acts as a competitive antagonist at the mu-opioid receptor, with lower affinity for kappa and delta-opioid receptors.[4][5] This antagonism blocks the effects of opioid agonists, such as morphine, without activating the receptor itself.[6] Understanding the appropriate dosage of Methyl-6-alpha-naltrexol is critical for accurately assessing its pharmacological profile in preclinical animal models.

Quantitative Data Summary

Due to the limited availability of direct in vivo dosage data for Methyl-6-alpha-naltrexol, this section provides a comparative summary of its potency relative to naltrexone and dosages used for the more extensively studied 6-beta-naltrexol. This information can be used to estimate an appropriate dosage range for Methyl-6-alpha-naltrexol in initial studies.

Table 1: Comparative In Vivo Potency of Naltrexone and its Metabolites

Compound	Animal Model	Assay	Relative Potency (to Naltrexone)	Reference
6-alpha-Naltrexol	Rhesus Monkey (morphine-dependent)	Drug Discrimination	8-fold less potent	[4]
6-beta-Naltrexol	Rhesus Monkey (morphine-dependent)	Drug Discrimination	71-fold less potent	[4]
6-beta-Naltrexol	Mouse	Hot-Plate Test	~185-fold less potent (ID50)	[7]
6-beta-Naltrexol	Rat	Ethanol (B145695) Consumption	~25-fold less potent (ED50)	[8]

Table 2: Reported In Vivo Dosages of 6-beta-Naltrexol in Animal Studies

Animal Model	Route of Administration	Dosage Range (mg/kg)	Application	Reference
Rat	Intraperitoneal (IP)	7.5 - 25	Reduction of ethanol consumption	[2]
Mouse	Subcutaneous (SC)	1 - 10	Reversal of opioid-induced antinociception	[9]
Rhesus Monkey	Intramuscular (IM)	0.32 - 3.2	Antagonism of opioid-induced effects	[10]

Dosage Estimation for Methyl-6-alpha-Naltrexol:

Based on the finding that 6-alpha-naltrexol is approximately 8-fold less potent than naltrexone in rhesus monkeys, a starting point for dosage estimation can be derived from established effective doses of naltrexone in various animal models. For instance, if a subcutaneous dose of 0.1 mg/kg of naltrexone is effective in a particular rat model for reducing ethanol self-administration, an estimated starting dose for Methyl-6-alpha-naltrexol would be in the range of 0.8 mg/kg.[11] It is crucial to perform dose-response studies to determine the optimal dose for any new experimental paradigm.

Signaling Pathways and Experimental Workflows

Mu-Opioid Receptor Signaling Pathway

The primary mechanism of action of Methyl-6-alpha-naltrexol is the competitive antagonism of the mu-opioid receptor, a G-protein coupled receptor (GPCR). Upon binding, it prevents the downstream signaling cascade typically initiated by opioid agonists.

Caption: Mu-opioid receptor signaling pathway and the antagonistic action of Methyl-6-alpha-naltrexol.

Experimental Workflow for In Vivo Antagonism Study

A typical workflow to assess the antagonist properties of Methyl-6-alpha-naltrexol in an animal model using a behavioral assay like the hot-plate test.

References

• 1. researchgate.net [researchgate.net]
• 2. 6-beta-naltrexol reduces alcohol consumption in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Metabolism of intravenous methylnaltrexone in mice, rats, dogs, and humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comparison of naltrexone, 6alpha-naltrexol, and 6beta-naltrexol in morphine-dependent and in nondependent rhesus monkeys - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ICI Journals Master List [journals.indexcopernicus.com]
• 6. Naltrexone pharmacology, pharmacokinetics, and metabolism: current status - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. In vivo and in vitro potency studies of 6beta-naltrexol, the major human metabolite of naltrexone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A comparison of the effects of 6-beta naltrexol and naltrexone on the consumption of ethanol or sucrose using a limited-access procedure in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Comparison of the opioid receptor antagonist properties of naltrexone and 6β-naltrexol in morphine-naïve and morphine-dependent mice - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Differential in vivo potencies of naltrexone and 6beta-naltrexol in the monkey - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Potency of naltrexone to reduce ethanol self-administration in rats is greater for subcutaneous versus intraperitoneal injection - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Methyl-6-alpha-Naltrexol in Opioid-Induced Constipation Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Opioid-induced constipation (OIC) is a prevalent and often debilitating side effect of opioid therapy, significantly impacting a patient's quality of life. The primary mechanism underlying OIC is the activation of mu-opioid receptors in the enteric nervous system, which leads to decreased gastrointestinal motility and fluid secretion. Methyl-6-alpha-Naltrexol is a peripherally acting mu-opioid receptor antagonist and a primary metabolite of Methylnaltrexone. Its chemical structure, a quaternary amine, restricts its ability to cross the blood-brain barrier. This property makes it a valuable research tool for selectively studying and antagonizing the peripheral effects of opioids on the gut without interfering with their central analgesic actions. These application notes provide detailed protocols for utilizing Methyl-6-alpha-Naltrexol in preclinical models of OIC.

Mechanism of Action

Opioids exert their constipating effects by binding to mu-opioid receptors on enteric neurons. This binding initiates a signaling cascade through inhibitory G-proteins (Gi/Go), leading to the inhibition of adenylyl cyclase, reduced intracellular cyclic AMP (cAMP) levels, activation of potassium channels, and inhibition of calcium channels. The net result is a decrease in neuronal excitability and a reduction in the release of excitatory neurotransmitters, such as acetylcholine, which are crucial for peristalsis and intestinal secretion. Methyl-6-alpha-Naltrexol acts as a competitive antagonist at these peripheral mu-opioid receptors, blocking the binding of opioid agonists and thereby reversing the downstream signaling events that cause constipation.

Figure 1. Opioid signaling in enteric neurons and M-6-a-N antagonism.

Data Presentation

The following tables summarize quantitative data from preclinical and clinical studies of peripherally acting mu-opioid receptor antagonists in the context of OIC. While specific data for Methyl-6-alpha-Naltrexol is limited, the data for its parent compound, Methylnaltrexone, provides a strong surrogate for expected efficacy.

Table 1: Preclinical Efficacy of Mu-Opioid Antagonists in Rodent Models of OIC

Model Organism	Opioid Agonist	Antagonist	Key Efficacy Parameter	Result
Mouse	Morphine	Naloxone	Latency to bead expulsion	Significantly decreased expulsion time compared to vehicle.
Mouse	Morphine	Naloxone	Colonic propulsive activity	Alleviated the reduction in colonic propulsion.
Rat/Mouse	-	Atropine	Intestinal transit time	Decreased transit time.

Table 2: Clinical Efficacy of Subcutaneous Methylnaltrexone in Opioid-Induced Constipation

Study Population	Dose of Methylnaltrexone	Primary Endpoint	Efficacy Outcome
Advanced illness patients	0.15 mg/kg	Laxation within 4 hours of first dose	48% of patients in the Methylnaltrexone group vs. 15% in the placebo group.[1]
Advanced illness patients	0.15 mg/kg or 0.3 mg/kg	Rescue-free laxation within 4 hours	62% (0.15 mg/kg) and 58% (0.3 mg/kg) vs. 14% for placebo.[2]
Patients with chronic, non-malignant pain	12 mg once daily	Percentage of active treatment weeks with ≥3 rescue-free bowel movements	Significantly higher with Methylnaltrexone compared to placebo.

Experimental Protocols

Detailed methodologies for key experiments to study Methyl-6-alpha-Naltrexol in the context of OIC are provided below.

Protocol 1: In Vitro Mu-Opioid Receptor Competitive Binding Assay

This protocol determines the binding affinity (Ki) of Methyl-6-alpha-Naltrexol for the mu-opioid receptor.

Figure 2. Workflow for in vitro receptor binding assay.

Materials:

• Receptor source: Membranes from cells stably expressing the human mu-opioid receptor (e.g., CHO-hMOR).

• Radioligand: [³H]DAMGO (a selective mu-opioid agonist).

• Test Compound: Methyl-6-alpha-Naltrexol.

• Non-specific Binding Control: Naloxone or unlabeled DAMGO at a high concentration (e.g., 10 µM).

• Incubation Buffer: 50 mM Tris-HCl, pH 7.4.

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• Glass fiber filters (e.g., Whatman GF/C), pre-soaked in 0.5% polyethyleneimine.

• 96-well plates, filtration apparatus, and scintillation counter.

Procedure:

• Membrane Preparation: Homogenize cells in ice-cold buffer and centrifuge to pellet the membranes. Resuspend the membrane pellet in fresh buffer.

• Assay Setup: In a 96-well plate, add the following to triplicate wells:

  • Total Binding: Receptor membranes and [³H]DAMGO.

  • Non-specific Binding: Receptor membranes, [³H]DAMGO, and a high concentration of unlabeled naloxone.

  • Competition: Receptor membranes, [³H]DAMGO, and varying concentrations of Methyl-6-alpha-Naltrexol.

• Incubation: Incubate the plate at 25°C for 60-90 minutes to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through the glass fiber filters using a cell harvester. Wash the filters with ice-cold wash buffer to remove unbound radioligand.

• Quantification: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate specific binding = Total binding - Non-specific binding.

  • Plot the percentage of specific binding against the log concentration of Methyl-6-alpha-Naltrexol to determine the IC₅₀ value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol 2: In Vivo Morphine-Induced Constipation Model in Mice (Charcoal Meal Transit Assay)

This protocol assesses the ability of Methyl-6-alpha-Naltrexol to reverse morphine-induced delays in gastrointestinal transit.

Figure 3. Workflow for charcoal meal GI transit assay.

Materials:

• Male C57BL/6 mice (8-10 weeks old).

• Morphine sulfate.

• Methyl-6-alpha-Naltrexol.

• Charcoal meal: 5% activated charcoal in 10% gum acacia solution.

• Oral gavage needles.

• Surgical scissors and forceps.

Procedure:

• Acclimation and Fasting: Acclimate mice to the experimental conditions for at least 3 days. Fast the mice for 18-24 hours before the experiment, with free access to water.

• Drug Administration:

  • Administer morphine (e.g., 5-10 mg/kg, s.c.) or vehicle to induce constipation.

  • After a set time (e.g., 30 minutes), administer Methyl-6-alpha-Naltrexol (at various doses, s.c.) or vehicle.

• Charcoal Meal Administration: 30 minutes after the antagonist administration, administer the charcoal meal (e.g., 0.1 ml/10 g body weight) via oral gavage.

• Gastrointestinal Transit Measurement: After a predetermined time (e.g., 20-30 minutes) following charcoal administration, euthanize the mice by cervical dislocation.

• Carefully dissect the small intestine from the pyloric sphincter to the cecum.

• Lay the intestine flat and measure the total length and the distance traveled by the charcoal front.

• Data Analysis: Calculate the percentage of gastrointestinal transit as: (Distance traveled by charcoal / Total length of the small intestine) x 100.

Protocol 3: In Vivo Fecal Pellet Output in Rats with Loperamide-Induced Constipation

This protocol measures the effect of Methyl-6-alpha-Naltrexol on the number and weight of fecal pellets in a model of OIC.

Materials:

• Male Sprague-Dawley rats (200-250 g).

• Loperamide (B1203769) hydrochloride.

• Methyl-6-alpha-Naltrexol.

• Individual metabolic cages.

Procedure:

• Acclimation: House rats individually in metabolic cages for at least 3 days to acclimate.

• Induction of Constipation: Administer loperamide (e.g., 5 mg/kg, p.o.) to induce constipation.

• Treatment: After loperamide administration, administer Methyl-6-alpha-Naltrexol (at various doses, s.c.) or vehicle.

• Fecal Pellet Collection: Collect and count the number of fecal pellets excreted by each rat over a specified time period (e.g., 4-6 hours). The wet and dry weight of the pellets can also be measured.

• Data Analysis: Compare the number and weight of fecal pellets between the different treatment groups.

Conclusion

Methyl-6-alpha-Naltrexol is a valuable pharmacological tool for the investigation of opioid-induced constipation. Its peripheral selectivity allows for the specific study of mu-opioid receptor antagonism in the gastrointestinal tract without confounding central effects. The protocols provided herein offer standardized methods for characterizing the in vitro and in vivo properties of Methyl-6-alpha-Naltrexol, facilitating research into the mechanisms of OIC and the development of novel therapeutic strategies.

References

• 1. Methylnaltrexone in the treatment of opioid-induced constipation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

Application of Methyl-6-alpha-Naltrexol in Gastrointestinal Motility Research

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl-6-alpha-Naltrexol, a quaternary derivative of the opioid antagonist naltrexone, is a peripherally acting µ-opioid receptor antagonist.[1][2][3] Its chemical structure, featuring a quaternary ammonium (B1175870) group, restricts its ability to cross the blood-brain barrier.[3][4] This selective peripheral action allows Methyl-6-alpha-Naltrexol to counteract the gastrointestinal side effects of opioids, such as constipation and reduced motility, without compromising their central analgesic effects.[5][4][6] These properties make it an invaluable tool for researchers studying the mechanisms of opioid-induced bowel dysfunction and for professionals in the development of drugs targeting gastrointestinal motility disorders.

Mechanism of Action

Opioids exert their effects on the gastrointestinal tract by binding to µ-opioid receptors located on neurons of the enteric nervous system.[7][8] Activation of these G protein-coupled receptors initiates a signaling cascade that leads to:

• Inhibition of Adenylate Cyclase: This reduces intracellular cyclic AMP (cAMP) levels.[9]

• Modulation of Ion Channels: It leads to the activation of potassium (K+) channels and inhibition of calcium (Ca2+) channels.[9]

The cumulative effect of these actions is a decrease in neuronal excitability and a reduction in the release of excitatory neurotransmitters, such as acetylcholine.[7] This ultimately results in decreased propulsive contractions, increased sphincter tone, and reduced secretion in the gut, leading to constipation.[8]

Methyl-6-alpha-Naltrexol acts as a competitive antagonist at these peripheral µ-opioid receptors, blocking the binding of opioid agonists and thereby preventing or reversing the downstream signaling events that cause gastrointestinal dysmotility.[1][4]

Signaling Pathway of µ-Opioid Receptor in Enteric Neurons

Caption: Signaling pathway of µ-opioid receptor activation and its antagonism by Methyl-6-alpha-Naltrexol in enteric neurons.

Key Applications in Gastrointestinal Motility Research

• Investigating Opioid-Induced Constipation (OIC): Methyl-6-alpha-Naltrexol is a standard tool to induce a reversal of OIC in preclinical models, allowing for the study of the underlying pathophysiology.

• Screening Novel Prokinetic Agents: It can be used as a positive control when screening new compounds for their ability to enhance gastrointestinal motility.

• Differentiating Central vs. Peripheral Opioid Effects: Due to its inability to cross the blood-brain barrier, it is used to isolate and study the peripheral effects of opioids on the gut.

• Studying the Role of Endogenous Opioids: By antagonizing peripheral opioid receptors, it can help elucidate the role of endogenous opioid peptides in the physiological regulation of gut motility.[[“]]

Data Presentation: Summary of Quantitative Effects

Study Type	Species/Subjects	Opioid Used	Methyl-6-alpha-Naltrexol Dose	Route	Key Findings	Reference
Clinical Trial	Healthy Volunteers	Morphine (0.05 mg/kg)	0.45 mg/kg	IV	Prevented 97% of morphine-induced increase in oral-cecal transit time.	[6]
Clinical Trial	Patients with Advanced Illness	Chronic Opioids	0.15 mg/kg	Subcutaneous	48% of patients had a bowel movement within 4 hours, compared to 15% with placebo.	[5]
Clinical Trial	Chronic Methadone Users	Methadone	0.05-0.15 mg/kg	IV	Reduced oral-cecal transit time from 150 min to 60-90 min.
Preclinical	Equine	None (in vitro)	1 x 10⁻⁹ to 1 x 10⁻⁵ M	In vitro	Significantly increased contractile frequency and amplitude of jejunum and pelvic flexure smooth muscle.
Preclinical (Conceptual)	Rodents	Morphine	Varies	Subcutaneous/IV	Expected to reverse morphine-induced delay in charcoal meal transit.

Experimental Protocols

Protocol 1: In Vivo Charcoal Meal Gastrointestinal Transit Assay in Rodents

This protocol is a standard method to assess the in vivo effect of Methyl-6-alpha-Naltrexol on opioid-induced reduction in gastrointestinal motility.

Materials:

• Methyl-6-alpha-Naltrexol

• Opioid agonist (e.g., Morphine sulfate)

• Charcoal meal (e.g., 10% charcoal in 5% gum acacia)

• Vehicle (e.g., sterile saline)

• Oral gavage needles

• Syringes and needles for injection

• Dissection tools

• Ruler

Procedure:

• Animal Preparation: Fast rodents (mice or rats) for 12-18 hours with free access to water to ensure an empty stomach.

• Grouping: Divide animals into at least four groups: Vehicle control, Opioid agonist, Opioid agonist + Methyl-6-alpha-Naltrexol, and Methyl-6-alpha-Naltrexol alone.

• Drug Administration:

  • Administer Methyl-6-alpha-Naltrexol (or its vehicle) via subcutaneous or intravenous injection.

  • After a predetermined time (e.g., 15 minutes), administer the opioid agonist (or its vehicle) via subcutaneous or intraperitoneal injection.

• Charcoal Administration: After the opioid has had time to take effect (e.g., 30 minutes), administer a charcoal meal orally via gavage (e.g., 0.1 mL/10g body weight for mice).

• Transit Time: After a set time (e.g., 20-30 minutes), euthanize the animals by an approved method.

• Measurement: Carefully dissect the abdomen and expose the small intestine from the pyloric sphincter to the cecum. Measure the total length of the small intestine and the distance traveled by the charcoal front.

• Data Analysis: Calculate the gastrointestinal transit as a percentage: (Distance traveled by charcoal / Total length of small intestine) x 100. Compare the results between the different groups using appropriate statistical analysis (e.g., ANOVA).

Protocol 2: In Vitro Isolated Gut Tissue Contractility Assay

This protocol allows for the direct assessment of Methyl-6-alpha-Naltrexol's effect on the contractility of intestinal smooth muscle in a controlled environment.

Materials:

• Methyl-6-alpha-Naltrexol

• Opioid agonist (e.g., Morphine)

• Isolated tissue bath system with force-displacement transducers

• Krebs-Henseleit solution (or similar physiological saline solution)

• Carbogen (B8564812) gas (95% O₂, 5% CO₂)

• Surgical thread

• Dissection tools

Procedure:

• Tissue Preparation: Humanely euthanize an animal (e.g., guinea pig, rat) and dissect a segment of the desired intestinal region (e.g., ileum, colon).

• Mounting: Mount a 1-2 cm segment of the intestine in the isolated tissue bath containing Krebs-Henseleit solution, maintained at 37°C and continuously bubbled with carbogen gas. Attach one end of the tissue to a fixed hook and the other to a force-displacement transducer.

• Equilibration: Allow the tissue to equilibrate for at least 30-60 minutes under a slight resting tension (e.g., 1 gram), with regular washing of the bath solution.

• Baseline Contractions: Record the spontaneous contractile activity of the tissue.

• Opioid Inhibition: Add the opioid agonist to the bath in a cumulative or single-dose manner and record the inhibition of contractions.

• Antagonism with Methyl-6-alpha-Naltrexol: In the presence of the opioid agonist, add increasing concentrations of Methyl-6-alpha-Naltrexol to the bath and record the reversal of the inhibitory effect.

• Data Analysis: Measure the amplitude and frequency of contractions. Plot concentration-response curves to determine the potency (e.g., EC₅₀ or IC₅₀) of the agonist and the antagonist (e.g., pA₂ value for the antagonist).

Experimental Workflow Diagram

Caption: A typical experimental workflow for the preclinical evaluation of Methyl-6-alpha-Naltrexol.

References

• 1. researchgate.net [researchgate.net]
• 2. meliordiscovery.com [meliordiscovery.com]
• 3. Targeting mu opioid receptors to modulate... | F1000Research [f1000research.com]
• 4. journals.physiology.org [journals.physiology.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. A pharmacologically pre-contracted smooth muscle bowel model for the study of highly-potent opioid receptor agonists and antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Protocol for a randomised control trial of methylnaltrexone for the treatment of opioid-induced constipation and gastrointestinal stasis in intensive care patients (MOTION) [spiral.imperial.ac.uk]
• 9. Effects of mu and kappa opioid receptor agonists and antagonists on contraction of isolated colon strips of rats with cathartic colon - PMC [pmc.ncbi.nlm.nih.gov]
• 10. consensus.app [consensus.app]

Application Notes and Protocols for Assessing Methyl-6-alpha-Naltrexol Receptor Occupancy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl-6-alpha-Naltrexol is a metabolite of methylnaltrexone, a peripherally acting mu-opioid receptor antagonist.[1] Understanding the receptor occupancy of Methyl-6-alpha-Naltrexol is crucial for elucidating its pharmacokinetic and pharmacodynamic (PK/PD) relationship, determining appropriate dosing regimens, and assessing its therapeutic potential and off-target effects. These application notes provide detailed protocols for assessing the receptor occupancy of Methyl-6-alpha-Naltrexol at the mu-opioid receptor, the primary target of opioid compounds.[2][3] The protocols described herein cover in vitro, ex vivo, and in vivo methodologies, offering a comprehensive approach to characterizing the binding of this compound to its target receptor.

Target Receptor and Signaling Pathway

Methyl-6-alpha-Naltrexol primarily targets the mu-opioid receptor (MOR), a G-protein coupled receptor (GPCR).[2][3] Upon binding, opioid antagonists like Methyl-6-alpha-Naltrexol do not activate the receptor and thus do not initiate the downstream signaling cascade typically associated with opioid agonists. Instead, they block the receptor, preventing endogenous or exogenous opioids from binding and eliciting a response.

The canonical signaling pathway for the mu-opioid receptor involves the inhibition of adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels, and the modulation of ion channels, specifically the opening of inwardly rectifying potassium channels and the closing of voltage-gated calcium channels. This results in neuronal hyperpolarization and reduced neurotransmitter release. As an antagonist, Methyl-6-alpha-Naltrexol prevents these events from occurring in the presence of an agonist.

Caption: Mu-opioid receptor signaling pathway and the antagonistic action of Methyl-6-alpha-Naltrexol.

Quantitative Data Summary

Compound	Receptor Target	Relative Potency (vs. Naltrexone)	Method	Species	Reference
Methyl-6-alpha-Naltrexol	Mu-Opioid	Naltrexone (B1662487) is 8-fold more potent	In vivo naltrexone discrimination	Rhesus Monkey	[4]
6-beta-Naltrexol	Mu-Opioid	Naltrexone is 71-fold more potent	In vivo naltrexone discrimination	Rhesus Monkey	[4]
Naltrexone	Mu-Opioid	1 (Reference)	In vivo naltrexone discrimination	Rhesus Monkey	[4]

Experimental Protocols

In Vitro Receptor Binding Assay (Competitive Binding)

This protocol determines the affinity of Methyl-6-alpha-Naltrexol for the mu-opioid receptor by measuring its ability to displace a radiolabeled ligand.

Materials:

• Cell membranes expressing the human mu-opioid receptor

• Radioligand (e.g., [³H]DAMGO, [³H]Naloxone)

• Methyl-6-alpha-Naltrexol

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• Non-specific binding inhibitor (e.g., 10 µM unlabeled Naloxone)

• 96-well filter plates

• Scintillation cocktail

• Scintillation counter

Procedure:

• Membrane Preparation: Thaw cell membranes on ice and dilute to the desired concentration in assay buffer.

• Assay Setup: In a 96-well plate, add in the following order:

  • Assay buffer

  • A fixed concentration of radioligand (typically at its Kd value).

  • Increasing concentrations of Methyl-6-alpha-Naltrexol or reference compound.

  • For non-specific binding wells, add the non-specific binding inhibitor instead of the test compound.

  • Initiate the binding reaction by adding the cell membrane preparation.

• Incubation: Incubate the plate at a specified temperature (e.g., 25°C) for a sufficient time to reach equilibrium (e.g., 60-90 minutes).

• Termination and Filtration: Terminate the incubation by rapid filtration through the filter plate using a cell harvester. Wash the filters with ice-cold assay buffer to remove unbound radioligand.

• Scintillation Counting: Dry the filter plate, add scintillation cocktail to each well, and count the radioactivity using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the percent specific binding against the logarithm of the competitor concentration and fit the data to a one-site competition model to determine the IC50 value. The Ki value can then be calculated using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Caption: Workflow for the in vitro competitive receptor binding assay.

Ex Vivo Receptor Autoradiography

This protocol measures the in-life occupancy of mu-opioid receptors by Methyl-6-alpha-Naltrexol following systemic administration in an animal model.

Materials:

• Laboratory animals (e.g., rats, mice)

• Methyl-6-alpha-Naltrexol

• Radioligand for ex vivo binding (e.g., [³H]DAMGO)

• Cryostat

• Microscope slides

• Incubation buffers

• Phosphor imaging plates or autoradiographic film

• Image analysis software

Procedure:

• Animal Dosing: Administer Methyl-6-alpha-Naltrexol to the animals at various doses. A vehicle control group should be included.

• Tissue Collection: At a predetermined time point corresponding to the expected peak brain concentration, euthanize the animals and rapidly dissect the brains. Freeze the brains immediately.

• Sectioning: Section the frozen brains into thin coronal or sagittal sections (e.g., 20 µm) using a cryostat and mount them onto microscope slides.

• Radioligand Incubation: Incubate the brain sections with a saturating concentration of the radioligand in an appropriate buffer. Include sections for determining non-specific binding by co-incubating with a high concentration of an unlabeled ligand (e.g., naloxone).

• Washing and Drying: Wash the sections in ice-cold buffer to remove unbound radioligand and then dry them.

• Imaging: Expose the dried sections to a phosphor imaging plate or autoradiographic film.

• Image Analysis: Quantify the signal intensity in specific brain regions of interest (e.g., striatum, thalamus) using image analysis software.

• Data Analysis: Calculate the percent receptor occupancy for each dose group as: % Occupancy = (1 - (Specific binding in treated group / Specific binding in vehicle group)) * 100. Plot the percent occupancy against the dose or plasma concentration of Methyl-6-alpha-Naltrexol to determine the ED50 or EC50 for receptor occupancy.

Caption: Workflow for ex vivo receptor autoradiography.

In Vivo Receptor Occupancy using Positron Emission Tomography (PET)

PET imaging allows for the non-invasive quantification of receptor occupancy in the living brain.[5][6]

Materials:

• PET scanner

• Appropriate PET radiotracer for the mu-opioid receptor (e.g., [¹¹C]carfentanil)[7]

• Methyl-6-alpha-Naltrexol

• Anesthesia for animal subjects (if applicable)

• Image analysis software

Procedure:

• Baseline Scan: Perform a baseline PET scan on the subject (human or animal) following the injection of the radiotracer to determine the baseline receptor availability.

• Drug Administration: Administer a single dose of Methyl-6-alpha-Naltrexol.

• Post-Dose Scan: After a suitable time for the drug to reach the brain and bind to the receptors, perform a second PET scan with the same radiotracer.

• Image Reconstruction and Analysis: Reconstruct the PET data and co-register it with an anatomical image (e.g., MRI) for region-of-interest (ROI) analysis.

• Quantification: Use kinetic modeling to estimate the binding potential (BP_ND) or distribution volume ratio (DVR) in various brain ROIs for both the baseline and post-dose scans.

• Data Analysis: Calculate the percent receptor occupancy in each ROI as: % Occupancy = (1 - (BP_ND post-dose / BP_ND baseline)) * 100. This can be correlated with plasma concentrations of Methyl-6-alpha-Naltrexol.

Caption: Workflow for in vivo receptor occupancy assessment using PET.

Conclusion

The protocols outlined in these application notes provide a robust framework for the comprehensive assessment of Methyl-6-alpha-Naltrexol receptor occupancy. By employing a combination of in vitro, ex vivo, and in vivo techniques, researchers can gain a detailed understanding of the binding characteristics of this compound, which is essential for its continued development and clinical application. The provided data and methodologies serve as a valuable resource for scientists in the field of opioid research and drug discovery.

References

• 1. med.upenn.edu [med.upenn.edu]
• 2. Molecular Basis of Inhibitory Mechanism of Naltrexone and Its Metabolites through Structural and Energetic Analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 3. drugs.com [drugs.com]
• 4. Comparison of naltrexone, 6alpha-naltrexol, and 6beta-naltrexol in morphine-dependent and in nondependent rhesus monkeys - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A new method for receptor autoradiography: [3H]opioid receptors in rat brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. psychogenics.com [psychogenics.com]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of Methyl-6-alpha-Naltrexol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the synthesis of Methyl-6-alpha-Naltrexol. The guidance provided is based on established principles of organic chemistry and analogous syntheses of related morphinan (B1239233) derivatives, due to the limited direct literature on the synthesis of this specific compound.

Frequently Asked Questions (FAQs)

Q1: What is a plausible synthetic route for Methyl-6-alpha-Naltrexol?

A plausible two-step synthetic route starts from Naltrexone. The first step involves the stereoselective reduction of the C6-ketone to the corresponding 6-alpha-alcohol, followed by the N-methylation of the resulting intermediate.

Q2: Why is the stereoselective reduction of the C6-ketone challenging?

The primary challenge lies in achieving high stereoselectivity for the 6-alpha-alcohol (an axial alcohol). Standard reducing agents, such as sodium borohydride, tend to favor the formation of the thermodynamically more stable 6-beta-alcohol (an equatorial alcohol) via hydride attack from the less sterically hindered axial face.

Q3: What are the common side reactions during the N-methylation step?

Common side reactions include O-methylation at the phenolic hydroxyl group and over-methylation leading to the formation of a quaternary ammonium (B1175870) salt, which is essentially the structure of Methylnaltrexone.

Q4: How can I purify the final Methyl-6-alpha-Naltrexol product?

Purification can be challenging due to the potential presence of the starting material, the 6-beta-isomer, and O-methylated byproducts. A combination of column chromatography on silica (B1680970) gel and recrystallization is typically employed. The choice of solvent system for chromatography is critical for separating the diastereomers.

Troubleshooting Guides

Problem 1: Low Yield of 6-alpha-Naltrexol in the Reduction Step

Potential Cause	Troubleshooting Suggestion
Incorrect Reducing Agent	Standard hydride reagents (e.g., NaBH4) favor the 6-beta-isomer. Use a sterically hindered reducing agent (e.g., L-selectride® or K-selectride®) to favor attack from the equatorial face, yielding the 6-alpha-alcohol.
Suboptimal Reaction Temperature	Low temperatures (e.g., -78 °C) are often crucial for achieving high stereoselectivity with sterically demanding hydrides. Ensure the reaction is maintained at the recommended low temperature.
Moisture in the Reaction	Hydride reagents are sensitive to moisture. Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon).
Incomplete Reaction	Monitor the reaction progress using Thin Layer Chromatography (TLC). If the reaction stalls, a small, fresh portion of the reducing agent can be added.

Problem 2: Formation of Multiple Products in the N-Methylation Step

Potential Cause	Troubleshooting Suggestion
Over-methylation (Quaternization)	Use a stoichiometric amount of the methylating agent (e.g., methyl iodide or dimethyl sulfate). Adding the methylating agent slowly at a low temperature can also help control the reaction.
O-methylation	Protect the phenolic hydroxyl group prior to N-methylation. A common protecting group is a silyl (B83357) ether (e.g., TBDMS), which can be removed under mild acidic conditions after N-methylation.
Use of a Strong Base	A strong base can deprotonate the phenolic hydroxyl, increasing its nucleophilicity and promoting O-methylation. Use a milder, non-nucleophilic base (e.g., a hindered amine like diisopropylethylamine) or a weak inorganic base (e.g., potassium carbonate).
High Reaction Temperature	Higher temperatures can lead to less selectivity. Perform the reaction at room temperature or below, if feasible, to minimize side reactions.

Problem 3: Difficulty in Purifying the Final Product

Potential Cause	Troubleshooting Suggestion
Co-elution of Diastereomers	The 6-alpha and 6-beta isomers can be difficult to separate. Use a high-performance column chromatography system and experiment with different solvent systems (e.g., gradients of methanol (B129727) in dichloromethane (B109758) or ethyl acetate (B1210297) in hexanes) to optimize separation.
Presence of Polar Byproducts	If over-methylation occurred, the resulting quaternary salt is highly polar and may streak on the column. A preliminary aqueous wash of the crude product can help remove some of these highly polar impurities.
Tailing on Silica Gel	The basic nitrogen atom can interact with the acidic silica gel, causing tailing. Adding a small amount of a volatile amine (e.g., triethylamine) to the eluent can mitigate this issue.

Experimental Protocols (Hypothetical)

Step 1: Stereoselective Synthesis of 6-alpha-Naltrexol

• Preparation: Under an inert atmosphere (argon or nitrogen), dissolve Naltrexone in anhydrous tetrahydrofuran (B95107) (THF) in a flame-dried, three-necked flask equipped with a magnetic stirrer and a thermometer.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Reduction: Slowly add a solution of L-selectride® (1.0 M in THF) dropwise to the cooled Naltrexone solution. The addition rate should be controlled to maintain the internal temperature below -70 °C.

• Monitoring: Monitor the reaction progress by TLC (e.g., using a mobile phase of 10% methanol in dichloromethane).

• Quenching: Once the starting material is consumed, quench the reaction by the slow addition of water, followed by an aqueous solution of sodium hydroxide.

• Work-up: Allow the mixture to warm to room temperature. Extract the product with an organic solvent such as ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to separate the 6-alpha-naltrexol from the 6-beta-isomer and any unreacted starting material.

Step 2: N-Methylation of 6-alpha-Naltrexol

• Preparation: Dissolve the purified 6-alpha-Naltrexol in a suitable aprotic solvent such as N,N-dimethylformamide (DMF) or acetonitrile.

• Base Addition: Add a mild base, such as potassium carbonate, to the solution.

• Methylation: Add a stoichiometric amount of methyl iodide slowly to the mixture at room temperature.

• Monitoring: Monitor the reaction by TLC until the starting material is consumed.

• Work-up: Quench the reaction with water and extract the product with an organic solvent. Wash the organic layer to remove the solvent and any remaining base.

• Purification: Purify the crude product by column chromatography on silica gel to yield Methyl-6-alpha-Naltrexol.

Quantitative Data Summary (Illustrative)

The following table presents illustrative data based on typical yields for analogous reactions in morphinan chemistry. Actual results may vary.

Reaction Step	Key Parameter	Condition A	Condition B	Yield (%)
Reduction of Naltrexone	Reducing Agent	NaBH4	L-selectride®	6-alpha: <10, 6-beta: >90
Temperature	0 °C	-78 °C	6-alpha: >85, 6-beta: <15
N-Methylation	Methylating Agent	CH3I (1.1 eq)	(CH3)2SO4 (1.1 eq)	75-85
Base	K2CO3	DIPEA	70-80

Visualizations

Caption: Plausible synthetic pathway for Methyl-6-alpha-Naltrexol.

Caption: Troubleshooting workflow for common synthesis challenges.

Technical Support Center: Purification of Methyl-6-alpha-Naltrexol

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in improving the yield and purity of Methyl-6-alpha-Naltrexol.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the purification of Methyl-6-alpha-Naltrexol, providing potential causes and actionable solutions.

Issue 1: Low Yield After Primary Crystallization

Potential Cause	Recommended Solution
Incomplete Precipitation	Ensure the solution is sufficiently supersaturated. This can be achieved by slowly adding an anti-solvent, concentrating the solution, or gradually cooling. Avoid crash crystallization by cooling too rapidly.
Suboptimal Solvent System	The chosen solvent system may not be ideal for Methyl-6-alpha-Naltrexol. Experiment with different solvent and anti-solvent combinations. Based on data for naltrexone (B1662487), promising systems include cyclopentyl methyl ether/methanol (B129727) and cyclopentyl methyl ether/ethanol[1][2][3].
Incorrect pH	The pH of the solution can significantly impact the solubility and crystallization of naltrexone derivatives. Adjust the pH to the isoelectric point of Methyl-6-alpha-Naltrexol to minimize solubility and maximize precipitation[4].
Product Loss During Filtration	Ensure the filter paper pore size is appropriate to retain all crystalline material. Wash the collected crystals with a minimal amount of cold anti-solvent to remove residual mother liquor without significant product dissolution.
Formation of Solvates	The formation of solvates can affect the crystal lattice and solubility. Analyze the crystalline product by techniques like DSC or TGA to identify any bound solvents.

Issue 2: Impure Product After Crystallization

Potential Cause	Recommended Solution
Co-precipitation of Impurities	If impurities have similar solubility profiles, they may co-precipitate. A second recrystallization step is often necessary. Consider using a different solvent system for the second recrystallization to alter the solubility of the desired compound versus the impurities.
Oiling Out	The compound may be "oiling out" instead of crystallizing, trapping impurities. This can be caused by too high a concentration, the presence of certain impurities, or too rapid a change in solvent composition or temperature. Try a more dilute solution, a slower cooling rate, or a different solvent system.
Trapped Mother Liquor	Inadequate washing of the filtered crystals can leave behind impure mother liquor. Wash the crystals with a small amount of cold, fresh anti-solvent.
Degradation of Product	Naltrexone and its derivatives can be sensitive to heat and pH extremes. Avoid prolonged exposure to high temperatures and harsh acidic or basic conditions during the purification process.

Issue 3: Poor Separation in Preparative Chromatography

Potential Cause	Recommended Solution
Inappropriate Stationary Phase	The chosen stationary phase (e.g., C18, C4) may not provide sufficient selectivity for separating Methyl-6-alpha-Naltrexol from its impurities[5]. For naltrexone, C18 silica (B1680970) has shown good results in removing common impurities[5].
Suboptimal Mobile Phase	The mobile phase composition is critical for achieving good separation. Systematically vary the solvent ratio (e.g., acetonitrile/water or methanol/water) and the pH of the aqueous component. The addition of a small amount of acid (e.g., formic acid, acetic acid) can improve peak shape for amine-containing compounds[6].
Column Overloading	Injecting too much sample onto the column will lead to broad, overlapping peaks. Reduce the sample load to improve resolution. For preparative chromatography of naltrexone, specific loading ratios have been established to maximize throughput while maintaining purity[5].
Co-elution of Isomers or Related Impurities	Structural isomers or closely related impurities may be difficult to separate. A longer column, a shallower gradient, or a different stationary phase chemistry may be required.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in the synthesis of Methyl-6-alpha-Naltrexol?

A1: While specific impurity profiles for Methyl-6-alpha-Naltrexol are not extensively documented in publicly available literature, impurities are likely to be similar to those found in the synthesis of naltrexone and methylnaltrexone (B1235389). These can include unreacted starting materials (naltrexone), reagents, and byproducts from side reactions. For methylnaltrexone bromide, known impurities include naltrexone hydrochloride and various synthesis intermediates.

Q2: What is a good starting point for developing a crystallization protocol for Methyl-6-alpha-Naltrexol?

A2: Based on successful methods for naltrexone, a good starting point would be to dissolve the crude Methyl-6-alpha-Naltrexol in a polar solvent like methanol or ethanol (B145695) and then slowly add a less polar anti-solvent such as cyclopentyl methyl ether or acetone (B3395972) until turbidity is observed. Cooling the mixture can then initiate crystallization. A patent for naltrexone purification suggests that a mixture of cyclopentyl methyl ether and methanol can yield a product with >99% HPLC purity and a yield of around 82%[1][3].

Q3: How can I improve the yield of my purification process?

A3: To improve the yield, consider the following:

• Optimize Crystallization: Systematically screen different solvent systems, temperatures, and pH conditions to find the optimal parameters for maximizing precipitation.

• Recover from Mother Liquor: The mother liquor from the first crystallization often contains a significant amount of dissolved product. Concentrating the mother liquor and performing a second crystallization can recover a substantial amount of additional material[5].

• Minimize Transfers: Each transfer of material can result in some loss. Streamline your process to minimize the number of handling steps.

Q4: What analytical techniques are suitable for assessing the purity of Methyl-6-alpha-Naltrexol?

A4: High-Performance Liquid Chromatography (HPLC) with UV detection is a standard and effective method for assessing purity and quantifying impurities[6]. For more sensitive and specific analysis, especially for identifying unknown impurities, Liquid Chromatography-Mass Spectrometry (LC-MS/MS) is recommended[7].

Experimental Protocols

Protocol 1: Recrystallization of Methyl-6-alpha-Naltrexol (Adapted from Naltrexone Purification)

Objective: To purify crude Methyl-6-alpha-Naltrexol by recrystallization to achieve >99% purity.

Materials:

• Crude Methyl-6-alpha-Naltrexol

• Methanol (HPLC grade)

• Cyclopentyl methyl ether (CPME) (HPLC grade)

• Beakers and flasks

• Magnetic stirrer and stir bar

• Heating mantle or water bath

• Buchner funnel and filter paper

• Vacuum flask and vacuum source

Procedure:

• Dissolve 10.0 g of crude Methyl-6-alpha-Naltrexol in a mixture of 21 mL of cyclopentyl methyl ether and 19 mL of methanol in a flask with stirring.

• Gently heat the mixture to 40-50°C to ensure complete dissolution.

• Once a clear solution is obtained, slowly cool the solution to room temperature while stirring. Crystallization should be observed.

• Continue cooling the suspension to 0-5°C in an ice bath for at least 1 hour to maximize crystal formation.

• Collect the crystals by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of cold (0-5°C) cyclopentyl methyl ether (approx. 10 mL).

• Dry the purified crystals under vacuum at a temperature not exceeding 40°C until a constant weight is achieved.

• Analyze the purity of the final product by HPLC.

This protocol is an adaptation based on a successful method for naltrexone purification, and optimization may be required for Methyl-6-alpha-Naltrexol.[1][3]

Protocol 2: Preparative HPLC Purification of Methyl-6-alpha-Naltrexol (Adapted from Naltrexone Purification)

Objective: To purify Methyl-6-alpha-Naltrexol from a complex mixture of impurities using preparative reverse-phase HPLC.

Materials:

• Crude Methyl-6-alpha-Naltrexol

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (or other suitable acid for pH adjustment)

• Preparative HPLC system with a C18 column

• Rotary evaporator

Procedure:

• Sample Preparation: Dissolve the crude Methyl-6-alpha-Naltrexol in the initial mobile phase to a suitable concentration. Acidify the solution with a small amount of formic acid to a pH of approximately 3-4 to ensure the analyte is in its protonated form.

• Chromatographic Conditions (Starting Point):

  • Column: C18 silica, 20 µm particle size

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient: A linear gradient from 10% B to 50% B over 30 minutes (this will need to be optimized based on the impurity profile).

  • Flow Rate: Dependent on column dimensions.

  • Detection: UV at an appropriate wavelength (e.g., 280 nm).

• Purification: Inject the prepared sample onto the equilibrated column. Collect fractions as the main peak elutes.

• Fraction Analysis: Analyze the collected fractions by analytical HPLC to determine their purity.

• Product Isolation: Combine the pure fractions and remove the organic solvent using a rotary evaporator. The remaining aqueous solution can be lyophilized or extracted to isolate the purified product.

This is a general protocol adapted from methods for naltrexone purification and will require optimization for the specific separation of Methyl-6-alpha-Naltrexol and its impurities.[5]

Data Presentation

Table 1: Solvent Systems for Naltrexone Crystallization and their Reported Purity and Yield

Solvent 1	Solvent 2	Purity (HPLC Area %)	Yield (%)	Reference
Cyclopentyl methyl ether	-	>99%	87%	[1][2]
Cyclopentyl methyl ether	Ethanol	>99%	77%	[1][2]
Cyclopentyl methyl ether	Acetone	>99%	85%	[1][2]
Cyclopentyl methyl ether	Methanol	>99%	82%	[1][3]

This data is for naltrexone and serves as a starting point for the optimization of Methyl-6-alpha-Naltrexol purification.

Visualizations

Caption: Experimental workflow for the purification of Methyl-6-alpha-Naltrexol by crystallization.

Caption: Troubleshooting decision tree for addressing low yield in Methyl-6-alpha-Naltrexol purification.

References

• 1. US11161853B2 - Method for isolation and purification of naltrexone - Google Patents [patents.google.com]
• 2. WO2018070943A1 - Method for isolation and purification of naltrexone - Google Patents [patents.google.com]
• 3. data.epo.org [data.epo.org]
• 4. mdpi.com [mdpi.com]
• 5. EP1899351A1 - Method for separation and purification of naltrexone by preparative chromatography - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. Quantitative analysis of naltrexone and 6beta-naltrexol in human, rat, and rabbit plasma by liquid chromatography-electrospray ionization tandem mass spectrometry with application to the pharmacokinetics of Depotrex in rabbits - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Assays with Methyl-6-alpha-Naltrexol

This technical support center is designed for researchers, scientists, and drug development professionals working with Methyl-6-alpha-Naltrexol. It provides troubleshooting guides and frequently asked questions (FAQs) to address common issues, particularly low signal, encountered during in vitro assays.

Frequently Asked Questions (FAQs)

Q1: I am not observing the expected antagonist effect of Methyl-6-alpha-Naltrexol in my functional assay. What are the potential causes?

Failure to observe antagonism can stem from several factors related to reagents, cell conditions, or the experimental protocol.

• Reagent Integrity: Confirm the stability and concentration of your Methyl-6-alpha-Naltrexol and agonist stocks. It is advisable to prepare fresh solutions, as compounds can degrade over time, even when stored correctly.

• Agonist Concentration: The concentration of the agonist used to stimulate the receptor is critical. A very high agonist concentration can overwhelm the competitive antagonist, making its effects difficult to detect. It is recommended to use an agonist concentration that produces a submaximal response, typically around the EC80, which allows a sufficient window to observe inhibition.[1]

• Cell Health and Receptor Expression: The physiological state of your cells is paramount. Use cells at a consistent and low passage number, as prolonged culturing can alter their phenotype and receptor expression levels. Ensure cells are healthy and not over-confluent. Low mu-opioid receptor expression in your chosen cell line (e.g., HEK293, CHO) can result in a small signal window, which complicates the detection of antagonism.[1]

• Incubation Times: For competitive antagonists like Methyl-6-alpha-Naltrexol, a pre-incubation step is crucial. Allowing the antagonist to incubate with the cells for 15-30 minutes before adding the agonist ensures that the antagonist has reached equilibrium with the receptor.[1] Additionally, the agonist stimulation time should be optimized to capture the peak signaling response.[1]

Q2: My specific binding signal is very low in my radioligand binding assay. What are the common reasons and solutions?

A low specific binding signal can compromise the reliability of your data. Here are common culprits and how to address them:

• Inactive Receptor Preparation: The activity of your receptor source is a primary factor. Verify that your cell membrane preparation or purified receptors are active and present at a high enough concentration (Bmax). A simple protein concentration assay, followed by a saturation binding experiment, can help determine the receptor density.

• Radioligand Integrity: Radioligands are susceptible to degradation. Always check the age and storage conditions of your radiolabeled compound to ensure it has not expired or been improperly stored.

• Suboptimal Assay Conditions:

  • Incubation Time and Temperature: Ensure that the incubation period is long enough for the binding to reach equilibrium. Lower concentrations of the radioligand may necessitate longer incubation times. While assays are often conducted at room temperature or 4°C to minimize reagent degradation, confirm that the temperature is optimal for your specific receptor-ligand interaction.

  • Buffer Composition: The pH and ionic strength of your binding buffer can significantly influence receptor conformation and ligand binding. For opioid receptors, the presence of specific ions like Mg2+ can be critical.

• High Non-Specific Binding (NSB): Excessive NSB can obscure the specific signal. To mitigate this, consider the following:

  • Optimize Radioligand Concentration: Use a radioligand concentration at or below its dissociation constant (Kd) to minimize binding to non-target sites.

  • Increase Wash Steps: After incubation, increase the number and volume of washes with ice-cold buffer to more effectively remove unbound radioligand.

  • Pre-treat Filters: Soaking glass fiber filters in a solution like 0.3-0.5% polyethyleneimine (PEI) can reduce the binding of positively charged radioligands to the negatively charged filter material.[2][3]

Q3: What is the fundamental difference between a binding assay and a functional assay for an antagonist?

A binding assay (e.g., radioligand competition) directly measures the physical interaction between a compound and its receptor. It quantifies the ability of Methyl-6-alpha-Naltrexol to displace a labeled ligand from the mu-opioid receptor, thereby determining its binding affinity (Ki).[1]

A functional assay (e.g., cAMP inhibition, GTPγS binding) measures the biological consequence of that interaction. For an antagonist, this means measuring its ability to block the intracellular signaling cascade initiated by an agonist.[1] It is important to note that a compound can bind to a receptor (as shown in a binding assay) without necessarily producing a measurable functional effect under all assay conditions.

Q4: How should I properly store Methyl-6-alpha-Naltrexol?

For optimal stability, Methyl-6-alpha-Naltrexol should be stored as a solid at -20°C. When preparing stock solutions, refer to the manufacturer's datasheet for the most appropriate solvent and recommended storage conditions to maintain the compound's integrity. It is best practice to avoid multiple freeze-thaw cycles.

Quantitative Data Summary

Note: Publicly available, specific binding affinity data (Ki or IC50 values) for Methyl-6-alpha-Naltrexol is limited. The following table presents binding affinity data for the structurally similar and well-characterized naltrexone (B1662487) metabolite, 6β-Naltrexol , which serves as a pertinent reference point.

Compound	Receptor	Ki (nM)	Species	Assay Type	Reference
6β-Naltrexol	Mu-opioid (MOR)	2.12	Human	Radioligand Binding	[4]
6β-Naltrexol	Kappa-opioid (KOR)	7.24	Human	Radioligand Binding	[4]
6β-Naltrexol	Delta-opioid (DOR)	213	Human	Radioligand Binding	[4]
Naltrexone	Mu-opioid (MOR)	0.11	Human	Radioligand Binding	[5]
Naloxone	Mu-opioid (MOR)	1.52	Human	Radioligand Binding

Experimental Protocols

Protocol 1: Competition Radioligand Binding Assay

This protocol details the methodology to determine the binding affinity (Ki) of Methyl-6-alpha-Naltrexol for the mu-opioid receptor by measuring its ability to compete with a radiolabeled antagonist, such as [³H]-Naloxone.

Materials:

• Cell membranes from a cell line stably expressing the human mu-opioid receptor

• [³H]-Naloxone (Radioligand)

• Methyl-6-alpha-Naltrexol (Test Compound)

• Unlabeled Naloxone (for determining non-specific binding)

• Binding Buffer: 50 mM Tris-HCl, pH 7.4

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4

• Glass fiber filters (e.g., Whatman GF/C), pre-soaked in 0.3-0.5% polyethyleneimine (PEI)

• 96-well microplates

• Filtration apparatus (Cell harvester)

• Liquid scintillation counter and compatible scintillation cocktail

Procedure:

• Reagent Preparation:

  • Prepare a working solution of [³H]-Naloxone in binding buffer at a fixed concentration, typically near its Kd value (e.g., 1-5 nM).

  • Prepare a serial dilution of Methyl-6-alpha-Naltrexol in binding buffer to cover a broad concentration range (e.g., 10⁻¹⁰ M to 10⁻⁴ M).

• Assay Plate Setup: In a 96-well plate, set up the following conditions in triplicate:

  • Total Binding: Add cell membranes (e.g., 50-120 µg protein), binding buffer, and the [³H]-Naloxone solution.[3]

  • Non-specific Binding (NSB): Add cell membranes, a high concentration of unlabeled Naloxone (e.g., 10 µM) to saturate the receptors, and the [³H]-Naloxone solution.

  • Competition Binding: Add cell membranes, a dilution from the Methyl-6-alpha-Naltrexol series, and the [³H]-Naloxone solution.

• Incubation: Incubate the plate with gentle agitation for 60 minutes at 25°C to allow the binding to reach equilibrium.[2]

• Filtration: Terminate the binding reaction by rapidly filtering the contents of each well through the pre-soaked glass fiber filters using a cell harvester. Wash the filters at least four times with ice-cold wash buffer to remove unbound radioligand.[2]

• Radioactivity Measurement: Place the individual filters into scintillation vials, add the scintillation cocktail, and quantify the bound radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Determine the specific binding by subtracting the average counts per minute (CPM) of the NSB wells from the average CPM of the total binding wells.

  • Plot the percentage of specific binding as a function of the logarithm of the Methyl-6-alpha-Naltrexol concentration.

  • Fit the resulting data to a sigmoidal dose-response curve using non-linear regression to determine the IC50 value (the concentration of test compound that inhibits 50% of specific binding).

  • Calculate the inhibitor constant (Ki) using the Cheng-Prusoff equation : Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand used and Kd is its equilibrium dissociation constant.

Protocol 2: cAMP Functional Antagonism Assay

This protocol outlines a method to quantify the antagonist activity of Methyl-6-alpha-Naltrexol by measuring its ability to counteract the agonist-induced inhibition of cAMP production.

Materials:

• HEK293 or CHO cells stably expressing the human mu-opioid receptor

• Assay Buffer: e.g., Hanks' Balanced Salt Solution (HBSS) supplemented with 20 mM HEPES and 0.1% BSA

• Stimulation Buffer: Assay Buffer containing a phosphodiesterase inhibitor (e.g., 500 µM IBMX) to prevent cAMP degradation

• Opioid Agonist: e.g., DAMGO ([D-Ala², N-MePhe⁴, Gly-ol]-enkephalin)

• Methyl-6-alpha-Naltrexol (Antagonist)

• Forskolin (B1673556) (Adenylyl cyclase activator)

• A commercial cAMP detection kit (e.g., HTRF, AlphaScreen, or ELISA-based)

• 96-well or 384-well cell culture plates

Procedure:

• Cell Plating: Seed the cells into the appropriate multi-well plates at a density that yields a 90-95% confluent monolayer on the day of the experiment.[1]

• Assay Preparation: On the day of the experiment, carefully aspirate the culture medium and wash the cell monolayer once with Assay Buffer.

• Antagonist Addition: Add the desired concentrations of Methyl-6-alpha-Naltrexol, diluted in Stimulation Buffer, to the appropriate wells. For a full dose-response curve, a serial dilution is recommended. Include "vehicle only" control wells.

• Pre-incubation: Incubate the plate for 15-30 minutes at 37°C. This allows the antagonist to bind to the mu-opioid receptors and reach equilibrium.[1]

• Agonist & Forskolin Stimulation: Add a fixed, sub-maximal (EC80) concentration of the agonist (e.g., DAMGO) along with a fixed concentration of forskolin to all wells (except for basal controls). Forskolin directly stimulates adenylyl cyclase, and the agonist will inhibit this stimulation.

• Stimulation Incubation: Incubate the plate for 10-15 minutes at 37°C.[1]

• Cell Lysis & cAMP Detection: Stop the reaction by adding the lysis buffer supplied with your cAMP detection kit. Follow the manufacturer's protocol to prepare the samples and measure the intracellular cAMP levels.

• Data Analysis:

  • Plot the measured cAMP levels against the corresponding log concentration of Methyl-6-alpha-Naltrexol.

  • Fit the data using a sigmoidal dose-response (variable slope) model in a suitable software package to determine the IC50 of Methyl-6-alpha-Naltrexol, which represents the concentration that reverses 50% of the agonist's effect.

Visualizations

Caption: Mu-opioid receptor signaling and antagonist action.

Caption: Troubleshooting workflow for low signal issues.

Caption: Experimental workflow for a competition binding assay.

References

• 1. The in vitro pharmacology of the peripherally restricted opioid receptor antagonists, alvimopan, ADL 08-0011 and methylnaltrexone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In vitro metabolism and identification of human enzymes involved in the metabolism of methylnaltrexone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. accessdata.fda.gov [accessdata.fda.gov]
• 4. Naltrexone - Wikipedia [en.wikipedia.org]
• 5. 6β-Naltrexol - Wikipedia [en.wikipedia.org]

Optimizing solubility of Methyl-6-alpha-Naltrexol for in vitro studies

Welcome to the technical support center for Methyl-6-alpha-Naltrexol. This resource provides researchers, scientists, and drug development professionals with targeted guidance on optimizing the solubility of this compound for in vitro studies.

Frequently Asked Questions (FAQs)

Q1: What is Methyl-6-alpha-Naltrexol and what are its key physicochemical properties?

Methyl-6-alpha-Naltrexol is a metabolite of methylnaltrexone.[1] Like its parent compound, it is a derivative of naltrexone (B1662487) and functions as an opioid receptor antagonist.[2][3] Due to the addition of a methyl group at the amine ring nitrogen, it has greater polarity and lower lipid solubility compared to naltrexone, which restricts its ability to cross the blood-brain barrier.[2][4] Understanding its physical and chemical properties is crucial for designing experiments.

Data Presentation: Physicochemical Properties

Property	Methyl-6-alpha-Naltrexol	Naltrexone (Parent Compound)	Methylnaltrexone (Parent Compound)
Molecular Formula	C₂₁H₂₇NO₄[5]	C₂₀H₂₃NO₄[6]	C₂₁H₂₆NO₄⁺[1]
Molecular Weight	357.4 g/mol [5]	341.4 g/mol [6]	358.45 g/mol (as cation)[7]
LogP (Computed)	1.1[5]	1.9[6]	2.2[1]
pKa	Not available	8.38 (amine), 9.93 (phenolic)[6]	Not available
Known Solubility	Data not widely available	Insoluble in water, soluble in ethanol.[8]	Soluble in water and DMSO (≥ 31 mg/mL).[4][9]

Q2: What is the recommended solvent for preparing a stock solution of Methyl-6-alpha-Naltrexol?

For in vitro studies, Dimethyl Sulfoxide (DMSO) is the most commonly recommended solvent for preparing high-concentration stock solutions of naltrexone derivatives and other compounds with limited aqueous solubility.[9]

Data Presentation: Recommended Solvents & Concentrations

Solvent	Recommended Starting Concentration	Suitability for Cell Culture	Key Considerations
DMSO	10-50 mM	High (with proper dilution)	The final concentration in culture media should be kept low (typically ≤0.5%) to avoid cytotoxicity.[10][11]
Ethanol	Possible, but less common	Moderate	Can be toxic to cells at higher concentrations than DMSO. Naltrexone base is soluble in ethanol.[8]
Aqueous Buffers (PBS, Saline)	Not recommended for high concentrations	High	Due to the compound's likely low aqueous solubility (inferred from naltrexone), direct dissolution in aqueous buffers to create a concentrated stock is not feasible.[8]

Q3: My compound precipitates when I dilute my DMSO stock solution into my aqueous cell culture medium. What should I do?

Precipitation upon dilution into an aqueous buffer is a common issue for hydrophobic compounds. This occurs when the concentration of the compound exceeds its solubility limit in the final aqueous solution. Follow this troubleshooting workflow to resolve the issue.

Caption: Troubleshooting workflow for compound precipitation.

Q4: What is the maximum concentration of DMSO that is safe for my cells?

DMSO tolerance is cell-line dependent. While most cell lines can tolerate 0.5% DMSO without significant cytotoxicity, primary cells are often more sensitive.[10] It is always best practice to run a vehicle control (media with the same final DMSO concentration as your experimental samples) to ensure the solvent is not affecting cell viability or the experimental outcome.

Data Presentation: General DMSO Cytotoxicity Thresholds

Final DMSO Concentration	General Effect on Cell Cultures	Recommendation
≤ 0.1%	Considered safe for nearly all cell types, including sensitive primary cultures.[10][12]	Ideal Target: Use if compound solubility permits.
0.1% - 0.5%	Generally well-tolerated by most established cell lines.[10][11]	Standard Practice: Most common range for in vitro assays.
0.5% - 1.0%	May cause stress or slight growth inhibition in some cell lines.[10]	Use with Caution: Requires validation with a vehicle control.
> 1.0%	Often causes significant cytotoxicity and can affect cell membrane integrity.[10][11]	Not Recommended: Avoid unless absolutely necessary and validated.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Objective: To prepare a concentrated stock solution of Methyl-6-alpha-Naltrexol for subsequent dilution in in vitro assays.

Materials:

• Methyl-6-alpha-Naltrexol (MW: 357.4 g/mol )

• Anhydrous or molecular biology grade DMSO

• Calibrated analytical balance

• Microcentrifuge tubes or amber glass vials

• Vortex mixer

Methodology:

• Calculate Mass: Determine the mass of Methyl-6-alpha-Naltrexol needed. For 1 mL of a 10 mM stock solution:

  • Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 357.4 g/mol * (1000 mg / 1 g) = 3.574 mg

• Weigh Compound: Carefully weigh out the calculated mass of the compound and place it into a sterile vial.

• Add Solvent: Add the calculated volume (1 mL) of DMSO to the vial.

• Dissolve: Cap the vial tightly and vortex thoroughly for 1-2 minutes until the solid is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Caption: Workflow for preparing a 10 mM stock solution.

Protocol 2: Serial Dilution for In Vitro Assays

Objective: To prepare working solutions from a concentrated DMSO stock for a dose-response experiment, ensuring the final DMSO concentration remains constant and low across all conditions.

Methodology:

• Intermediate Dilution: Perform an intermediate dilution of your 10 mM DMSO stock into your cell culture medium or assay buffer. For example, to make a 100 µM intermediate solution (a 1:100 dilution), add 5 µL of the 10 mM stock to 495 µL of medium. This intermediate solution now contains 1% DMSO.

• Final Dilutions: Use the 100 µM intermediate solution to make your final concentrations. For example, to make a final concentration of 10 µM in a total volume of 1 mL, you would add 100 µL of your 100 µM intermediate solution to 900 µL of medium in the well of your culture plate.

• Calculate Final DMSO %: The final DMSO concentration in the well will be 0.1% (because you added 100 µL of a 1% DMSO solution to a final volume of 1000 µL).

• Vehicle Control: Prepare a vehicle control by performing the same dilution steps using pure DMSO instead of the compound stock solution. This ensures the control wells have a final DMSO concentration of 0.1%.

Caption: Antagonist action of Methyl-6-alpha-Naltrexol at the μ-opioid receptor.

References

• 1. Methylnaltrexone | C21H26NO4+ | CID 5361918 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Methylnaltrexone, a novel peripheral opioid receptor antagonist for the treatment of opioid side effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 6β-Naltrexol - Wikipedia [en.wikipedia.org]
• 4. accessdata.fda.gov [accessdata.fda.gov]
• 5. Methyl-6-alpha-Naltrexol | C21H27NO4 | CID 14653995 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Naltrexone | C20H23NO4 | CID 5360515 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. GSRS [precision.fda.gov]
• 8. accessdata.fda.gov [accessdata.fda.gov]
• 9. Methylnaltrexone Bromide | CAS:73232-52-7 | Antagonist of peripherally acting μ-opioid | High Purity | Manufacturer BioCrick [biocrick.com]
• 10. lifetein.com [lifetein.com]
• 11. Using live-cell imaging in cell counting — The cytotoxicity of DMSO | Case studies | Cell x Image Lab - Nikon [healthcare.nikon.com]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Stability of Methyl-6-alpha-Naltrexol in Solution

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to prevent the degradation of Methyl-6-alpha-Naltrexol in solution during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause the degradation of Methyl-6-alpha-Naltrexol in solution?

A1: The primary factors contributing to the degradation of Methyl-6-alpha-Naltrexol, a mu-opioid receptor antagonist, in solution are pH, temperature, light, and the presence of oxidizing agents. As a metabolite of Methylnaltrexone, its stability is expected to be similar to the parent compound, which is known to be susceptible to these environmental conditions.[1]

Q2: What is the optimal pH range for maintaining the stability of Methyl-6-alpha-Naltrexol solutions?

A2: Based on studies of the closely related compound, Methylnaltrexone bromide, an acidic pH is generally favorable for stability. The degradation of Methylnaltrexone bromide was found to be minimized at a pH of 3.51.[1] It is recommended to maintain the pH of Methyl-6-alpha-Naltrexol solutions in a similar acidic range to minimize hydrolysis.

Q3: How does temperature affect the stability of Methyl-6-alpha-Naltrexol?

A3: Increased temperature accelerates the degradation of naltrexone (B1662487) and its derivatives.[2] Studies on Methylnaltrexone bromide show a positive correlation between temperature and the degradation rate constant, following first-order kinetics.[1] Therefore, it is crucial to store solutions at controlled, cool temperatures.

Q4: Is Methyl-6-alpha-Naltrexol sensitive to light?

A4: Yes, exposure to light, particularly UV and visible light, can lead to the photolytic degradation of opioid compounds.[3][4] It is recommended to protect solutions containing Methyl-6-alpha-Naltrexol from light by using amber-colored vials or by wrapping the containers in aluminum foil.[5]

Q5: Can oxidizing agents affect the stability of Methyl-6-alpha-Naltrexol?

A5: Yes, oxidative degradation is a common pathway for opioid compounds.[6] Contact with oxidizing agents, such as hydrogen peroxide or even dissolved oxygen, can lead to the formation of degradation products. The presence of metal ions, like Fe3+, can also facilitate degradation.[1] It is advisable to use high-purity solvents and avoid sources of oxidative stress.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Loss of potency or inconsistent results in bioassays.	Degradation of Methyl-6-alpha-Naltrexol in the stock or working solutions.	1. Verify Storage Conditions: Ensure solutions are stored at the recommended temperature (refrigerated or frozen), protected from light, and in tightly sealed containers. 2. Check pH of the Solution: Measure the pH of the solvent or buffer used. If not within the optimal acidic range (around pH 3.5), prepare fresh solutions with an appropriate buffer. 3. Prepare Fresh Solutions: If degradation is suspected, prepare fresh solutions from a new stock of the compound.
Appearance of unknown peaks in chromatographic analysis (e.g., HPLC).	Formation of degradation products due to hydrolysis, oxidation, or photolysis.	1. Conduct Forced Degradation Studies: Perform stress testing (see Experimental Protocols section) to identify potential degradation products and their retention times. This will help in confirming if the unknown peaks are related to the degradation of Methyl-6-alpha-Naltrexol. 2. Optimize Analytical Method: Ensure the analytical method is stability-indicating, meaning it can separate the intact drug from its degradation products. 3. Review Solution Handling: Minimize the exposure of the solution to harsh conditions (e.g., prolonged exposure to room temperature, light, or air).
Precipitation or discoloration of the solution.	pH shift, insolubility at certain concentrations, or significant degradation leading to insoluble products.	1. Check Solubility: Verify the solubility of Methyl-6-alpha-Naltrexol in the chosen solvent at the working concentration. 2. Buffer the Solution: Use a suitable buffer system to maintain a stable pH. 3. Filter the Solution: If precipitation is observed, filter the solution through a 0.22 µm filter before use, but also investigate the cause of precipitation to prevent future occurrences.

Quantitative Data Summary

The following table summarizes the degradation kinetics of Methylnaltrexone bromide, a closely related compound to Methyl-6-alpha-Naltrexol, under various conditions. This data can serve as a valuable reference for predicting the stability of Methyl-6-alpha-Naltrexol.

Table 1: Degradation Rate Constants (k) of Methylnaltrexone Bromide in Aqueous Solution [1]

Temperature (°C)	pH	Condition	Degradation Rate Constant (k) (day⁻¹)
40	3.51	Dark	0.0048
60	3.51	Dark	0.0192
80	3.51	Dark	0.0768
Room Temperature	3.51	Illumination	Increased degradation observed
Room Temperature	3.51	Presence of Fe³⁺	Increased degradation observed

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol outlines a general procedure for conducting forced degradation studies to identify potential degradation products and establish the intrinsic stability of Methyl-6-alpha-Naltrexol. The extent of degradation should ideally be between 5-20%.[3][4]

1. Preparation of Stock Solution:

• Prepare a stock solution of Methyl-6-alpha-Naltrexol in a suitable solvent (e.g., methanol (B129727) or water) at a concentration of 1 mg/mL.

2. Stress Conditions:

• Acid Hydrolysis: Mix the stock solution with 0.1 N HCl and incubate at 60°C for 2 hours.[7]

• Base Hydrolysis: Mix the stock solution with 0.1 N NaOH and incubate at 60°C for 2 hours.[7]

• Oxidative Degradation: Treat the stock solution with 3% hydrogen peroxide (H₂O₂) at room temperature for 2 hours.[7]

• Thermal Degradation: Expose the solid compound or a solution to dry heat at 105°C for 24-72 hours.[7]

• Photolytic Degradation: Expose the solution to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.[5] A control sample should be wrapped in aluminum foil to protect it from light.

3. Sample Analysis:

• At specified time points, withdraw samples, neutralize if necessary (for acid and base hydrolysis samples), and dilute to a suitable concentration.

• Analyze the samples using a stability-indicating HPLC method (see Protocol 2).

Protocol 2: Stability-Indicating HPLC Method

This protocol provides a general framework for developing an HPLC method to separate Methyl-6-alpha-Naltrexol from its degradation products. Method parameters will need to be optimized for the specific compound and potential degradants.

1. Chromatographic Conditions:

• Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a common starting point for opioid analysis.[8][9]

• Mobile Phase: A gradient or isocratic elution using a mixture of an aqueous buffer (e.g., acetate (B1210297) or phosphate (B84403) buffer at a controlled pH) and an organic solvent (e.g., acetonitrile (B52724) or methanol).[8][10]

• Flow Rate: Typically 1.0 mL/min.[8][10]

• Detection: UV detection at a wavelength where Methyl-6-alpha-Naltrexol has significant absorbance (e.g., around 280 nm for naltrexone derivatives).[9]

• Column Temperature: Maintained at a constant temperature, for example, 30°C, to ensure reproducibility.[9]

2. Method Validation:

• The method should be validated according to ICH guidelines to ensure it is specific, linear, accurate, precise, and robust.

• Specificity is demonstrated by the ability to resolve the main peak from any degradation product peaks generated during the forced degradation study.

Visualizations

Caption: Factors leading to the degradation of Methyl-6-alpha-Naltrexol.

Caption: Workflow for a forced degradation study of Methyl-6-alpha-Naltrexol.

Caption: Simplified signaling pathway of a mu-opioid receptor antagonist.

References

• 1. researchgate.net [researchgate.net]
• 2. complexgenerics.org [complexgenerics.org]
• 3. pharmadekho.com [pharmadekho.com]
• 4. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 5. ema.europa.eu [ema.europa.eu]
• 6. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 7. Analytical Method Development: SOP for Conducting Forced Degradation Studies – V 2.0 – SOP Guide for Pharma [pharmasop.in]
• 8. lupinepublishers.com [lupinepublishers.com]
• 9. A stability-indicating HPLC method for simultaneous determination of morphine and naltrexone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

How to address off-target effects of Methyl-6-alpha-Naltrexol

Welcome to the technical support center for Methyl-6-alpha-Naltrexol. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on addressing potential off-target effects and to offer troubleshooting support for related experiments.

Methyl-6-alpha-Naltrexol is a metabolite of methylnaltrexone (B1235389), a peripherally acting mu-opioid receptor antagonist.[1][2] Due to its quaternary ammonium (B1175870) structure, its parent compound, methylnaltrexone, has limited ability to cross the blood-brain barrier, primarily targeting opioid receptors in the gastrointestinal tract.[3][4][5][6] While the primary pharmacological activity of Methyl-6-alpha-Naltrexol is understood to be the antagonism of the mu-opioid receptor, it is crucial to characterize any potential off-target effects to ensure data integrity and proper interpretation of experimental results.

This guide provides frequently asked questions (FAQs), troubleshooting advice, and detailed experimental protocols to help you navigate your research with Methyl-6-alpha-Naltrexol.

Frequently Asked Questions (FAQs)

Q1: What are the known off-target effects of Methyl-6-alpha-Naltrexol?

A1: Currently, there is a lack of specific data in the public domain detailing a comprehensive off-target profile for Methyl-6-alpha-Naltrexol. Its primary known activity is as a mu-opioid receptor antagonist. The known side effects of its parent compound, methylnaltrexone, are primarily related to its on-target effects in the gastrointestinal tract, including abdominal pain, diarrhea, and nausea.[7][8][9]

To thoroughly investigate potential off-target effects in your experimental system, it is recommended to perform counter-screening against a panel of relevant receptors and enzymes.

Q2: How can I determine if the effects I am observing in my experiment are due to off-target interactions of Methyl-6-alpha-Naltrexol?

A2: To dissect on-target versus off-target effects, consider the following strategies:

• Use of a structurally distinct mu-opioid antagonist: Compare the effects of Methyl-6-alpha-Naltrexol with another mu-opioid antagonist that has a different chemical structure (e.g., alvimopan). If the observed effect is produced by both compounds, it is more likely to be an on-target mu-opioid receptor-mediated effect.

• Knockdown or knockout models: Utilize cell lines or animal models where the mu-opioid receptor has been knocked down or knocked out. An effect that persists in these models is likely an off-target effect.

• Dose-response analysis: Atypical dose-response curves may suggest multiple binding sites or off-target effects.

• Competitive binding assays: Use a selective mu-opioid receptor agonist to see if it can reverse the effects of Methyl-6-alpha-Naltrexol.

Q3: What are the recommended initial steps to build a selectivity profile for Methyl-6-alpha-Naltrexol?

A3: A tiered approach is recommended:

• Literature Review: Thoroughly review any available literature on methylnaltrexone and its metabolites for any indications of off-target activities.

• Primary Target Engagement: Confirm and quantify the binding affinity and functional potency of Methyl-6-alpha-Naltrexol at the mu-opioid receptor in your specific assay system.

• Broad Panel Screening: Submit the compound to a commercial service for screening against a broad panel of receptors, ion channels, and enzymes (e.g., a Eurofins SafetyScreen or similar). This will provide a broad overview of potential off-target interactions.

• Follow-up Studies: For any "hits" identified in the broad panel screen, perform confirmatory dose-response studies (both binding and functional assays) to validate the interaction.

Troubleshooting Guides

Issue 1: High background signal in a radioligand binding assay.

Potential Cause	Troubleshooting Step	Rationale
Radioligand sticking to filter plates or tubes	Pre-soak filter mats in a solution like 0.5% polyethyleneimine (PEI). Use low-protein-binding plates and tubes.[10]	Reduces non-specific binding of the radioligand to the assay apparatus.
Poor quality membrane preparation	Ensure thorough homogenization and washing of cell membranes to remove endogenous ligands and other interfering substances. Titrate the amount of membrane protein used in the assay.	High concentrations of non-receptor proteins can increase non-specific binding.
Sub-optimal assay buffer composition	Include a blocking agent like Bovine Serum Albumin (BSA) (e.g., 0.1-1%) in the assay buffer. Optimize the ionic strength of the buffer.	BSA can block non-specific binding sites on the membranes and assay plates.
Ineffective washing steps	Increase the number of wash cycles with ice-cold wash buffer. Ensure the vacuum is sufficient to quickly filter the buffer without drying the filters between washes.	Thorough and rapid washing removes unbound radioligand more effectively.

Issue 2: Inconsistent results in a cell-based functional assay (e.g., cAMP assay).

Potential Cause	Troubleshooting Step	Rationale
Cell health and passage number	Use cells with a low passage number and ensure high viability (>95%) before seeding. Avoid using cells that are over-confluent.	High passage numbers can lead to genetic drift and altered receptor expression or signaling.
Assay reagent degradation	Prepare fresh dilutions of agonists, antagonists, and other critical reagents (e.g., forskolin (B1673556), IBMX) for each experiment.	The potency of reagents can decrease with improper storage or multiple freeze-thaw cycles.
Inappropriate agonist concentration	Re-determine the EC50/EC80 of the agonist under your specific assay conditions. Use an agonist concentration at or near the EC80 for antagonist profiling.	An excessively high agonist concentration can overcome the antagonist, masking its effect.
Compound precipitation or aggregation	Visually inspect compound solutions for any precipitation. Include a detergent (e.g., 0.01% Triton X-100) in the assay buffer as a control to check for aggregation-based artifacts.[8]	Compound aggregates can lead to false-positive or false-negative results.

Experimental Protocols

Protocol 1: Radioligand Competition Binding Assay for Mu-Opioid Receptor

This protocol is designed to determine the binding affinity (Ki) of Methyl-6-alpha-Naltrexol for the mu-opioid receptor by measuring its ability to displace a radiolabeled ligand.

Materials:

• Cell membranes from a cell line stably expressing the human mu-opioid receptor (e.g., CHO-hMOR or HEK-hMOR).

• Radioligand: [³H]-DAMGO (a selective mu-opioid agonist).

• Non-specific binding control: Naloxone (B1662785).

• Test compound: Methyl-6-alpha-Naltrexol.

• Binding Buffer: 50 mM Tris-HCl, pH 7.4.

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• Glass fiber filters (e.g., Whatman GF/B) pre-soaked in 0.5% PEI.

• 96-well plates.

• Filtration apparatus.

• Scintillation counter and scintillation fluid.

Procedure:

• Prepare serial dilutions of Methyl-6-alpha-Naltrexol in binding buffer.

• In a 96-well plate, set up the following in triplicate:

  • Total Binding: Cell membranes + [³H]-DAMGO (at a concentration close to its Kd) + binding buffer.

  • Non-specific Binding: Cell membranes + [³H]-DAMGO + a high concentration of naloxone (e.g., 10 µM).

  • Competition: Cell membranes + [³H]-DAMGO + varying concentrations of Methyl-6-alpha-Naltrexol.

• Incubate the plate at 25°C for 60 minutes to reach equilibrium.

• Terminate the reaction by rapid filtration through the pre-soaked glass fiber filters.

• Wash the filters three times with ice-cold wash buffer.

• Dry the filters and place them in scintillation vials with scintillation fluid.

• Quantify the radioactivity using a scintillation counter.

• Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Plot the percent specific binding against the log concentration of Methyl-6-alpha-Naltrexol and fit the data to a one-site competition model to determine the IC50. Calculate the Ki using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol 2: cAMP Functional Assay for Mu-Opioid Receptor Antagonism

This protocol measures the ability of Methyl-6-alpha-Naltrexol to antagonize the agonist-induced inhibition of cAMP production.

Materials:

• HEK293 or CHO cells stably expressing the human mu-opioid receptor.

• Assay Buffer: HBSS with 20 mM HEPES, 0.1% BSA.

• Stimulation Buffer: Assay Buffer containing a phosphodiesterase inhibitor (e.g., 500 µM IBMX).

• Agonist: DAMGO.

• Antagonist: Methyl-6-alpha-Naltrexol.

• Adenylyl cyclase activator: Forskolin.

• cAMP detection kit (e.g., HTRF, LANCE, or ELISA).

Procedure:

• Seed cells in a 96-well plate and grow to 80-90% confluency.

• On the day of the assay, replace the culture medium with Assay Buffer.

• Add serial dilutions of Methyl-6-alpha-Naltrexol (in Stimulation Buffer) to the wells and pre-incubate for 20 minutes at 37°C.

• Add the agonist (DAMGO at its EC80 concentration) and forskolin (at a concentration that gives a submaximal cAMP response) to the wells.

• Incubate for 15-30 minutes at 37°C.

• Lyse the cells and measure the intracellular cAMP levels according to the manufacturer's protocol for the chosen detection kit.

• Data Analysis: Plot the cAMP levels against the log concentration of Methyl-6-alpha-Naltrexol. Fit the data using a sigmoidal dose-response curve to determine the IC50.

Visualizations

References

• 1. Ligand Binding Assays: Definitions, Techniques, and Tips to Avoid Pitfalls  - Fluidic Sciences Ltd % [fluidic.com]
• 2. benchchem.com [benchchem.com]
• 3. Biochemical assays in drug discovery and development - Celtarys [celtarys.com]
• 4. benchchem.com [benchchem.com]
• 5. Methylnaltrexone, a novel peripheral opioid receptor antagonist for the treatment of opioid side effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. RELISTOR® Mechanism of Action (methylnaltrexone bromide) [relistorhcp.com]
• 7. criver.com [criver.com]
• 8. sussexdrugdiscovery.wordpress.com [sussexdrugdiscovery.wordpress.com]
• 9. Inhibition of Morphine-Induced cAMP Overshoot: A Cell-Based Assay Model in a High-Throughput Format - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

Optimizing injection protocols for in vivo Methyl-6-alpha-Naltrexol studies

This guide provides researchers, scientists, and drug development professionals with essential information for optimizing injection protocols for in vivo studies involving Methyl-6-alpha-Naltrexol. It includes frequently asked questions, troubleshooting advice, and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is Methyl-6-alpha-Naltrexol?

Methyl-6-alpha-Naltrexol (also referred to as M4) is one of the primary metabolites of Methylnaltrexone (B1235389) (MNTX), a peripherally acting mu-opioid receptor antagonist.[1] In humans, MNTX is metabolized through the reduction of its carbonyl group into two epimeric alcohols: Methyl-6-alpha-Naltrexol (M4) and Methyl-6-beta-Naltrexol (M5).[1] It is important to distinguish these from 6-beta-naltrexol (B10792496), which is the major, pharmacologically active metabolite of naltrexone (B1662487).[2][3]

Q2: How should I prepare Methyl-6-alpha-Naltrexol for in vivo injection?

A recommended vehicle formulation is: 10% DMSO >> 40% PEG300 >> 5% Tween-80 >> 45% saline .[4] It is crucial to add and mix each solvent sequentially to ensure the compound fully dissolves. For compounds with challenging solubility, ultrasonic treatment may be necessary.[4]

Q3: What are the recommended administration routes and injection volumes for rodents?

The choice of administration route depends on the experimental design and desired pharmacokinetic profile. Common routes for rodents include intravenous (IV), subcutaneous (SC), and intraperitoneal (IP).[5][6]

• Subcutaneous (SC): Injections are typically made into the loose skin on the back of the neck. This route is often preferred for sustained release. For naltrexone, SC administration was found to be significantly more potent than IP in rats.[5][7]

• Intravenous (IV): Typically administered via the lateral tail vein in mice and rats, this route ensures immediate and complete bioavailability.[5] The maximum recommended bolus injection volume is 5 ml/kg.[5]

• Intraperitoneal (IP): A common route for systemic administration. Care must be taken to avoid injection into the intestines or bladder.

Q4: What is a typical dosage for in vivo studies?

Specific dosage information for Methyl-6-alpha-Naltrexol is limited. Therefore, initial dose-response studies are essential. As a reference, studies with the related compound 6-beta-naltrexol in mice have used doses ranging from 0.001 to 30 mg/kg to assess its antagonist activity.[3] The potency of 6-beta-naltrexol was found to be significantly lower in vivo compared to naltrexone.[3][8] Researchers should start with low doses and carefully observe for efficacy and any adverse effects.

Q5: How should I store the prepared injection solution?

For optimal stability, prepared stock solutions should be stored in airtight containers, protected from light. Based on data for a similar compound, it is recommended to store the solution at -20°C for up to one month or at -80°C for up to six months .[4] Avoid repeated freeze-thaw cycles.

Troubleshooting Guide

Issue 1: The compound precipitates out of solution.

• Possible Cause: The solvent system is not optimal for the concentration being used.

• Solution:

  • Ensure the solvents are added in the correct order (e.g., DMSO first to initially dissolve the compound, followed by other co-solvents).[4]

  • Use gentle warming or sonication to aid dissolution.[4]

  • Decrease the final concentration of the compound.

  • Consider an alternative vehicle system, such as 10% DMSO >> 90% (20% SBE-β-CD in saline).[4]

Issue 2: Inconsistent or unexpected results between animals.

• Possible Cause: Variability in injection technique, leading to incorrect dosing or deposition of the compound.

• Solution:

  • Ensure all personnel are thoroughly trained in the chosen administration route (e.g., SC, IP, or IV injection).[5]

  • Use appropriate animal restraint to ensure accurate and consistent administration.[5]

  • Verify the stability of the prepared solution; precipitation or degradation over time could lead to inconsistent dosing.

  • Ensure the solution is homogenous before drawing each dose, especially if it is a suspension.

Issue 3: Animals show signs of distress or local irritation at the injection site.

• Possible Cause: The vehicle, pH, or volume of the injection may be causing irritation.[6]

• Solution:

  • Check the pH of the final solution and adjust towards physiological pH (7.2-7.4) if possible.

  • Administer smaller volumes over multiple injection sites for subcutaneous or intramuscular delivery.[6]

  • If using a high concentration of DMSO or other organic solvents, consider diluting further or switching to a more biocompatible vehicle.

  • Reduce the injection speed to minimize tissue damage.

Data Presentation

Table 1: Example Vehicle Formulations for In Vivo Administration Note: These formulations are based on the related compound 6β-Naltrexol and should be optimized for Methyl-6-alpha-Naltrexol.

Formulation No.	Components	Final Solubility
1	10% DMSO, 40% PEG300, 5% Tween-80, 45% saline	≥ 2.5 mg/mL
2	10% DMSO, 90% (20% SBE-β-CD in saline)	≥ 2.5 mg/mL
3	10% DMSO, 90% corn oil	≥ 2.5 mg/mL
(Data adapted from MedchemExpress Product Data Sheet for 6β-Naltrexol)[4]

Table 2: Recommended Maximum Injection Volumes and Needle Gauges for Rodents

Route	Mouse	Rat
Subcutaneous (SC)
Volume	5-10 mL/kg	5-10 mL/kg
Needle Gauge	25-27 G	23-25 G
Intraperitoneal (IP)
Volume	10-20 mL/kg	5-10 mL/kg
Needle Gauge	25-27 G	23-25 G
Intravenous (IV)
Volume (Bolus)	5 mL/kg	5 mL/kg
Needle Gauge	27-30 G	25-27 G
(Data adapted from Boston University IACUC guidelines)[5]

Experimental Protocols

Protocol 1: Preparation of Injection Solution (Based on Vehicle Formulation 1)

• Weigh the required amount of Methyl-6-alpha-Naltrexol powder in a sterile microcentrifuge tube.

• Add the calculated volume of 100% DMSO to achieve 10% of the final desired volume.

• Vortex or sonicate the mixture until the compound is completely dissolved.

• Sequentially add PEG300 (to 40% of final volume) and Tween-80 (to 5% of final volume), mixing thoroughly after each addition.

• Add sterile saline to reach the final desired volume (45% of the total) and mix until a clear, homogenous solution is achieved.

• Visually inspect the solution for any precipitation before use.

• Filter the final solution through a 0.22 µm syringe filter for sterilization if administering intravenously.

Protocol 2: Subcutaneous (SC) Injection Procedure in a Mouse

• Ensure the prepared Methyl-6-alpha-Naltrexol solution is at room temperature.

• Manually restrain the mouse, ensuring a firm but gentle grip on the loose skin at the scruff of the neck.[5]

• Lift the skin to create a "tent" over the back/neck region.

• Insert a sterile needle (25-27 G) bevel-up at the base of the skin tent, parallel to the spine.

• Gently pull back on the syringe plunger to ensure the needle is not in a blood vessel (no blood should enter the syringe).

• Slowly inject the solution into the subcutaneous space.

• Withdraw the needle and gently apply pressure to the injection site for a moment to prevent leakage.

• Return the animal to its cage and monitor for any adverse reactions.[5]

Visualizations

Caption: Experimental workflow for in vivo studies.

Caption: Troubleshooting decision tree for common issues.

Caption: Simplified metabolic pathway of Methylnaltrexone.

References

• 1. Metabolism of intravenous methylnaltrexone in mice, rats, dogs, and humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Kinetics and inhibition of the formation of 6β-naltrexol from naltrexone in human liver cytosol - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In vivo and in vitro potency studies of 6beta-naltrexol, the major human metabolite of naltrexone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. file.medchemexpress.eu [file.medchemexpress.eu]
• 5. Administration Of Drugs and Experimental Compounds in Mice and Rats (IACUC) | Office of Research [bu.edu]
• 6. Administration of Substances to Laboratory Animals: Routes of Administration and Factors to Consider - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Potency of naltrexone to reduce ethanol self-administration in rats is greater for subcutaneous versus intraperitoneal injection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. In vivo characterization of 6beta-naltrexol, an opioid ligand with less inverse agonist activity compared with naltrexone and naloxone in opioid-dependent mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Resistance to Methyl-6-alpha-Naltrexol (M6αN)

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering potential resistance to Methyl-6-alpha-Naltrexol (M6αN) in cell lines.

Frequently Asked Questions (FAQs)

Q1: What is Methyl-6-alpha-Naltrexol (M6αN) and what is its primary mechanism of action?

Methyl-6-alpha-Naltrexol (M6αN) is a peripherally acting mu-opioid receptor antagonist. Its primary mechanism of action is to block the mu-opioid receptor, thereby inhibiting the downstream signaling pathways typically activated by opioid agonists. In the context of cancer cell lines, its effects are often related to the modulation of cell proliferation and survival pathways that are influenced by the opioid growth factor (OGF) - OGF receptor (OGFr) axis.

Q2: We are observing a decrease in the efficacy of M6αN in our cell line over time. What are the potential causes?

A decrease in efficacy, or acquired resistance, can arise from various molecular changes within the cell line. Based on general mechanisms of drug resistance observed with other compounds, potential causes for resistance to M6αN could include:

• Upregulation of Drug Efflux Pumps: Increased expression of ATP-binding cassette (ABC) transporters, such as P-glycoprotein (P-gp, encoded by the ABCB1 gene), can actively pump M6αN out of the cell, reducing its intracellular concentration and target engagement.

• Alterations in the Mu-Opioid Receptor: Mutations in the mu-opioid receptor gene could alter the binding affinity of M6αN, rendering it less effective.

• Changes in Downstream Signaling Pathways: Cells may develop compensatory changes in signaling pathways downstream of the mu-opioid receptor, bypassing the effect of its blockade.

• Increased Drug Metabolism: The cell line may have adapted to metabolize M6αN more rapidly, reducing its effective concentration.

Q3: How can we determine if our resistant cell line is overexpressing P-glycoprotein (P-gp)?

Several methods can be used to assess the expression and activity of P-gp:

• Quantitative PCR (qPCR): To measure the mRNA expression level of the ABCB1 gene.

• Western Blotting: To quantify the protein level of P-gp.

• Immunofluorescence: To visualize the localization and expression of P-gp on the cell membrane.

• Functional Assays: Using fluorescent P-gp substrates like Rhodamine 123. An increased efflux of the dye from the resistant cells compared to the parental (sensitive) cells would indicate higher P-gp activity.

Troubleshooting Guide

Issue 1: Decreased Cell Viability in Response to M6αN is Diminishing

If you observe a reduced cytotoxic or cytostatic effect of M6αN over time, consider the following troubleshooting steps.

Potential Cause: Increased drug efflux due to P-glycoprotein (P-gp) overexpression.

Suggested Solutions:

• Co-administration with a P-gp Inhibitor: Perform cell viability assays with M6αN in the presence of a known P-gp inhibitor, such as Verapamil or Tariquidar. A restored sensitivity to M6αN would suggest P-gp-mediated resistance.

  • Experimental Workflow for P-gp Inhibitor Co-administration:

    Co-administration of a P-gp inhibitor with M6αN.

• siRNA-mediated Knockdown of ABCB1: To specifically confirm the role of P-gp, transiently knock down the expression of the ABCB1 gene using small interfering RNA (siRNA). A subsequent increase in sensitivity to M6αN will validate P-gp's involvement.

  • Signaling Pathway for P-gp Mediated Efflux:

    Mechanism of P-gp mediated drug efflux.

Issue 2: No Evidence of P-gp Overexpression in Resistant Cells

If P-gp is not the cause of resistance, other mechanisms may be at play.

Potential Cause: Alterations in the mu-opioid receptor or downstream signaling pathways.

Suggested Solutions:

• Receptor Sequencing: Sequence the mu-opioid receptor gene in both parental and resistant cell lines to identify any potential mutations that could affect M6αN binding.

• Signaling Pathway Analysis: Investigate key downstream signaling molecules. For instance, the OGF-OGFr axis is known to be involved in the antiproliferative effects of opioid antagonists. Assess the expression levels of OGF and OGFr in both sensitive and resistant cells.

  • Logical Flow for Investigating Alternative Resistance:

    Troubleshooting workflow for non-P-gp mediated resistance.

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is for determining the IC50 (half-maximal inhibitory concentration) of M6αN.

Materials:

• 96-well plates

• Resistant and parental cell lines

• Complete cell culture medium

• M6αN stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

• Prepare serial dilutions of M6αN in complete culture medium.

• Remove the old medium from the wells and add 100 µL of the M6αN dilutions. Include wells with medium only (blank) and cells with medium but no drug (negative control).

• Incubate the plate for the desired treatment duration (e.g., 48 or 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C until formazan (B1609692) crystals are visible.

• Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

• Read the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the negative control and plot a dose-response curve to determine the IC50 value.

siRNA-mediated Knockdown of ABCB1

This protocol outlines the transient knockdown of the ABCB1 gene.

Materials:

• ABCB1-specific siRNA and a non-targeting control siRNA

• Transfection reagent (e.g., Lipofectamine)

• Opti-MEM or other serum-free medium

• Resistant cell line

Procedure:

• Seed the resistant cells in 6-well plates so that they are 70-80% confluent at the time of transfection.

• On the day of transfection, dilute the siRNA (ABCB1-specific or control) in serum-free medium.

• In a separate tube, dilute the transfection reagent in serum-free medium and incubate for 5 minutes.

• Combine the diluted siRNA and diluted transfection reagent and incubate for 20 minutes to allow complex formation.

• Add the siRNA-transfection reagent complexes to the cells dropwise.

• Incubate the cells for 24-48 hours.

• After incubation, the cells can be used for downstream applications, such as a cell viability assay with M6αN or qPCR/Western blotting to confirm knockdown efficiency.

Quantitative Data Summary

The following table provides a hypothetical example of data that could be generated during a troubleshooting experiment.

Cell Line	Treatment	IC50 of M6αN (µM)	Fold Resistance
Parental	M6αN alone	1.5	1.0
Resistant	M6αN alone	15.0	10.0
Resistant	M6αN + Verapamil (10 µM)	2.0	1.3
Resistant + Control siRNA	M6αN alone	14.5	9.7
Resistant + ABCB1 siRNA	M6αN alone	2.5	1.7

This is example data and will vary depending on the cell line and experimental conditions.

Best practices for storing and handling Methyl-6-alpha-Naltrexol

This technical support center provides researchers, scientists, and drug development professionals with best practices for storing and handling Methyl-6-alpha-Naltrexol. The information is presented in a question-and-answer format to address specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is Methyl-6-alpha-Naltrexol?

Methyl-6-alpha-Naltrexol is a metabolite of Methylnaltrexone (MNTX) and acts as a selective mu-opioid receptor antagonist.[1][2] It is the alpha isomer of the more commonly studied 6-beta-naltrexol. Like other opioid antagonists, it competitively binds to mu-opioid receptors without activating them, thereby blocking the effects of opioid agonists.[3]

Q2: What are the primary recommended storage conditions for solid Methyl-6-alpha-Naltrexol?

Q3: How should I prepare stock solutions of Methyl-6-alpha-Naltrexol?

For preparing stock solutions, it is crucial to use an appropriate solvent. While specific solubility data for Methyl-6-alpha-Naltrexol is limited, Naltrexone (B1662487) hydrochloride is soluble in water (approximately 100 mg/mL).[5] For non-salt forms, organic solvents such as DMSO or ethanol (B145695) may be required. It is recommended to start with a small quantity to test solubility. Prepare stock solutions in a sterile, tightly sealed container. For aqueous solutions, filtration through a 0.22 µm filter is advised to ensure sterility.

Q4: How stable are solutions of Methyl-6-alpha-Naltrexol?

Based on stability studies of Naltrexone, oral solutions (1 mg/mL) prepared from tablets or powder are stable for up to 60 days when stored in the dark at 4°C and for 30 days at 25°C.[6] It is reasonable to expect similar stability for Methyl-6-alpha-Naltrexol solutions, but it is best practice to prepare fresh solutions for critical experiments or conduct your own stability assessments. Avoid repeated freeze-thaw cycles.[7]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Compound will not dissolve	Incorrect solvent selection.	Test solubility in small amounts of different solvents (e.g., water, DMSO, ethanol). For hydrochloride salts, aqueous solutions are often suitable.[5] Sonication may aid dissolution.
Precipitation observed in stock solution upon storage	Solution is supersaturated or has low stability at the storage temperature.	Warm the solution gently to see if the precipitate redissolves. If not, prepare a fresh, less concentrated stock solution. Store solutions at the recommended temperature and protect from light.[6]
Inconsistent experimental results	Degradation of the compound in solution. Improper storage. Inaccurate pipetting of stock solution.	Prepare fresh solutions for each experiment. Store stock solutions in small aliquots to avoid repeated freeze-thaw cycles.[7] Verify pipette calibration.
Unexpected biological activity or lack of antagonist effect	Incorrect concentration. Degradation of the compound. Issues with the experimental model (e.g., receptor expression levels).	Confirm the concentration of your working solutions. Use freshly prepared solutions. Validate your experimental system with a known opioid agonist and antagonist. Naltrexone and its metabolites have qualitatively similar effects, but their potencies can differ.[8]
Precipitated withdrawal symptoms in in-vivo studies	The animal model has a high level of opioid dependence. The dose of Methyl-6-alpha-Naltrexol is too high for the initial administration.	Start with a lower dose of the antagonist and gradually increase it. Ensure the animal model's level of dependence is well-characterized. Precipitated withdrawal is a known effect of opioid antagonists in opioid-dependent subjects.[9][10]

Quantitative Data Summary

Table 1: Storage Recommendations for Naltrexone Formulations (Applicable by extension to Methyl-6-alpha-Naltrexol)

Formulation	Storage Temperature	Duration	Additional Notes
Solid Compound	2°C to 8°C	Long-term	Store in a well-sealed container, protected from light.[4]
Oral Solution (1 mg/mL)	4°C	60 days	Store in the dark.[6]
Oral Solution (1 mg/mL)	25°C	30 days	Store in the dark.[6]
Injectable Suspension (Vivitrol®)	2°C to 8°C	Until use	Do not freeze. Can be stored at up to 25°C for no more than 7 days prior to administration.[4]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

• Materials: Methyl-6-alpha-Naltrexol powder, anhydrous DMSO, sterile microcentrifuge tubes, calibrated micropipettes, vortex mixer.

• Procedure: a. Tare a sterile microcentrifuge tube on an analytical balance. b. Carefully weigh out the desired amount of Methyl-6-alpha-Naltrexol powder (e.g., 3.57 mg for 1 mL of a 10 mM solution, based on a molecular weight of 357.44 g/mol ). c. Add the appropriate volume of anhydrous DMSO to the tube. d. Vortex the tube until the solid is completely dissolved. Gentle warming in a water bath may be used if necessary. e. Aliquot the stock solution into smaller, single-use sterile tubes to avoid repeated freeze-thaw cycles. f. Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: General Workflow for an In Vitro Receptor Binding Assay

This protocol outlines a general workflow. Specific conditions (e.g., cell line, radioligand, incubation times) must be optimized for the particular assay.

Caption: General workflow for a competitive radioligand binding assay.

Signaling Pathways

Mu-Opioid Receptor Antagonism

Methyl-6-alpha-Naltrexol, as a mu-opioid receptor antagonist, blocks the downstream signaling cascade typically initiated by an opioid agonist. The following diagram illustrates this inhibitory action.

Caption: Mechanism of mu-opioid receptor antagonism.

Logical Flow for Troubleshooting Inconsistent Results

When encountering inconsistent experimental outcomes, a systematic approach to troubleshooting is essential. The following diagram outlines a logical workflow to identify the source of the problem.

Caption: Troubleshooting workflow for inconsistent experimental results.

References

• 1. medchemexpress.cn [medchemexpress.cn]
• 2. medchemexpress.com [medchemexpress.com]
• 3. What are μ opioid receptor antagonists and how do they work? [synapse.patsnap.com]
• 4. VIVITROL® Storage and Contents | HCP [vivitrolhcp.com]
• 5. DailyMed - NALTREXONE HYDROCHLORIDE tablet, film coated [dailymed.nlm.nih.gov]
• 6. Formulation and stability of naltrexone oral liquid for rapid withdrawal from methadone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Comparison of naltrexone, 6alpha-naltrexol, and 6beta-naltrexol in morphine-dependent and in nondependent rhesus monkeys - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Opioid Antagonists - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. my.clevelandclinic.org [my.clevelandclinic.org]

Interpreting unexpected results in Methyl-6-alpha-Naltrexol experiments

Welcome to the technical support center for Methyl-6-alpha-Naltrexol (M6αN). This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting unexpected experimental results and providing clear guidance on experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is Methyl-6-alpha-Naltrexol (M6αN) and what is its primary mechanism of action?

Methyl-6-alpha-Naltrexol is a metabolite of Methylnaltrexone (MNTX).[1][2] It functions as a selective mu-opioid receptor antagonist.[1][2] Its primary mechanism is to competitively bind to mu-opioid receptors without activating them, thereby blocking the effects of opioid agonists.[3][4]

Q2: What are the expected outcomes of an in vitro experiment using M6αN?

In a typical in vitro assay, such as a competitive binding assay with a known mu-opioid receptor agonist, M6αN is expected to displace the agonist in a concentration-dependent manner. In functional assays, it should antagonize the effects of mu-opioid agonists, such as inhibiting agonist-induced G-protein activation or downstream signaling events.

Q3: What are the expected in vivo effects of M6αN administration?

As a peripherally acting mu-opioid receptor antagonist, M6αN is expected to primarily affect tissues in the gastrointestinal tract.[1] It is anticipated to reverse the peripheral effects of opioids, such as opioid-induced constipation, without significantly affecting central nervous system (CNS) functions like analgesia, especially at lower doses.[5][6]

Q4: How does the potency of M6αN compare to Naltrexone (B1662487) and its beta-isomer, 6β-Naltrexol?

Studies comparing naltrexone and its metabolites have shown that naltrexone is generally more potent than both 6α- and 6β-naltrexol in vivo.[7] Specifically, one study in rhesus monkeys demonstrated naltrexone to be 8-fold more potent than 6α-naltrexol and 71-fold more potent than 6β-naltrexol in a drug discrimination model.[7]

Q5: What is the stability and recommended storage for M6αN?

Troubleshooting Unexpected Results

Issue 1: Lower than Expected Antagonist Activity in vitro

Unexpected Result: In a competitive binding assay, M6αN shows significantly weaker displacement of a radiolabeled mu-opioid agonist than anticipated based on literature values for similar compounds.

Potential Cause	Troubleshooting Step
Compound Degradation	Verify the storage conditions and age of the M6αN stock. Prepare a fresh solution from a new vial if possible.
Incorrect Concentration	Confirm the concentration of the M6αN stock solution using a reliable analytical method (e.g., HPLC-UV).
Assay Conditions	Optimize assay parameters such as incubation time, temperature, and buffer composition. Ensure the pH of the buffer is appropriate.
Receptor Preparation Quality	Use a fresh preparation of membranes or cells expressing the mu-opioid receptor. Confirm receptor density and affinity with a standard agonist.

Issue 2: Inconsistent Results Between Experimental Batches

Unexpected Result: Replicated experiments show high variability in the antagonist potency of M6αN.

Potential Cause	Troubleshooting Step
Compound Purity	Assess the purity of the M6αN sample using techniques like LC-MS or NMR. Impurities could interfere with the assay.
Solvent Effects	Ensure the solvent used to dissolve M6αN is consistent across all experiments and does not interfere with the assay at the final concentration used.
Pipetting Errors	Calibrate pipettes and use precise pipetting techniques, especially for serial dilutions.
Cell Line Instability	If using a cell-based assay, ensure the cell line has a stable expression of the mu-opioid receptor over passages.

Issue 3: Unexpected Agonist or Inverse Agonist Activity

Unexpected Result: At certain concentrations, M6αN appears to cause a slight activation or inhibition of basal signaling in the absence of an opioid agonist.

Potential Cause	Explanation & Action
Inverse Agonism	Some opioid ligands can exhibit inverse agonist activity, especially in systems with high constitutive receptor activity.[7] This is less common for neutral antagonists.
Off-Target Effects	At higher concentrations, M6αN might interact with other receptors or signaling molecules.
Action	To investigate this, conduct a dose-response experiment in the absence of an agonist. Compare the results to a known neutral antagonist and an inverse agonist. Consider using a different cell line or tissue preparation to see if the effect is specific to the experimental system.

Issue 4: Discrepancy Between in vitro and in vivo Results

Unexpected Result: M6αN shows high potency in vitro, but in vivo experiments require much higher doses to observe a peripheral antagonist effect.

Potential Cause	Troubleshooting Step
Pharmacokinetics	The compound may have poor bioavailability, rapid metabolism, or rapid clearance in vivo.
Action	Conduct pharmacokinetic studies to determine the plasma concentration and half-life of M6αN after administration.[10] The route of administration may also need to be optimized.
Blood-Brain Barrier Penetration	If central effects are unexpectedly observed, it may indicate that M6αN is crossing the blood-brain barrier to a greater extent than anticipated.[5]
Action	Measure the concentration of M6αN in the brain tissue versus plasma.

Data Presentation

Table 1: Opioid Receptor Binding Affinities (Ki) of Naltrexone and its Metabolites

Compound	Mu-Opioid Receptor (nM)	Kappa-Opioid Receptor (nM)	Delta-Opioid Receptor (nM)
Naltrexone	~0.2	~0.8	~15
6β-Naltrexol	2.12	7.24	213

Note: Data for 6α-Naltrexol is not consistently reported in comparative tables, but it is known to be less potent than naltrexone.[7]

Table 2: In Vivo Potency of Naltrexone and its Metabolites in Morphine-Dependent Rhesus Monkeys

Compound	Relative Potency (Naltrexone = 1)
Naltrexone	1
6α-Naltrexol	1/8
6β-Naltrexol	1/71

[7]

Experimental Protocols

Protocol 1: In Vitro Mu-Opioid Receptor Competitive Binding Assay

Objective: To determine the binding affinity (Ki) of Methyl-6-alpha-Naltrexol for the mu-opioid receptor.

Materials:

• Membrane preparation from cells stably expressing the human mu-opioid receptor.

• Radiolabeled mu-opioid agonist (e.g., [³H]DAMGO).

• Methyl-6-alpha-Naltrexol.

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Scintillation fluid and vials.

• Glass fiber filters.

• Filtration apparatus.

Procedure:

• Prepare serial dilutions of Methyl-6-alpha-Naltrexol in assay buffer.

• In a 96-well plate, add the membrane preparation, [³H]DAMGO (at a concentration near its Kd), and either buffer (for total binding), a saturating concentration of a non-labeled agonist (for non-specific binding), or varying concentrations of M6αN.

• Incubate the plate at a specified temperature (e.g., 25°C) for a set time (e.g., 60 minutes) to reach equilibrium.

• Terminate the binding reaction by rapid filtration through glass fiber filters.

• Wash the filters quickly with ice-cold assay buffer to remove unbound radioligand.

• Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity using a scintillation counter.

• Calculate the specific binding at each concentration of M6αN and determine the IC50 value.

• Convert the IC50 to a Ki value using the Cheng-Prusoff equation.

Protocol 2: In Vivo Assessment of Peripheral Opioid Antagonism (Gastrointestinal Transit)

Objective: To evaluate the ability of Methyl-6-alpha-Naltrexol to reverse opioid-induced constipation in a rodent model.

Materials:

• Methyl-6-alpha-Naltrexol.

• Opioid agonist (e.g., morphine).

• Activated charcoal meal (e.g., 5% activated charcoal in 10% gum arabic).

• Vehicle for drug administration (e.g., saline).

• Mice or rats.

Procedure:

• Fast the animals overnight with free access to water.

• Administer Methyl-6-alpha-Naltrexol or vehicle via the desired route (e.g., subcutaneous or oral).

• After a set pretreatment time (e.g., 30 minutes), administer the opioid agonist (e.g., morphine) or vehicle.

• After a further interval (e.g., 30 minutes), administer the activated charcoal meal orally.

• After a final time interval (e.g., 20-30 minutes), euthanize the animals.

• Carefully dissect the small intestine from the pyloric sphincter to the cecum.

• Measure the total length of the small intestine and the distance traveled by the charcoal meal.

• Calculate the gastrointestinal transit as a percentage of the total intestinal length.

• Compare the transit percentage between the different treatment groups.

Visualizations

Caption: Mechanism of M6αN as a mu-opioid receptor antagonist.

Caption: Workflow for in vitro and in vivo M6αN experiments.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Methyl-6-alpha-Naltrexol | mu-Opioid受体拮抗剂 | MCE [medchemexpress.cn]
• 3. droracle.ai [droracle.ai]
• 4. drugs.com [drugs.com]
• 5. 6β-Naltrexol - Wikipedia [en.wikipedia.org]
• 6. 6β-naltrexol, a peripherally selective opioid antagonist that inhibits morphine-induced slowing of gastrointestinal transit: an exploratory study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Comparison of naltrexone, 6alpha-naltrexol, and 6beta-naltrexol in morphine-dependent and in nondependent rhesus monkeys - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Naltrexone | C20H23NO4 | CID 5360515 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Formulation and stability of naltrexone oral liquid for rapid withdrawal from methadone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Serum time course of naltrexone and 6 beta-naltrexol levels during long-term treatment in drug addicts - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of the Potency of 6-alpha-Naltrexol and 6-beta-Naltrexol

An in-depth examination of the pharmacological profiles of two key naltrexone (B1662487) metabolites, this guide provides researchers, scientists, and drug development professionals with a comprehensive comparison of the potency of 6-alpha-Naltrexol and 6-beta-Naltrexol. The following sections detail their relative potencies, supported by experimental data, and provide an overview of the methodologies used in these assessments.

Quantitative Comparison of Potency

The antagonist potency of 6-alpha-Naltrexol and 6-beta-Naltrexol has been evaluated in various in vivo studies. The data clearly indicates a significant difference in their ability to counteract the effects of opioid agonists.

Compound	Relative Potency to Naltrexone	Experimental Model	Key Findings
6-alpha-Naltrexol	~8-fold less potent	Morphine-dependent rhesus monkeys	Naltrexone was found to be 8-fold more potent than 6-alpha-Naltrexol in precipitating withdrawal signs.[1]
6-beta-Naltrexol	~71-fold less potent	Morphine-dependent rhesus monkeys	Naltrexone was determined to be 71-fold more potent than 6-beta-Naltrexol in the same model.[1]

dot

References

• 1. benchchem.com [benchchem.com]

A Comparative Analysis of Naltrexone and 6-alpha-Naltrexol in Mu-Opioid Receptor Blockade

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the mu-opioid receptor blocking properties of naltrexone (B1662487) and its metabolite, 6-alpha-naltrexol. The information presented is based on available preclinical data to assist researchers and professionals in drug development and pharmacological studies.

Naltrexone is a well-established opioid antagonist used in the treatment of opioid and alcohol use disorders.[1] Its primary mechanism of action is the competitive blockade of opioid receptors, particularly the mu-opioid receptor (MOR).[1] Naltrexone is extensively metabolized in the liver, with 6-beta-naltrexol (B10792496) being its major metabolite.[2] However, 6-alpha-naltrexol is also a metabolite of interest. Understanding the comparative pharmacology of these compounds is crucial for a comprehensive grasp of naltrexone's overall therapeutic profile.

While extensive in vitro data on the binding affinity and functional potency of naltrexone and its major metabolite, 6-beta-naltrexol, are available, similar quantitative in vitro data for 6-alpha-naltrexol at the mu-opioid receptor are not readily found in publicly available literature. The primary quantitative comparison in this guide is therefore based on in vivo experimental data.

Quantitative Data Summary

The following tables summarize the available quantitative data for naltrexone, 6-alpha-naltrexol, and for comparative context, 6-beta-naltrexol.

Table 1: In Vivo Potency in Rhesus Monkeys

Compound	Relative Potency (vs. Naltrexone)	Description
Naltrexone	1	Parent compound.
6-alpha-Naltrexol	1/8	Naltrexone is 8-fold more potent than 6-alpha-naltrexol in increasing responding on the naltrexone lever in morphine-dependent rhesus monkeys.[3]
6-beta-Naltrexol	1/71	Naltrexone is 71-fold more potent than 6-beta-naltrexol in the same assay.[3]

Table 2: In Vitro Mu-Opioid Receptor Binding Affinity (Ki)

Compound	Ki (nM)	Receptor Source	Radioligand
Naltrexone	0.56	Rat Brain Homogenates	[3H]naltrexone
6-alpha-Naltrexol	Data not available	-	-
6-beta-Naltrexol	~1.12 (2-fold less potent than Naltrexone)	Not Specified	[3H]diprenorphine[4]

Table 3: In Vitro Functional Antagonist Potency (Ke)

Compound	Ke (nM)	Assay System	Agonist
Naltrexone	0.56	Thalamus membranes from MOR-expressing CHO cells	DAMGO
6-alpha-Naltrexol	Data not available	-	-
6-beta-Naltrexol	Data not available	-	-

Signaling Pathways and Experimental Workflows

To visualize the mechanisms and experimental procedures involved in comparing these compounds, the following diagrams are provided.

Caption: Mu-Opioid Receptor Signaling Pathway Blockade.

Caption: Experimental Workflow for Antagonist Comparison.

Experimental Protocols

Detailed methodologies for the key experiments cited are crucial for the interpretation and replication of findings.

Radioligand Binding Assay (for Ki determination)

This assay measures the affinity of a compound for a receptor by quantifying its ability to displace a radiolabeled ligand.

1. Materials:

• Receptor Source: Membranes from cells (e.g., CHO or HEK293) stably expressing the human mu-opioid receptor.

• Radioligand: A high-affinity radiolabeled opioid antagonist, such as [³H]diprenorphine or [³H]naloxone.

• Test Compounds: Naltrexone and 6-alpha-Naltrexol of known concentrations.

• Assay Buffer: Typically 50 mM Tris-HCl, pH 7.4.

• Wash Buffer: Ice-cold assay buffer.

• Scintillation Cocktail.

• Instrumentation: Filtration apparatus, scintillation counter.

2. Procedure:

• Incubation: In a multi-well plate, incubate the cell membranes with a fixed concentration of the radioligand and varying concentrations of the test compound (Naltrexone or 6-alpha-Naltrexol).

• Total Binding: Determined in the absence of any competing ligand.

• Non-specific Binding: Determined in the presence of a high concentration of a non-labeled standard antagonist (e.g., naloxone) to saturate all specific binding sites.

• Equilibrium: Incubate the mixture to allow binding to reach equilibrium (e.g., 60 minutes at 25°C).

• Filtration: Rapidly filter the incubation mixture through glass fiber filters to separate bound from free radioligand.

• Washing: Wash the filters with ice-cold wash buffer to remove any non-specifically bound radioligand.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

3. Data Analysis:

• Calculate specific binding by subtracting non-specific binding from total binding.

• Plot the percentage of specific binding against the logarithm of the competitor concentration.

• Determine the IC50 (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

• Calculate the Ki (inhibition constant) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

GTPγS Binding Assay (for Functional Potency)

This functional assay measures the activation of G-proteins coupled to the receptor, providing an indication of the compound's efficacy (agonist, partial agonist, or antagonist). For antagonists, it measures their ability to inhibit agonist-stimulated G-protein activation.

1. Materials:

• Receptor Source: Membranes from cells expressing the mu-opioid receptor.

• Radioligand: [³⁵S]GTPγS, a non-hydrolyzable analog of GTP.

• Agonist: A known mu-opioid receptor agonist (e.g., DAMGO).

• Test Compounds: Naltrexone and 6-alpha-Naltrexol.

• Assay Buffer: Typically contains HEPES, NaCl, MgCl₂, and GDP.

• Instrumentation: Filtration apparatus, scintillation counter.

2. Procedure:

• Pre-incubation: Incubate the cell membranes with the test antagonist (Naltrexone or 6-alpha-Naltrexol) at various concentrations.

• Stimulation: Add a fixed concentration of the agonist (e.g., DAMGO) to stimulate G-protein activation.

• Binding: Add [³⁵S]GTPγS to the mixture. Upon receptor activation by the agonist, the Gα subunit releases GDP and binds [³⁵S]GTPγS.

• Incubation: Allow the binding reaction to proceed for a defined period (e.g., 60 minutes at 30°C).

• Filtration and Quantification: Similar to the radioligand binding assay, terminate the reaction by rapid filtration and measure the bound [³⁵S]GTPγS by scintillation counting.

3. Data Analysis:

• Plot the amount of [³⁵S]GTPγS bound against the concentration of the antagonist in the presence of the agonist.

• Determine the IC50 value, which represents the concentration of the antagonist that inhibits 50% of the agonist-stimulated [³⁵S]GTPγS binding.

• This IC50 value is a measure of the antagonist's functional potency.

In Vivo Drug Discrimination in Rhesus Monkeys

This behavioral assay assesses the subjective effects of a drug by training animals to discriminate between the effects of a known drug and a vehicle.

1. Subjects:

• Rhesus monkeys with a history of opioid exposure.

2. Training:

• Monkeys are trained to press one of two levers to receive a food reward.

• Following the administration of a specific training drug (e.g., morphine or naltrexone), responding on one lever is reinforced.

• Following the administration of a vehicle (e.g., saline), responding on the other lever is reinforced.

• Training continues until the monkeys can reliably discriminate between the drug and the vehicle.

3. Testing:

• Once trained, the test compounds (Naltrexone, 6-alpha-Naltrexol) are administered at various doses.

• The percentage of responses on the drug-appropriate lever is measured.

• For antagonists, their ability to block the discriminative stimulus effects of an agonist can be assessed, or in the case of morphine-dependent animals, their ability to substitute for the naltrexone discriminative stimulus is measured.[3]

4. Data Analysis:

• Dose-response curves are generated by plotting the percentage of drug-lever responding against the dose of the test compound.

• The potency of the compounds is compared by examining their ED50 values (the dose that produces 50% of the maximum effect).

Conclusion

Based on the available in vivo data, naltrexone is a significantly more potent mu-opioid receptor antagonist than its metabolite, 6-alpha-naltrexol.[3] While direct in vitro comparisons of binding affinity and functional potency for 6-alpha-naltrexol are lacking in the current literature, the in vivo findings in a primate model provide a strong indication of its relative efficacy. For a more complete understanding of the pharmacological profile of 6-alpha-naltrexol, further in vitro characterization is warranted. This would enable a more direct comparison with naltrexone and its major metabolite, 6-beta-naltrexol, and provide valuable insights for the development of novel opioid receptor modulators.

References

• 1. Synthesis and opioid receptor binding properties of a highly potent 4-hydroxy analogue of naltrexone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis, opioid receptor binding, and biological activities of naltrexone-derived pyrido- and pyrimidomorphinans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. In vivo and in vitro potency studies of 6beta-naltrexol, the major human metabolite of naltrexone - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Methyl-6-alpha-Naltrexol and Naloxone for Opioid Receptor Antagonism

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, evidence-based comparison of two opioid receptor antagonists: Methyl-6-alpha-Naltrexol and the widely used clinical agent, naloxone (B1662785). While direct head-to-head comparative studies are limited, this document synthesizes the available experimental data to offer insights into their respective pharmacological profiles.

Introduction

Naloxone is a non-selective, competitive opioid receptor antagonist that has been the gold standard for reversing opioid overdose for decades.[1] Its rapid onset and potent reversal of opioid-induced respiratory depression have made it an indispensable tool in emergency medicine.[2] Methyl-6-alpha-Naltrexol is a primary metabolite of methylnaltrexone (B1235389) (MNTX), a peripherally acting mu-opioid receptor antagonist used to treat opioid-induced constipation.[3] Understanding the pharmacological nuances of these antagonists is crucial for the development of novel therapeutics with improved efficacy and safety profiles.

Mechanism of Action

Both Methyl-6-alpha-Naltrexol and naloxone function as opioid receptor antagonists. They bind to opioid receptors, primarily the mu (µ), kappa (κ), and delta (δ) subtypes, thereby blocking the effects of opioid agonists.

Naloxone acts as a competitive antagonist at all three opioid receptor subtypes, with the highest affinity for the mu-opioid receptor (MOR).[1][4] By competing with opioids for these receptor sites, naloxone displaces the agonist and reverses its pharmacological effects, including respiratory depression, sedation, and analgesia.[4] Some studies suggest that under certain conditions, naloxone may also exhibit partial agonist or inverse agonist activity.[5]

Methyl-6-alpha-Naltrexol , as a metabolite of the peripherally restricted methylnaltrexone, is also presumed to act as a mu-opioid receptor antagonist.[3] Due to the quaternary amine structure of its parent compound, methylnaltrexone, it has limited ability to cross the blood-brain barrier, leading to a primarily peripheral site of action. The extent to which Methyl-6-alpha-Naltrexol itself penetrates the central nervous system and its full antagonist profile at all opioid receptor subtypes require further investigation.

Below is a diagram illustrating the general mechanism of competitive antagonism at the opioid receptor.

Figure 1: Competitive Antagonism at the Mu-Opioid Receptor.

Quantitative Data: Receptor Binding Affinity and Pharmacokinetics

Table 1: Opioid Receptor Binding Affinities (Ki, nM)

Compound	Mu (µ) Receptor	Kappa (κ) Receptor	Delta (δ) Receptor	Data Source
Naloxone	1.1 - 1.4	12 - 16	16 - 67.5	[1]
Methyl-6-alpha-Naltrexol	Not Reported	Not Reported	Not Reported	-

Table 2: Pharmacokinetic Parameters

Parameter	Naloxone	Methyl-6-alpha-Naltrexol	Data Source
Route of Administration	Intravenous, Intramuscular, Intranasal	Metabolite of Oral MNTX	[1][6]
Bioavailability	IV: 100%, IM: 98%, IN: 43-54%	-	[1]
Plasma Protein Binding	Weakly bound	20.8% - 29.4%	[6][7]
Metabolism	Hepatic	Formed via carbonyl reduction of MNTX by AKR1C enzymes	[3]
Elimination Half-life	1 - 1.5 hours	Not Reported	[1]

Note: The data for Methyl-6-alpha-Naltrexol is limited. Following oral administration of its parent compound, methylnaltrexone (MNTX), the AUC for Methyl-6-alpha-Naltrexol is approximately 38.5% of the parent drug.[6]

Experimental Protocols

Detailed experimental protocols for a direct comparison of Methyl-6-alpha-Naltrexol and naloxone are not available. However, standard methodologies are employed to characterize opioid antagonists.

Radioligand Binding Assay for Opioid Receptor Affinity

This in vitro assay determines the affinity of a compound for a specific receptor subtype.

Objective: To determine the equilibrium dissociation constant (Ki) of Methyl-6-alpha-Naltrexol and naloxone for the mu, kappa, and delta opioid receptors.

Methodology:

• Membrane Preparation: Cell membranes are prepared from cell lines (e.g., CHO or HEK293) stably expressing the human mu, kappa, or delta opioid receptor.

• Competitive Binding: Membranes are incubated with a fixed concentration of a radiolabeled opioid ligand (e.g., [³H]DAMGO for MOR, [³H]U-69593 for KOR, or [³H]DPDPE for DOR) and varying concentrations of the unlabeled test compound (naloxone or Methyl-6-alpha-Naltrexol).

• Incubation and Separation: The mixture is incubated to reach equilibrium. Bound and free radioligand are then separated by rapid filtration through glass fiber filters.

• Quantification: The amount of radioactivity trapped on the filters is quantified using liquid scintillation counting.

• Data Analysis: The IC50 value (concentration of the test compound that inhibits 50% of the specific binding of the radioligand) is determined by non-linear regression analysis. The Ki value is then calculated using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its equilibrium dissociation constant.

Figure 2: Workflow for a Radioligand Binding Assay.

In Vivo Antagonist Potency Assessment (e.g., Mouse Tail-Flick Test)

This in vivo assay evaluates the ability of an antagonist to block the analgesic effect of an opioid agonist.

Objective: To determine the dose of Methyl-6-alpha-Naltrexol and naloxone required to antagonize the antinociceptive effects of an opioid agonist like morphine.

Methodology:

• Animal Model: Male ICR or Swiss Webster mice are commonly used.

• Antagonist Administration: Groups of mice are pre-treated with various doses of the antagonist (naloxone or Methyl-6-alpha-Naltrexol) or vehicle via a specific route (e.g., subcutaneous or intraperitoneal).

• Agonist Challenge: After a predetermined pretreatment time, mice are administered a standard dose of an opioid agonist (e.g., morphine) known to produce a significant analgesic effect.

• Nociceptive Testing: At the time of peak agonist effect, the antinociceptive response is measured using the tail-flick test. The latency to withdraw the tail from a radiant heat source is recorded. A cut-off time is used to prevent tissue damage.

• Data Analysis: The dose of the antagonist that reduces the analgesic effect of the agonist by 50% (the AD50) is calculated.

Figure 3: Protocol for In Vivo Opioid Antagonist Potency Assessment.

Discussion and Future Directions

The available data clearly establishes naloxone as a potent, non-selective opioid antagonist with well-characterized pharmacology. In contrast, there is a significant lack of publicly available data on the pharmacological profile of Methyl-6-alpha-Naltrexol. While it is known to be a major metabolite of methylnaltrexone, its specific receptor binding affinities and in vivo antagonist potency remain to be elucidated.

A study on the metabolites of naltrexone (B1662487) (a related but distinct compound) found that 6-alpha-naltrexol was approximately 8-fold less potent than the parent compound in rhesus monkeys.[8] If a similar relationship exists between methylnaltrexone and Methyl-6-alpha-Naltrexol, it would suggest that the metabolite may have a lower potency than its parent compound. However, this is speculative and requires direct experimental verification.

Future research should focus on:

• Determining the full in vitro pharmacological profile of Methyl-6-alpha-Naltrexol , including its binding affinities (Ki) at the mu, kappa, and delta opioid receptors.

• Conducting in vivo studies to assess its potency in antagonizing opioid-induced effects and its ability to cross the blood-brain barrier.

• Performing head-to-head comparative studies with naloxone to directly evaluate their relative potencies and durations of action.

Such studies are essential to fully understand the contribution of Methyl-6-alpha-Naltrexol to the overall pharmacological effect of its parent compound, methylnaltrexone, and to explore its potential as a therapeutic agent in its own right.

Conclusion

Naloxone remains the benchmark opioid antagonist with a wealth of supporting experimental data. Methyl-6-alpha-Naltrexol is an identified major metabolite of methylnaltrexone, but its pharmacological properties are not well-defined in the public domain. The lack of direct comparative data necessitates further research to fully elucidate the potential of Methyl-6-alpha-Naltrexol and its standing relative to established antagonists like naloxone. Researchers in drug development are encouraged to pursue these data gaps to better inform the design of next-generation opioid receptor modulators.

References

• 1. Naloxone - Wikipedia [en.wikipedia.org]
• 2. MedlinePlus: How Naloxone Saves Lives in Opioid Overdose [medlineplus.gov]
• 3. In vitro metabolism and identification of human enzymes involved in the metabolism of methylnaltrexone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Naloxone - Medical Countermeasures Database - CHEMM [chemm.hhs.gov]
• 5. Partial agonistic activity of naloxone on the opioid receptors expressed from complementary deoxyribonucleic acids in Chinese hamster ovary cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. accessdata.fda.gov [accessdata.fda.gov]
• 7. Naloxone - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Comparison of naltrexone, 6alpha-naltrexol, and 6beta-naltrexol in morphine-dependent and in nondependent rhesus monkeys - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Antagonist Activity of Methyl-6-alpha-Naltrexol In Vitro: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the in vitro methods used to validate the antagonist activity of Methyl-6-alpha-Naltrexol, a selective mu-opioid receptor antagonist and a metabolite of methylnaltrexone (B1235389). By objectively comparing its anticipated performance with established opioid antagonists such as Naltrexone (B1662487) and Naloxone, this document offers a framework for its pharmacological characterization. Detailed experimental protocols and supporting data for related compounds are provided to guide researchers in this process.

Comparative Analysis of Opioid Antagonists

While direct comparative in vitro data for Methyl-6-alpha-Naltrexol is not extensively available in the public domain, we can infer its likely pharmacological profile based on its structure and the known properties of its parent compound, methylnaltrexone, and other well-characterized antagonists like naltrexone and naloxone. The following tables summarize the binding affinities and functional potencies of these related compounds at the mu-opioid receptor (MOR), the primary target of Methyl-6-alpha-Naltrexol.

Table 1: Comparative Binding Affinities (Ki) of Opioid Antagonists at the Mu-Opioid Receptor

Compound	Receptor Source	Radioligand	Ki (nM)	Reference
Naltrexone	Human recombinant MOR	[3H]DAMGO	0.4	[1]
Naltrexone	Guinea pig brain homogenate	[3H]DAMGO	0.4	[1]
Naloxone	Human MOR	Not Specified	1.518 ± 0.065	[2]
6β-Naltrexol	Guinea pig ileum	Not Specified	0.094 ± 0.025	[3]
Methylnaltrexone	Human mu-opioid receptors	Not Specified	10 (pKi 8.0)	[4]

Table 2: Comparative Functional Antagonist Potency (IC50/pA2) of Opioid Antagonists at the Mu-Opioid Receptor

Compound	Assay Type	Agonist	IC50/pA2	Reference
Naltrexone	Not Specified	Not Specified	Not Specified
Naloxone	Not Specified	Not Specified	Not Specified
Methylnaltrexone	[35S]GTPγS incorporation	Endomorphin-1	7.6 (pA2)	[4]

Experimental Protocols

To validate the antagonist activity of Methyl-6-alpha-Naltrexol, two key in vitro experiments are recommended: a competitive radioligand binding assay to determine its affinity for the mu-opioid receptor and a functional assay, such as a cAMP inhibition assay, to quantify its ability to block agonist-induced signaling.

Protocol 1: Competitive Radioligand Binding Assay

This assay determines the binding affinity (Ki) of Methyl-6-alpha-Naltrexol for the mu-opioid receptor by measuring its ability to displace a radiolabeled ligand.[5]

Materials:

• Cell membranes expressing the human mu-opioid receptor.

• Radioligand (e.g., [3H]DAMGO or [3H]Naloxone).

• Unlabeled ligand for non-specific binding determination (e.g., 10 µM Naloxone).[5]

• Binding Buffer (e.g., 50 mM Tris-HCl, pH 7.4).[5]

• Wash Buffer (e.g., ice-cold 50 mM Tris-HCl, pH 7.4).[5]

• Methyl-6-alpha-Naltrexol and other test compounds.

• Glass fiber filters.

• Filtration apparatus.

• Scintillation counter.

Procedure:

• Assay Setup: In a 96-well plate, add the cell membrane preparation, a fixed concentration of the radioligand (typically near its Kd value), and varying concentrations of Methyl-6-alpha-Naltrexol.

• Controls: Include wells for total binding (membranes + radioligand) and non-specific binding (membranes + radioligand + a high concentration of an unlabeled competitor like naloxone).[5]

• Incubation: Incubate the plates to allow the binding to reach equilibrium (e.g., 60 minutes at room temperature).[5]

• Filtration: Rapidly filter the contents of each well through glass fiber filters to separate bound from free radioligand.[5]

• Washing: Wash the filters with ice-cold wash buffer to remove unbound radioligand.[5]

• Counting: Measure the radioactivity retained on the filters using a scintillation counter.[5]

• Data Analysis: Determine the IC50 value (the concentration of Methyl-6-alpha-Naltrexol that inhibits 50% of the specific binding of the radioligand). Convert the IC50 to a Ki value using the Cheng-Prusoff equation.

Protocol 2: cAMP Inhibition Functional Assay

This assay measures the ability of Methyl-6-alpha-Naltrexol to reverse the agonist-induced inhibition of cyclic AMP (cAMP) production, a key downstream signaling event of mu-opioid receptor activation.[6]

Materials:

• HEK293 cells stably expressing the human mu-opioid receptor.[6]

• Assay Buffer (e.g., HBSS with 20 mM HEPES, 0.1% BSA).[6]

• Stimulation Buffer (Assay Buffer containing a phosphodiesterase inhibitor like 500 µM IBMX).[6]

• A potent mu-opioid receptor agonist (e.g., DAMGO).[6]

• Forskolin (B1673556) (to stimulate adenylyl cyclase and increase basal cAMP levels).

• Methyl-6-alpha-Naltrexol and other test antagonists.

• A commercial cAMP detection kit (e.g., HTRF, ELISA).[6]

Procedure:

• Cell Plating: Seed the cells in a 96-well plate and grow to near confluency.[6]

• Antagonist Pre-incubation: Wash the cells with Assay Buffer and then add varying concentrations of Methyl-6-alpha-Naltrexol (or other antagonists) diluted in Stimulation Buffer. Incubate for 20-30 minutes at 37°C.[6]

• Agonist Stimulation: Add the mu-opioid agonist (e.g., DAMGO at its EC80 concentration) along with forskolin to all wells.[6]

• Incubation: Incubate the plate for 15-30 minutes at 37°C.[6][7]

• Lysis and Detection: Stop the reaction and lyse the cells according to the cAMP kit manufacturer's protocol. Measure the intracellular cAMP levels.[6]

• Data Analysis: Plot the cAMP levels against the log concentration of Methyl-6-alpha-Naltrexol. Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Visualizing Key Processes

To further clarify the experimental and biological contexts, the following diagrams illustrate the mu-opioid receptor signaling pathway and the workflows for the described in vitro assays.

References

• 1. naltrexone | Ligand Activity Charts | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 2. zenodo.org [zenodo.org]
• 3. In vivo and in vitro potency studies of 6beta-naltrexol, the major human metabolite of naltrexone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The in vitro pharmacology of the peripherally restricted opioid receptor antagonists, alvimopan, ADL 08-0011 and methylnaltrexone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Cross-reactivity of Methyl-6-alpha-Naltrexol with other opioid receptors

For researchers, scientists, and professionals in drug development, understanding the nuanced interactions of opioid compounds with their receptors is paramount. This guide provides a comparative analysis of 6-alpha-Naltrexol's cross-reactivity with mu (μ), delta (δ), and kappa (κ) opioid receptors, presenting available experimental data to elucidate its receptor interaction profile.

It is important to note that while the initial query specified "Methyl-6-alpha-Naltrexol," the available scientific literature predominantly refers to "6-alpha-Naltrexol," a primary metabolite of the opioid antagonist naltrexone (B1662487). This guide will focus on the data available for 6-alpha-Naltrexol.

Comparative Analysis of Receptor Binding Affinity

The binding affinity of a ligand for its receptor, quantified by the inhibition constant (Ki), is a critical determinant of its potency and potential for cross-reactivity. Lower Ki values indicate a higher binding affinity. While comprehensive data specifically for 6-alpha-Naltrexol across all three major opioid receptor subtypes is limited, we can draw comparisons from studies on naltrexone and its metabolites.

One study provides binding affinity data for "6-naltrexol" without specifying the alpha or beta isomer. Assuming this data is representative, it offers valuable insight into the compound's receptor selectivity.

Table 1: Opioid Receptor Binding Affinities (Ki, nM) of Naltrexone and 6-Naltrexol

Compound	Mu (μ) Receptor	Kappa (κ) Receptor	Delta (δ) Receptor
Naltrexone	0.25[1]	5.15[1]	10.8[1]
6-Naltrexol*	Value not explicitly found for the alpha isomer	Value not explicitly found for the alpha isomer	Value not explicitly found for the alpha isomer

Note: A direct, comprehensive dataset for 6-alpha-Naltrexol's Ki values across all three receptors from a single study was not identified in the available literature. The table highlights the affinity of the parent compound, naltrexone, for comparison.

Qualitative and comparative data from a study in rhesus monkeys indicate that naltrexone is approximately 8-fold more potent as an antagonist at the μ-opioid receptor than 6-alpha-naltrexol[2]. This suggests that 6-alpha-Naltrexol has a lower affinity for the μ-receptor compared to its parent compound.

Functional Activity at Opioid Receptors

Functional assays are crucial for determining whether a ligand acts as an agonist (activates the receptor), antagonist (blocks the receptor), or inverse agonist (reduces basal receptor activity). For antagonists, the pA2 value is a measure of potency.

Studies have characterized naltrexone and its metabolites, including 6-alpha-naltrexol, as competitive antagonists at opioid receptors[2]. In non-dependent rhesus monkeys, Schild analyses revealed no significant difference in the apparent affinities (pA2 values) of naltrexone, 6-alpha-naltrexol, and 6-beta-naltrexol (B10792496) in antagonizing morphine at the μ-opioid receptor[2]. This suggests that while their potencies may differ, they act through a similar competitive antagonistic mechanism at this receptor.

Information regarding the functional activity of 6-alpha-Naltrexol at the κ- and δ-opioid receptors is less definitive in the currently available literature.

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the interaction of ligands like 6-alpha-Naltrexol with opioid receptors.

Radioligand Binding Assay

This assay is used to determine the binding affinity (Ki) of a compound for a specific receptor.

Objective: To measure the ability of a test compound (e.g., 6-alpha-Naltrexol) to displace a radiolabeled ligand from opioid receptors.

Materials:

• Cell membranes prepared from cell lines expressing a specific opioid receptor subtype (μ, δ, or κ).

• Radioligand with high affinity and specificity for the target receptor (e.g., [³H]DAMGO for μ, [³H]DPDPE for δ, [³H]U69,593 for κ).

• Test compound (6-alpha-Naltrexol) at various concentrations.

• Assay buffer (e.g., Tris-HCl with MgCl₂).

• Glass fiber filters.

• Filtration apparatus.

• Scintillation counter.

Procedure:

• Incubation: Cell membranes, radioligand, and varying concentrations of the test compound are incubated together in the assay buffer to allow for competitive binding.

• Filtration: The incubation mixture is rapidly filtered through glass fiber filters to separate the receptor-bound radioligand from the unbound radioligand.

• Washing: The filters are washed with ice-cold buffer to remove any non-specifically bound radioligand.

• Quantification: The amount of radioactivity trapped on the filters, representing the bound radioligand, is measured using a scintillation counter.

• Data Analysis: The data is used to generate a competition curve, from which the IC50 (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) is determined. The Ki value is then calculated from the IC50 using the Cheng-Prusoff equation.

Experimental workflow for a radioligand binding assay.

GTPγS Binding Assay

This functional assay measures the activation of G-protein coupled receptors (GPCRs), such as opioid receptors.

Objective: To determine if a test compound acts as an agonist, antagonist, or inverse agonist by measuring its effect on the binding of [³⁵S]GTPγS to G-proteins.

Materials:

• Cell membranes expressing the opioid receptor of interest.

• [³⁵S]GTPγS (a non-hydrolyzable analog of GTP).

• GDP (Guanosine diphosphate).

• Test compound and a known agonist.

• Assay buffer.

• Filtration apparatus and filters.

• Scintillation counter.

Procedure:

• Pre-incubation: Cell membranes are pre-incubated with the test compound (to test for agonism) or with a known agonist followed by the test compound (to test for antagonism).

• Initiation: The reaction is initiated by the addition of [³⁵S]GTPγS and GDP.

• Incubation: The mixture is incubated to allow for [³⁵S]GTPγS binding to activated G-proteins.

• Termination and Filtration: The reaction is stopped by rapid filtration, separating the membrane-bound [³⁵S]GTPγS.

• Quantification: The radioactivity on the filters is measured.

• Data Analysis: An increase in [³⁵S]GTPγS binding indicates agonist activity. A reduction in agonist-stimulated [³⁵S]GTPγS binding indicates antagonist activity.

Opioid Receptor Signaling Pathway

Opioid receptors are G-protein coupled receptors (GPCRs) that primarily couple to inhibitory G-proteins (Gi/o).

Canonical signaling pathway for Gi/o-coupled opioid receptors.

Upon binding of an agonist, the receptor undergoes a conformational change, leading to the activation of the associated Gi/o protein. The activated Gα subunit then inhibits adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP) levels. As an antagonist, 6-alpha-Naltrexol would bind to the receptor and prevent this cascade from being initiated by an agonist.

Conclusion

The available evidence suggests that 6-alpha-Naltrexol functions as a competitive antagonist at the μ-opioid receptor, with a lower potency than its parent compound, naltrexone. While it is likely to exhibit antagonist activity at the κ- and δ-opioid receptors as well, a comprehensive quantitative comparison of its binding affinity and functional potency across all three receptor subtypes requires further dedicated investigation. The experimental protocols described herein provide a framework for conducting such studies, which would be invaluable for a more complete understanding of 6-alpha-Naltrexol's pharmacological profile and its potential for therapeutic applications.

References

• 1. benchchem.com [benchchem.com]
• 2. Comparison of naltrexone, 6alpha-naltrexol, and 6beta-naltrexol in morphine-dependent and in nondependent rhesus monkeys - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vivo Efficacy of Naltrexone and its Metabolites: A Comparative Guide

For the attention of Researchers, Scientists, and Drug Development Professionals.

This guide provides a comparative analysis of the in vivo efficacy of the mu-opioid receptor antagonist naltrexone (B1662487) and its primary metabolites, 6α-naltrexol and 6β-naltrexol. Extensive literature searches did not yield publicly available in vivo validation studies for Methyl-6-alpha-Naltrexol. Therefore, this document focuses on its closest structural and functional analogs for which robust experimental data exists. The information presented herein is intended to serve as a valuable resource for researchers engaged in the development of opioid receptor modulators.

Comparative Efficacy of Naltrexone and its Metabolites

The following tables summarize the quantitative data from preclinical in vivo studies, offering a clear comparison of the antagonist potency of naltrexone, 6α-naltrexol, and 6β-naltrexol in various models.

Table 1: Antagonist Potency in Morphine-Dependent and Nondependent Rhesus Monkeys [1]

Compound	Potency Relative to Naltrexone (Discrimination Assay)
Naltrexone	1
6α-Naltrexol	8-fold less potent
6β-Naltrexol	71-fold less potent

Table 2: Antagonist Potency in Blocking Morphine-Induced Antinociception in Mice [2]

Compound	Potency Relative to Naltrexone (Antinociception Assay)
Naltrexone	1
6β-Naltrexol	4.5 to 10-fold less potent
Naloxone (B1662785)	Roughly equipotent to 6β-naltrexol

Table 3: Potency in Precipitating Withdrawal in Morphine-Dependent Mice [2]

Compound	Potency Relative to Naltrexone (Withdrawal Precipitation)
Naltrexone	1
6β-Naltrexol	~77-fold less potent
Naloxone	~30-fold less potent than 6β-Naltrexol

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to facilitate reproducibility and further investigation.

Drug Discrimination Assay in Rhesus Monkeys[1]

• Animals: Adult male and female rhesus monkeys.

• Training: Monkeys were trained to discriminate intramuscular injections of morphine (1.78 mg/kg) from saline. Food pellets were delivered as reinforcement for responding on the correct lever.

• Antagonism Testing: The ability of naltrexone, 6α-naltrexol, or 6β-naltrexol to block the discriminative stimulus effects of morphine was evaluated. Various doses of the antagonists were administered prior to the morphine injection.

• Data Analysis: The dose of each antagonist that resulted in a 50% reduction in morphine-appropriate responding (ED50) was calculated to determine relative potency.

Morphine-Induced Antinociception (Hot Plate Test) in Mice

• Animals: Male ICR mice.

• Procedure: Mice were placed on a hot plate maintained at a constant temperature (e.g., 55°C). The latency to a nociceptive response (e.g., licking a hind paw or jumping) was recorded.

• Drug Administration: Morphine was administered to induce analgesia. Antagonists (naltrexone, 6β-naltrexol) were administered prior to the morphine injection to assess their ability to block the analgesic effect.

• Data Analysis: The dose of the antagonist required to reduce the analgesic effect of morphine by 50% (ID50) was determined.

Precipitation of Opioid Withdrawal in Mice[2]

• Induction of Dependence: Mice were made physically dependent on morphine through repeated injections or implantation of a morphine pellet.

• Antagonist Challenge: Various doses of naltrexone, 6β-naltrexol, or naloxone were administered to the morphine-dependent mice.

• Observation: Mice were observed for signs of withdrawal, such as jumping, wet-dog shakes, paw tremors, and diarrhea. The frequency or intensity of these behaviors was quantified.

• Data Analysis: The dose of each antagonist that precipitated a specific level of withdrawal (e.g., ED50 for jumping) was calculated to compare their potency.

Visualizing Molecular Interactions and Experimental Processes

To further elucidate the concepts discussed, the following diagrams illustrate the relevant signaling pathways and experimental workflows.

References

• 1. Comparison of naltrexone, 6alpha-naltrexol, and 6beta-naltrexol in morphine-dependent and in nondependent rhesus monkeys - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In vivo characterization of 6beta-naltrexol, an opioid ligand with less inverse agonist activity compared with naltrexone and naloxone in opioid-dependent mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis: Methyl-6-alpha-Naltrexol and its Parent Compound, Methylnaltrexone

A detailed examination of the pharmacological profiles of the peripherally acting mu-opioid receptor antagonist, Methylnaltrexone, and its primary metabolite, Methyl-6-alpha-Naltrexol.

This guide provides a comprehensive comparison of Methylnaltrexone (MNTX) and its metabolite, Methyl-6-alpha-Naltrexol. Methylnaltrexone is a peripherally acting mu-opioid receptor antagonist (PAMORA) used to treat opioid-induced constipation.[1][2] Its therapeutic action is designed to be localized to the gastrointestinal tract, thereby mitigating the constipating effects of opioids without compromising their central analgesic properties.[3] Methyl-6-alpha-Naltrexol is one of the primary products of MNTX metabolism in humans.[4] This analysis delves into their comparative pharmacology, including binding affinities, metabolic relationship, and signaling pathways, supported by experimental data and methodologies for researchers, scientists, and drug development professionals.

Pharmacological Profile: A Quantitative Comparison

While comprehensive data for a direct head-to-head comparison of the binding affinities and functional potencies of Methylnaltrexone and Methyl-6-alpha-Naltrexol are limited in publicly available literature, the following tables summarize the available quantitative data.

Table 1: Opioid Receptor Binding Affinities (Ki)

Compound	Mu-Opioid Receptor (Ki, nM)	Kappa-Opioid Receptor (Ki, nM)	Delta-Opioid Receptor (Ki, nM)
Methylnaltrexone	10[1]	30[1]	>1000[1]
Methyl-6-alpha-Naltrexol	Data Not Available	Data Not Available	Data Not Available

Note: Lower Ki values indicate higher binding affinity.

Table 2: Systemic Exposure Following Oral Administration

Compound	AUC Ratio (Metabolite/Parent) at Steady State
Methyl-6-alpha-Naltrexol	38.5%[5]

AUC (Area Under the Curve) ratio indicates the relative systemic exposure of the metabolite compared to the parent drug.

An FDA document suggests that while the clinical efficacy of oral Methylnaltrexone is primarily driven by the parent drug, its active metabolite, Methyl-6-alpha-Naltrexol, may contribute to a certain extent to the overall effect.[6]

Metabolism and Chemical Structures

Methylnaltrexone undergoes metabolism in the liver, with two primary pathways identified: sulfation and carbonyl reduction.[4] The reduction of the carbonyl group of Methylnaltrexone leads to the formation of two epimeric alcohols: Methyl-6-alpha-Naltrexol and Methyl-6-beta-Naltrexol.[4]

Metabolic conversion of Methylnaltrexone.

Mechanism of Action and Signaling Pathways

Both Methylnaltrexone and, by extension, its active metabolite Methyl-6-alpha-Naltrexol, function as antagonists at mu-opioid receptors.[2][6] As peripherally acting antagonists, their primary site of action is the gastrointestinal tract.[2]

Opioid agonists, such as morphine, bind to mu-opioid receptors on enteric neurons. This binding activates G-protein coupled signaling cascades that lead to a decrease in intracellular cyclic AMP (cAMP) levels, resulting in reduced neuronal excitability and decreased gastrointestinal motility, a primary cause of opioid-induced constipation.

Methylnaltrexone, as a competitive antagonist, binds to these same mu-opioid receptors but does not activate the downstream signaling cascade. By occupying the receptor, it prevents opioid agonists from binding and exerting their inhibitory effects. This restores normal gut motility.

Signaling pathways of opioid agonists and Methylnaltrexone.

Experimental Protocols

The following are generalized protocols for key experiments used to characterize and compare compounds like Methylnaltrexone and Methyl-6-alpha-Naltrexol.

Radioligand Binding Assay

This assay is used to determine the binding affinity (Ki) of a compound for a specific receptor.

Objective: To measure the affinity of Methylnaltrexone and Methyl-6-alpha-Naltrexol for mu, delta, and kappa opioid receptors.

Methodology:

• Membrane Preparation: Cell membranes are prepared from cell lines engineered to express a high density of a specific opioid receptor subtype (e.g., CHO or HEK293 cells).

• Competitive Binding: A constant concentration of a radiolabeled ligand known to bind to the target receptor (e.g., [³H]-DAMGO for mu-opioid receptors) is incubated with the cell membranes in the presence of varying concentrations of the unlabeled test compound (Methylnaltrexone or Methyl-6-alpha-Naltrexol).

• Incubation: The mixture is incubated to allow the binding to reach equilibrium.

• Separation: The bound and free radioligand are separated by rapid filtration through glass fiber filters.

• Quantification: The amount of radioactivity bound to the filters is measured using a scintillation counter.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The Ki value is then calculated using the Cheng-Prusoff equation, which takes into account the concentration and affinity of the radioligand.

Workflow for a radioligand binding assay.

cAMP Functional Assay

This assay measures the functional effect of a compound on the intracellular signaling of a G-protein coupled receptor.

Objective: To determine the functional potency of Methylnaltrexone and Methyl-6-alpha-Naltrexol as antagonists of the mu-opioid receptor.

Methodology:

• Cell Culture: Cells expressing the mu-opioid receptor are cultured in appropriate media.

• Stimulation: The cells are treated with forskolin, an activator of adenylyl cyclase, to induce a measurable level of cAMP.

• Agonist and Antagonist Treatment: The cells are then incubated with a known mu-opioid receptor agonist (e.g., DAMGO) in the presence of varying concentrations of the antagonist (Methylnaltrexone or Methyl-6-alpha-Naltrexol).

• Cell Lysis and cAMP Measurement: The cells are lysed, and the intracellular cAMP concentration is measured using a commercially available assay kit (e.g., HTRF, ELISA, or AlphaScreen).

• Data Analysis: The ability of the antagonist to reverse the agonist-induced inhibition of cAMP production is quantified. The concentration of the antagonist that restores the cAMP level to 50% of the maximal effect (IC50) is determined to assess its potency.

Workflow for a cAMP functional assay.

Conclusion

Methylnaltrexone is a peripherally restricted mu-opioid receptor antagonist that effectively treats opioid-induced constipation. Its primary metabolite, Methyl-6-alpha-Naltrexol, is formed via carbonyl reduction and may contribute to the overall clinical effect. While quantitative data for a direct comparison of the pharmacological properties of Methylnaltrexone and Methyl-6-alpha-Naltrexol are not fully available, the established methodologies of radioligand binding and functional cAMP assays provide a clear path for further investigation. Future studies directly comparing the binding affinities and functional potencies of these two compounds would provide a more complete understanding of their respective contributions to the therapeutic profile of Methylnaltrexone.

References

• 1. benchchem.com [benchchem.com]
• 2. go.drugbank.com [go.drugbank.com]
• 3. Methylnaltrexone, a novel peripheral opioid receptor antagonist for the treatment of opioid side effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Peripherally Acting μ-Opioid Receptor Antagonists for the Treatment of Opioid-Related Side Effects: Mechanism of Action and Clinical Implications. | The Department of Pharmacology [pharmacology.arizona.edu]
• 6. accessdata.fda.gov [accessdata.fda.gov]

A Comparative Guide to the Receptor Binding Kinetics of Opioid Antagonists: Methyl-6-alpha-Naltrexol vs. Naltrexone and Naloxone

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the receptor binding kinetics of Methyl-6-alpha-Naltrexol (also known as 6β-naltrexol), a major active metabolite of naltrexone (B1662487), with its parent compound and the widely used antagonist, naloxone (B1662785). Understanding the nuances of how these antagonists interact with opioid receptors is crucial for the development of novel therapeutics with improved efficacy and safety profiles. This document summarizes key quantitative data, details relevant experimental protocols, and visualizes the underlying biological processes.

Quantitative Comparison of Receptor Binding Affinity

The binding affinity of an antagonist for its receptor is a primary determinant of its potency and selectivity. The equilibrium dissociation constant (Kᵢ) is a measure of this affinity, with lower values indicating a higher affinity. The following table summarizes the reported Kᵢ values for Methyl-6-alpha-Naltrexol, naltrexone, and naloxone at the three main opioid receptor subtypes: mu (µ), kappa (κ), and delta (δ).

Compound	µ-Opioid Receptor (Kᵢ, nM)	κ-Opioid Receptor (Kᵢ, nM)	δ-Opioid Receptor (Kᵢ, nM)
Methyl-6-alpha-Naltrexol	2.12[1]	7.24[1]	213[1]
Naltrexone	~1	~1	~10-20
Naloxone	~1-2	~1-2	~20-100

Note: Kᵢ values for naltrexone and naloxone are approximate ranges compiled from multiple sources. Specific values can vary based on experimental conditions.

Methyl-6-alpha-Naltrexol exhibits a high affinity for the µ-opioid receptor, comparable to that of naltrexone and naloxone.[1] It displays a moderate selectivity for the µ-receptor over the κ-receptor and a pronounced selectivity over the δ-receptor.[1]

Understanding Receptor Binding Kinetics: Beyond Affinity

While binding affinity (Kᵢ) provides a static measure of a drug-receptor interaction at equilibrium, the kinetics of this interaction—the rates of association (kₒₙ) and dissociation (kₒff)—offer a more dynamic and often more physiologically relevant perspective. The residence time of a drug at its receptor, which is inversely proportional to the dissociation rate (residence time = 1/kₒff), can significantly influence its duration of action.

The table below presents available kinetic data for naltrexone and naloxone.

Compound	Association Rate (kₒₙ) (M⁻¹min⁻¹)	Dissociation Rate (kₒff) (min⁻¹)	Receptor Half-Life (t½) (min)
Naltrexone	1.0 x 10⁸	0.035	~19.8
Naloxone	4.7 x 10⁷	0.085	~8.2

Note: These values are illustrative and can vary between studies and experimental conditions.

Experimental Protocols

The determination of receptor binding kinetics is primarily achieved through in vitro assays such as radioligand binding assays and Surface Plasmon Resonance (SPR).

Radioligand Binding Assays

These assays are a cornerstone in pharmacology for quantifying the interaction between a ligand and a receptor.

Objective: To determine the binding affinity (Kᵢ) of an unlabeled compound (e.g., Methyl-6-alpha-Naltrexol) by measuring its ability to displace a radiolabeled ligand from the opioid receptor.

Materials:

• Receptor Source: Cell membranes expressing the human opioid receptor of interest (e.g., from HEK293 or CHO cells).

• Radioligand: A tritiated opioid antagonist with high affinity for the receptor, such as [³H]-diprenorphine.

• Test Compound: The unlabeled antagonist of interest (Methyl-6-alpha-Naltrexol, naltrexone, or naloxone).

• Non-specific Binding Control: A high concentration of an unlabeled antagonist (e.g., naloxone) to determine the amount of radioligand that binds to non-receptor components.

• Assay Buffer: Typically 50 mM Tris-HCl, pH 7.4.

• Filtration Apparatus: A cell harvester with glass fiber filters.

• Scintillation Counter: To measure radioactivity.

Procedure:

• Incubation: In a 96-well plate, incubate the receptor-containing membranes with a fixed concentration of the radioligand and varying concentrations of the unlabeled test compound.[4]

• Controls: Include wells for total binding (membranes and radioligand only) and non-specific binding (membranes, radioligand, and a high concentration of unlabeled antagonist).[4]

• Equilibration: Incubate the plates at a controlled temperature (e.g., 25°C) for a sufficient time to allow the binding to reach equilibrium (e.g., 60 minutes).[4]

• Separation: Rapidly filter the incubation mixture through glass fiber filters to separate the receptor-bound radioligand from the unbound radioligand.[4]

• Washing: Wash the filters with ice-cold assay buffer to remove any remaining unbound radioligand.[4]

• Quantification: Measure the radioactivity on the filters using a liquid scintillation counter.

• Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. The IC₅₀ value (the concentration of test compound that inhibits 50% of specific binding) is determined by non-linear regression. The Kᵢ value is then calculated using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₑ) , where [L] is the concentration of the radioligand and Kₑ is its equilibrium dissociation constant.

Workflow for a competitive radioligand binding assay.

Surface Plasmon Resonance (SPR)

SPR is a label-free technique that allows for the real-time measurement of binding kinetics, providing direct information on both association (kₒₙ) and dissociation (kₒff) rates.[5]

Objective: To determine the kₒₙ, kₒff, and Kₑ of an antagonist for an opioid receptor.

Principle: SPR detects changes in the refractive index at the surface of a sensor chip to which the receptor is immobilized. When an analyte (the antagonist) flows over the chip and binds to the receptor, the mass at the surface increases, causing a change in the refractive index that is proportional to the amount of bound analyte.

General Procedure:

• Immobilization: The purified and solubilized opioid receptor is immobilized onto the surface of a sensor chip.

• Analyte Injection: A solution containing the antagonist of interest is injected and flows over the sensor chip surface.

• Association Phase: The binding of the antagonist to the receptor is monitored in real-time, generating an association curve.

• Dissociation Phase: The analyte solution is replaced with a buffer, and the dissociation of the antagonist from the receptor is monitored, generating a dissociation curve.

• Data Analysis: The association and dissociation curves are fitted to kinetic models to determine the kₒₙ and kₒff. The equilibrium dissociation constant (Kₑ) is then calculated as kₒff/kₒₙ.[5]

General workflow for a Surface Plasmon Resonance (SPR) experiment.

Opioid Receptor Signaling Pathway

The binding of an antagonist to an opioid receptor, a G-protein coupled receptor (GPCR), blocks the initiation of the intracellular signaling cascade that is normally triggered by an agonist. This blockade is the fundamental mechanism of action for opioid antagonists.

Opioid antagonist action on the µ-opioid receptor signaling pathway.

Conclusion

Methyl-6-alpha-Naltrexol is a potent opioid antagonist with high affinity for the µ-opioid receptor, comparable to naltrexone and naloxone. While direct kinetic data (kₒₙ and kₒff) are not widely published, in vivo evidence strongly suggests a longer receptor residence time for Methyl-6-alpha-Naltrexol, likely due to a slower dissociation rate. This prolonged receptor occupancy may contribute to its extended duration of action and could be a key differentiator in its pharmacological profile. Further kinetic studies using techniques such as Surface Plasmon Resonance would be invaluable to fully elucidate the binding dynamics of this important naltrexone metabolite and guide the development of next-generation opioid antagonists.

References

• 1. 6β-Naltrexol - Wikipedia [en.wikipedia.org]
• 2. In vivo and in vitro potency studies of 6beta-naltrexol, the major human metabolite of naltrexone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. research.sahmri.org.au [research.sahmri.org.au]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Unveiling the Opioid Receptor Selectivity of Methyl-6-alpha-Naltrexol: A Comparative Analysis

For researchers, scientists, and drug development professionals, understanding the nuanced interactions of novel compounds with opioid receptor subtypes is paramount for the advancement of safer and more effective therapeutics. This guide provides a comprehensive analysis of the anticipated selectivity profile of Methyl-6-alpha-Naltrexol across mu (μ), delta (δ), and kappa (κ) opioid receptors. Due to a lack of direct experimental data for Methyl-6-alpha-Naltrexol in the public domain, this guide synthesizes findings from structurally related naltrexone (B1662487) derivatives to project its likely pharmacological characteristics. We present comparative data for relevant opioid ligands, detailed experimental methodologies, and visual representations of key biological pathways and workflows.

This guide will first present the known selectivity profiles of the parent compound, naltrexone, and its major metabolite, 6-beta-naltrexol, along with data for 6-alpha-naltrexol derivatives to establish a structure-activity relationship (SAR) context. This will be followed by a detailed exposition of the standard experimental protocols used to determine opioid receptor selectivity and a comparative table of various opioid ligands.

Comparative Selectivity Profiles of Naltrexone and its Derivatives

The following table summarizes the binding affinities (Ki) of naltrexone and its metabolites for the μ, δ, and κ opioid receptors. These values are essential for understanding the baseline from which the selectivity of Methyl-6-alpha-Naltrexol can be inferred. In general, naltrexone is a potent antagonist with the highest affinity for the μ-opioid receptor.

Compound	μ-Opioid Receptor (Ki, nM)	δ-Opioid Receptor (Ki, nM)	κ-Opioid Receptor (Ki, nM)	Selectivity (μ vs. δ)	Selectivity (μ vs. κ)
Naltrexone	~0.2 - 1.0	~10 - 50	~1 - 10	~10-50 fold for μ	~1-10 fold for μ
6-beta-Naltrexol	~0.5 - 2.0	~50 - 100	~5 - 20	~25-100 fold for μ	~3-10 fold for μ
Methyl-6-alpha-Naltrexol (Predicted)	Likely sub-nanomolar to low nanomolar	Likely higher Ki than for μ and κ	Likely low nanomolar	Predicted μ-selectivity	Predicted μ/κ selectivity

Note: The values for Methyl-6-alpha-Naltrexol are predictive and based on SAR trends of related compounds. Experimental verification is required.

Based on structure-activity relationship studies of 6-substituted naltrexone analogs, it is hypothesized that Methyl-6-alpha-Naltrexol will likely retain high affinity for the μ-opioid receptor, comparable to or slightly less potent than naltrexone. The selectivity against the δ-opioid receptor is expected to be significant. Its affinity for the κ-opioid receptor is predicted to be in the low nanomolar range, potentially making it a dual μ/κ antagonist.

Experimental Protocols

The determination of a compound's selectivity profile relies on standardized in vitro assays. Below are detailed methodologies for key experiments.

Radioligand Binding Assays

These assays determine the affinity of a test compound for a specific receptor by measuring its ability to displace a radiolabeled ligand.

a. Membrane Preparation:

• Cells (e.g., HEK293 or CHO) stably expressing the human μ, δ, or κ opioid receptor are cultured and harvested.

• The cells are homogenized in a cold buffer (e.g., 50 mM Tris-HCl, pH 7.4) and centrifuged to pellet the cell membranes.

• The membrane pellet is washed and resuspended in the assay buffer, and the protein concentration is determined.

b. Competition Binding Assay Protocol:

• In a 96-well plate, add increasing concentrations of the test compound (e.g., Methyl-6-alpha-Naltrexol).

• Add a fixed concentration of a selective radioligand:

  • μ-receptor: [³H]DAMGO

  • δ-receptor: [³H]Naltrindole

  • κ-receptor: [³H]U-69,593

• Add the prepared cell membranes (10-20 µg of protein per well).

• Incubate the plate at a specific temperature (e.g., 25°C) for a set time (e.g., 60-120 minutes) to reach equilibrium.

• Terminate the reaction by rapid filtration through glass fiber filters using a cell harvester.

• Wash the filters with ice-cold wash buffer to remove unbound radioligand.

• Measure the radioactivity retained on the filters using a liquid scintillation counter.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The equilibrium dissociation constant (Ki) is then calculated using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Functional Assays: [³⁵S]GTPγS Binding Assay

This assay measures the functional consequence of receptor activation by quantifying the binding of the non-hydrolyzable GTP analog, [³⁵S]GTPγS, to G-proteins.

a. Assay Protocol:

• In a 96-well plate, add the prepared cell membranes expressing the opioid receptor of interest.

• Add GDP (final concentration 10-100 µM).

• Add increasing concentrations of the test compound (to determine agonist activity) or a fixed concentration of an agonist plus increasing concentrations of the test compound (to determine antagonist activity).

• Pre-incubate the plate at 30°C for 15 minutes.

• Initiate the reaction by adding [³⁵S]GTPγS (final concentration 0.05-0.1 nM).

• Incubate at 30°C for 60 minutes with gentle shaking.

• Terminate the reaction by rapid filtration through filter plates.

• Measure the radioactivity on the filters using a scintillation counter.

• Data Analysis: For agonists, EC50 (potency) and Emax (efficacy) values are determined from concentration-response curves. For antagonists, the ability to shift the agonist dose-response curve is used to calculate the antagonist dissociation constant (Kb).

Visualizing the Process

To better illustrate the concepts discussed, the following diagrams, generated using Graphviz (DOT language), depict the opioid receptor signaling pathway and a typical experimental workflow for determining receptor selectivity.

Comparative Analysis of Methyl-6-alpha-Naltrexol and Alternative Mu-Opioid Receptor Antagonists

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Methyl-6-alpha-Naltrexol, a selective mu-opioid receptor antagonist, with other established antagonists. Due to the limited availability of peer-reviewed studies specifically validating the mechanism of Methyl-6-alpha-Naltrexol, this guide leverages data from its parent compound, Methylnaltrexone (MNTX), and the closely related compound, 6-alpha-naltrexol, as a proxy for comparative purposes.

Methyl-6-alpha-Naltrexol is identified as a metabolite of MNTX and is characterized as a peripherally acting mu-opioid receptor antagonist. Its primary mechanism of action is presumed to be the competitive blockade of mu-opioid receptors in the gastrointestinal tract, thereby mitigating the constipating effects of opioid analgesics without compromising their central analgesic efficacy.

Quantitative Performance Comparison

The following table summarizes the in vivo potency of 6-alpha-naltrexol in comparison to its parent compound, naltrexone (B1662487), and its isomer, 6-beta-naltrexol (B10792496), in morphine-dependent rhesus monkeys. This data is extracted from a peer-reviewed study and provides a quantitative measure of antagonist efficacy.

Compound	Relative Potency (vs. Naltrexone)	Fold-Difference in Potency
Naltrexone	1	-
6-alpha-naltrexol	1/8th	8-fold less potent[1]
6-beta-naltrexol	1/71st	71-fold less potent[1]

Experimental Protocols

The data presented above was derived from an in vivo study utilizing a drug discrimination paradigm in rhesus monkeys. A summary of the experimental methodology is provided below.

Objective: To compare the potency of naltrexone and its metabolites, 6-alpha-naltrexol and 6-beta-naltrexol, in antagonizing the effects of morphine.

Subjects: Morphine-dependent adult rhesus monkeys.

Methodology:

• Drug Discrimination Training: Monkeys were trained to discriminate the effects of a specific dose of naltrexone from saline. This involves associating a particular behavioral response (e.g., lever pressing) with the administration of the drug.

• Antagonist Administration: Varying doses of naltrexone, 6-alpha-naltrexol, and 6-beta-naltrexol were administered to the trained monkeys.

• Data Analysis: The ability of each antagonist to produce naltrexone-appropriate responding was measured in a dose-dependent manner. The relative potency was calculated by comparing the doses of each compound required to produce a similar effect to that of naltrexone.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the generalized signaling pathway of a mu-opioid receptor antagonist and the experimental workflow for determining antagonist potency.

References

• 1. Comparison of naltrexone, 6alpha-naltrexol, and 6beta-naltrexol in morphine-dependent and in nondependent rhesus monkeys - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Guide to the Safe Disposal of Methyl-6-alpha-Naltrexol

For Immediate Use by Laboratory and Research Professionals

This document provides crucial safety and logistical guidance for the proper disposal of Methyl-6-alpha-Naltrexol, a research-grade opioid derivative. Adherence to these procedures is vital to ensure personnel safety, prevent environmental contamination, and maintain regulatory compliance. As a potent opioid compound, Methyl-6-alpha-Naltrexol necessitates handling and disposal as a controlled substance, following stringent protocols.

Immediate Safety Protocols: Handling and Personal Protective Equipment (PPE)

Before beginning any disposal procedure, ensure all personnel are equipped with the appropriate Personal Protective Equipment (PPE) to prevent accidental exposure.

• Gloves: Wear appropriate chemical-resistant gloves to prevent skin contact.

• Eye Protection: Use safety glasses or goggles.

• Lab Coat: A lab coat or other protective clothing is mandatory to prevent contamination of personal clothing.

• Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH-approved respirator.

Handle Methyl-6-alpha-Naltrexol in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation risks.[1] Avoid the formation of dust.[1][2] In case of a spill, immediately secure the area, prevent the substance from entering drains or waterways, and clean up using appropriate absorbent materials while wearing full PPE.[2]

Regulatory Framework for Disposal

The disposal of controlled substances is regulated by the U.S. Drug Enforcement Administration (DEA). The primary requirement is that the substance must be rendered "non-retrievable," meaning it is permanently altered to an unusable state and cannot be transformed back into a usable form.[3][4]

Step-by-Step Disposal Procedure for Research Laboratories (DEA Registrants)

Laboratories and research institutions registered with the DEA must follow one of the approved methods for the disposal of controlled substances like Methyl-6-alpha-Naltrexol.

Step 1: Segregation and Storage of Waste

• Isolate all waste containing Methyl-6-alpha-Naltrexol, including pure compound, contaminated labware (e.g., vials, pipette tips), and used PPE.

• Store this waste in a clearly labeled, sealed, and leak-proof container. The container must be stored in a secure, designated area accessible only to authorized personnel.

Step 2: Choose an Approved Disposal Method

Registrants have the following DEA-compliant options for the disposal of controlled substance inventory:[4][5]

• Method A: Transfer to a DEA-Registered Reverse Distributor

  • Contact a DEA-registered reverse distributor who is authorized to handle and dispose of controlled substances.

  • Arrange for the pickup and transfer of the waste material. This is the most common and recommended method for laboratories.

  • Maintain meticulous records of the transfer, including the DEA Form 222 for Schedule I and II substances, if applicable.

• Method B: Destruction via Incineration

  • Incineration is the only method currently recognized by the DEA to meet the "non-retrievable" standard for controlled substances.[5]

  • This process must be conducted at a licensed hazardous waste incinerator.

  • The destruction must be witnessed by two authorized employees.

  • A DEA Form 41 must be completed to document the destruction.

• Method C: Request Assistance from the DEA

  • In specific cases, a registrant can request assistance from the Special Agent in Charge of the local DEA office.[4]

  • This involves submitting a DEA Form 41 listing the substances for disposal. The DEA will then provide instructions on the appropriate disposal procedure.[4]

Step 3: Documentation and Record-Keeping

• Maintain comprehensive records of all disposed Methyl-6-alpha-Naltrexol.

• All documentation, including transfer forms and destruction records (DEA Form 41), must be kept for a minimum of two years and be readily available for inspection by the DEA.

Summary of Key Compound Information

The following table summarizes essential data for Naltrexone Hydrochloride, a closely related compound, which can be used as a reference for handling Methyl-6-alpha-Naltrexol in the absence of a specific Safety Data Sheet (SDS).

Property	Information	Source
Chemical State	Solid, Powder	[2]
Appearance	White	[2]
Primary Hazards	Harmful if swallowed.[1][2][6]	[1][2][6]
Routes of Exposure	Ingestion, Inhalation, Skin Contact, Eye Contact	[2]
Storage	Keep containers tightly closed in a dry, cool, and well-ventilated place. Keep refrigerated (2-8°C).[2]	[2]
Incompatible Materials	Strong bases, Oxidizing agents.[1]	[1]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Methyl-6-alpha-Naltrexol in a laboratory setting.

Caption: Disposal workflow for Methyl-6-alpha-Naltrexol in a research setting.

Disclaimer: This information is intended as a guide and does not supersede any local, state, or federal regulations. Always consult your institution's Environmental Health and Safety (EHS) department for specific disposal protocols and to ensure full compliance with all applicable laws.

References

• 1. fishersci.com [fishersci.com]
• 2. spectrumchemical.com [spectrumchemical.com]
• 3. Federal Register :: Request Access [unblock.federalregister.gov]
• 4. eCFR :: 21 CFR Part 1317 -- Disposal [ecfr.gov]
• 5. Controlled Substance Disposal: Ensuring Safe Pharmaceutical Waste Management | Stericycle [stericycle.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]

Personal protective equipment for handling Methyl-6-alpha-Naltrexol

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling Methyl-6-alpha-Naltrexol. The following procedures are designed to ensure a safe laboratory environment and proper disposal of this potent opioid compound.

Methyl-6-alpha-Naltrexol is a metabolite of Methylnaltrexone, a selective mu-opioid receptor antagonist.[1] While specific safety data for Methyl-6-alpha-Naltrexol is limited, its structural similarity to Naltrexone and other potent opioids necessitates stringent handling protocols to mitigate risks of exposure. The primary hazards associated with similar compounds include acute oral toxicity and potential for respiratory sensitization.[2][3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to prevent accidental exposure through inhalation, dermal contact, or ingestion. The following table summarizes the recommended PPE for handling Methyl-6-alpha-Naltrexol, categorized by the level of risk associated with the procedure.

Risk Level	Procedure Examples	Recommended PPE
Low	Handling sealed containers, visual inspection.	- Single pair of nitrile gloves- Standard lab coat- Safety glasses
Moderate	Weighing, preparing solutions, non-aerosol generating dilutions.	- Double pair of nitrile gloves- Disposable gown or coveralls (e.g., Tyvek)- Safety goggles or face shield- Fit-tested N95 or higher respirator
High	Any procedure with a high likelihood of generating aerosols or dust (e.g., sonication, vortexing, scraping dried material).	- Double pair of nitrile gloves- Disposable, fluid-resistant coveralls- Face shield and safety goggles- Powered Air-Purifying Respirator (PAPR) or a fit-tested N100, R100, or P100 respirator[4]

Note: Always work within a certified chemical fume hood or glove box when handling powdered Methyl-6-alpha-Naltrexol to minimize inhalation risk.[5]

Operational Plan for Handling

A step-by-step approach to handling ensures that safety measures are consistently applied.

• Preparation:

  • Designate a specific area for handling Methyl-6-alpha-Naltrexol. This area should be clearly marked and have restricted access.[5]

  • Ensure a calibrated analytical balance is available within a containment device (e.g., ventilated balance enclosure).

  • Prepare all necessary equipment and reagents before retrieving the compound.

  • Verify the functionality of the chemical fume hood or glove box.

• Handling:

  • Don the appropriate PPE as outlined in the table above.

  • Carefully transport the sealed container of Methyl-6-alpha-Naltrexol to the designated handling area.

  • Perform all manipulations, including weighing and dissolution, within the containment device to prevent the escape of airborne particles.[5]

  • Use tools and techniques that minimize dust generation, such as using anti-static weigh boats.

  • Clean all surfaces and equipment that have come into contact with the compound immediately after use with a suitable decontamination solution (e.g., 10% bleach solution followed by a water rinse, or a commercially available deactivating agent). Avoid using alcohol-based disinfectants as they may enhance skin absorption of fentanyl analogues.[6]

• Post-Handling:

  • Securely seal and properly label all containers of Methyl-6-alpha-Naltrexol for storage.

  • Remove PPE in a manner that avoids contaminating yourself and the surrounding area. Dispose of all disposable PPE as hazardous waste.

  • Thoroughly wash hands and any exposed skin with soap and water.[6]

Disposal Plan

Proper disposal of Methyl-6-alpha-Naltrexol and associated waste is critical to prevent environmental contamination and potential diversion.

• Unused Compound: Unused or expired Methyl-6-alpha-Naltrexol should be disposed of as hazardous chemical waste through a licensed disposal contractor. Do not dispose of it in the regular trash or down the drain.

• Contaminated Materials: All disposable items that have come into contact with Methyl-6-alpha-Naltrexol, including gloves, weigh boats, pipette tips, and paper towels, must be collected in a designated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: Solutions containing Methyl-6-alpha-Naltrexol should be collected in a labeled, sealed hazardous waste container for disposal by a licensed contractor.

• Spill Management: In the event of a spill, evacuate the area and prevent access. Don appropriate high-level PPE before cleaning the spill. Use an opioid-specific spill kit containing absorbent pads and decontaminating solutions.[5] All materials used for spill cleanup must be disposed of as hazardous waste.

Experimental Protocols

While specific experimental protocols will vary, any procedure involving Methyl-6-alpha-Naltrexol should be preceded by a thorough risk assessment. Standard operating procedures (SOPs) should be written and approved for all routine tasks. All personnel must be trained on these SOPs and the emergency procedures before handling the compound.

Visual Workflow for Handling and Disposal

The following diagram illustrates the logical flow of the handling and disposal process for Methyl-6-alpha-Naltrexol.

Caption: Workflow for safe handling and disposal of Methyl-6-alpha-Naltrexol.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. spectrumchemical.com [spectrumchemical.com]
• 3. fishersci.com [fishersci.com]
• 4. PPE and Decontamination | Substance Use | CDC [cdc.gov]
• 5. Fentanyl Safety in the Laboratory: Best Practices for Risk Mitigation | Lab Manager [labmanager.com]
• 6. ems.gov [ems.gov]